N1-Acetyl-5-methoxykynuramine hydrochloride

• CAS: 1215711-91-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Biological Activity of N1-Acetyl-5-methoxykynuramine Hydrochloride

Abstract

N1-Acetyl-5-methoxykynuramine (AMK), a principal metabolite of melatonin formed via the kynuramine pathway, has emerged as a molecule of significant scientific interest. Initially considered an inactive byproduct, extensive research has unveiled its potent and diverse biological activities, positioning it as a promising therapeutic agent. This technical guide provides a comprehensive overview of the synthesis, biological actions, and mechanistic underpinnings of N1-Acetyl-5-methoxykynuramine hydrochloride (AMK-HCl). We delve into its multifaceted roles as a powerful antioxidant, a modulator of inflammatory processes, and a significant player in neuroprotection and cognitive enhancement. This document is intended for researchers, scientists, and drug development professionals, offering in-depth protocols, mechanistic diagrams, and a thorough analysis of the current state of knowledge to facilitate further investigation and application of this intriguing molecule.

Introduction: From Melatonin Metabolite to Bioactive Molecule

Melatonin (N-acetyl-5-methoxytryptamine), primarily known for its role in regulating circadian rhythms, is a pleiotropic molecule with a wide array of physiological functions.[1] Its metabolism is complex, leading to a variety of derivatives with their own biological significance. Among these, N1-Acetyl-5-methoxykynuramine (AMK) has garnered considerable attention.[2] Formed from melatonin through the kynuramine pathway, AMK was once thought to be a simple degradation product.[3][4] However, a growing body of evidence demonstrates that AMK possesses a range of biological activities that are, in some cases, more potent than its parent compound.[5][6] This guide focuses on the hydrochloride salt of AMK, which offers improved solubility in aqueous solutions, a critical property for experimental and potential therapeutic applications.[5] We will explore its chemical origins, its significant antioxidant and anti-inflammatory properties, and its promising neuroprotective effects, providing a detailed technical resource for the scientific community.

Physicochemical Properties and Synthesis

A foundational understanding of a compound's physical and chemical characteristics is paramount for its application in research and development.

Chemical Profile

Property	Value
IUPAC Name	N-[3-(2-Amino-5-methoxyphenyl)-3-oxopropyl]acetamide hydrochloride
CAS Number	1215711-91-3
Molecular Formula	C₁₂H₁₇ClN₂O₃
Molecular Weight	272.73 g/mol
Appearance	Off-white to pale yellow solid
Solubility	Soluble in water and buffer solutions
Storage	Store at -20°C for long-term stability

Synthesis of N1-Acetyl-5-methoxykynuramine Hydrochloride

The synthesis of AMK-HCl is a multi-step process that begins with its precursor, melatonin. The conversion of melatonin to AMK can be achieved through both enzymatic and chemical pathways.[3]

Step 1: Synthesis of Melatonin (N-acetyl-5-methoxytryptamine)

A common synthetic route to melatonin starts from 5-hydroxytryptamine hydrochloride.[4]

• Acetylation: 5-hydroxytryptamine hydrochloride is acetylated using acetyl chloride in the presence of a base like triethylamine in an anhydrous solvent such as dichloromethane. This reaction yields N-acetyl-5-hydroxytryptamine.

• Methylation: The resulting N-acetyl-5-hydroxytryptamine is then methylated using a methylating agent like dimethyl sulfate in a basic medium to yield N-acetyl-5-methoxytryptamine (melatonin).

Step 2: Conversion of Melatonin to N1-Acetyl-5-methoxykynuramine (AMK)

The conversion of melatonin to AMK proceeds via an intermediate, N1-acetyl-N2-formyl-5-methoxykynuramine (AFMK). This transformation can be initiated by various reactive oxygen species (ROS) or through enzymatic action.[3]

• Oxidative Cleavage: Melatonin undergoes oxidative cleavage of its indole ring to form AFMK. This can be achieved in vitro by reacting melatonin with hydrogen peroxide.[7]

• Deformylation: AFMK is then deformylated to yield AMK. This step can be catalyzed by enzymes such as catalase or arylamine formamidases.[3][7]

Step 3: Formation of the Hydrochloride Salt

To prepare the hydrochloride salt, the free base of N1-Acetyl-5-methoxykynuramine is dissolved in a suitable organic solvent and treated with a solution of hydrochloric acid. The resulting precipitate is then collected, washed, and dried to yield N1-Acetyl-5-methoxykynuramine hydrochloride.

Figure 3: AMK-mediated activation of the ERK/CREB signaling pathway.

Therapeutic Potential in Neurodegenerative Diseases

The multifaceted biological activities of AMK make it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's disease. Its ability to mitigate oxidative stress, reduce neuroinflammation, and promote neuronal survival pathways addresses several key pathological features of these conditions.

Conclusion and Future Directions

N1-Acetyl-5-methoxykynuramine hydrochloride has transitioned from being viewed as a mere metabolite to a potent bioactive molecule with significant therapeutic potential. Its robust antioxidant, anti-inflammatory, and neuroprotective properties, underpinned by well-defined molecular mechanisms, provide a strong rationale for its further investigation. Future research should focus on elucidating the precise upstream receptors and downstream targets of its signaling pathways, conducting more extensive preclinical studies in various disease models, and exploring its pharmacokinetic and pharmacodynamic profiles to pave the way for potential clinical applications. This in-depth technical guide serves as a valuable resource to stimulate and support these future endeavors.

References

• Wikipedia. (n.d.). N1-Acetyl-5-methoxykynuramine. Retrieved from [Link]

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• Ressmeyer, A. R., et al. (2003). Antioxidant properties of the melatonin metabolite N1-acetyl-5-methoxykynuramine (AMK): scavenging of free radicals and prevention of protein destruction. Redox Report, 8(5), 205-213.
• Google Patents. (n.d.). CN113788780B - Synthesis method of N-acetyl-5-methoxy tryptamine.
• Hardeland, R. (2017). Focus on the Melatonin Metabolite N1-Acetyl-5-Methoxykynuramine (AMK). Biomedical Journal of Scientific & Technical Research, 1(3).

• Hardeland, R. (2017). Focus on the Melatonin Metabolite N1-Acetyl-5-Methoxykynuramine (AMK). Biomedical Journal of Scientific & Technical Research. Retrieved from [Link]

• León, J., et al. (2006). Inhibition of neuronal nitric oxide synthase activity by N1-acetyl-5-methoxykynuramine, a brain metabolite of melatonin. Journal of Neurochemistry, 98(6), 2023-2033.

• León, J., et al. (2006). Inhibition of neuronal nitric oxide synthase activity by N1-acetyl-5-methoxykynuramine, a brain metabolite of melatonin. ResearchGate. Retrieved from [Link]

• Oyanagi, E., et al. (2023). N-acetyl-5-methoxykynuramine enhance object location and working memory performances via modulating CaMKII, ERK and CREB phosphorylation. Journal of Pineal Research, 74(4), e12859.
• Tan, D. X., et al. (2001). N1-acetyl-N2-formyl-5-methoxykynuramine, a biogenic amine and melatonin metabolite, functions as a potent antioxidant. FASEB journal, 15(12), 2294-2296.
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An In-Depth Technical Guide on N1-Acetyl-5-methoxykynuramine (AMK) as a Melatonin Metabolite

Abstract

This technical guide provides a comprehensive overview of N1-acetyl-5-methoxykynuramine (AMK), a significant metabolite of melatonin. It delves into the biochemical pathways of its formation, its diverse biological activities, and its potential therapeutic applications. This document is intended for researchers, scientists, and professionals in drug development, offering in-depth insights into the scientific rationale behind experimental methodologies and the clinical relevance of AMK. We will explore its potent antioxidant properties, its role in neuroprotection and inflammation, and its antiproliferative effects. Furthermore, this guide will present detailed analytical techniques for the quantification of AMK in biological matrices and discuss its pharmacokinetic profile. The content is structured to provide a foundational understanding of AMK's significance and to serve as a practical resource for its study and application in a research and development setting.

Introduction: Beyond Melatonin's Primary Functions

Melatonin (N-acetyl-5-methoxytryptamine), primarily known for its role in regulating circadian rhythms, is a pleiotropic molecule with a wide array of physiological functions.[1] While its receptor-mediated effects are well-documented, a growing body of evidence highlights the importance of its metabolites in mediating some of its most profound biological activities. Among these, N1-acetyl-5-methoxykynuramine (AMK) has emerged as a particularly interesting and bioactive compound.

This guide will navigate the scientific landscape of AMK, moving from its formation as a downstream product of melatonin metabolism to its multifaceted roles in cellular protection and physiological regulation. Unlike its precursor, melatonin, which can undergo redox cycling, AMK and its immediate precursor, N1-acetyl-N2-formyl-5-methoxykynuramine (AFMK), are notable for their ability to terminate free radical chain reactions, positioning them as potent antioxidants.[2]

The Kynuric Pathway: Formation of AMK from Melatonin

The metabolic journey from melatonin to AMK is a multi-step process primarily occurring via the kynuric pathway. This pathway involves the oxidative cleavage of the indole ring of melatonin.

Initial Oxidation to AFMK

The first committed step in this pathway is the conversion of melatonin to N1-acetyl-N2-formyl-5-methoxykynuramine (AFMK). This transformation can be initiated by various enzymatic and non-enzymatic mechanisms:

• Enzymatic Conversion: The enzyme indoleamine 2,3-dioxygenase (IDO) plays a crucial role in the formation of AFMK from melatonin.[2] Myeloperoxidase (MPO), an enzyme implicated in inflammation and oxidative stress, can also contribute to this conversion.[3]

• Reaction with Reactive Species: Melatonin can be directly oxidized by a variety of reactive oxygen species (ROS) and reactive nitrogen species (RNS) to form AFMK. This includes interactions with hydroxyl radicals (•OH), hydrogen peroxide (H₂O₂), and peroxynitrite (ONOO⁻).[1][2]

Deformylation to AMK

AFMK is subsequently deformylated to yield AMK. This step is also mediated by both enzymatic and non-enzymatic processes:

• Enzymatic Deformylation: Arylamine formamidases are enzymes capable of catalyzing the removal of the formyl group from AFMK to produce AMK.[4]

• Non-Enzymatic Conversion: Under certain conditions, such as exposure to ultraviolet (UV) radiation, AFMK can be non-enzymatically converted to AMK.[5]

The following diagram illustrates the primary metabolic pathway from melatonin to AMK.

Caption: Metabolic conversion of Melatonin to AMK.

Biological Activities and Therapeutic Potential of AMK

AMK exhibits a broad spectrum of biological activities that underscore its potential as a therapeutic agent. These activities often surpass those of its precursor, melatonin.

Potent Antioxidant and Radical Scavenger

AMK is a highly effective antioxidant, capable of neutralizing a variety of free radicals. Its antioxidant capacity is a key feature that distinguishes it from many other endogenous molecules.

• Hydroxyl Radical Scavenging: AMK is an exceptionally potent scavenger of the highly reactive hydroxyl radical (•OH).[6][7]

• Peroxyl and Carbonate Radical Scavenging: It also effectively scavenges peroxyl and carbonate radicals.[4][5]

• Interaction with Reactive Nitrogen Species: AMK interacts with various RNS, including nitric oxide (NO). Unlike melatonin's interaction with NO, which can be reversible, AMK forms a stable product with NO, effectively sequestering it.[8]

The antioxidant properties of AMK contribute to its ability to protect against oxidative damage to cellular components, including DNA, lipids, and proteins.[6]

Anti-inflammatory Properties

AMK has demonstrated significant anti-inflammatory effects through multiple mechanisms:

• Inhibition of Pro-inflammatory Enzymes: AMK is a potent inhibitor of cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain.[4][5] It also inhibits neuronal nitric oxide synthase (nNOS) and myeloperoxidase.[5][9]

• Downregulation of Inducible Enzymes: AMK can downregulate the expression of inducible nitric oxide synthase (iNOS) and COX-2, further contributing to its anti-inflammatory profile.[4][5]

Neuroprotective Effects and Cognitive Enhancement

Emerging research highlights the neuroprotective role of AMK and its potential to enhance cognitive function.

• Protection Against Neuronal Damage: AMK has been shown to protect neurons from damage induced by various neurotoxins and oxidative stress.[10]

• Memory Enhancement: Studies in animal models have shown that AMK can facilitate long-term object memory and may play a role in memory consolidation.[11] It has been suggested that age-related declines in hippocampal AMK levels could contribute to memory impairment.[12] Melatonin can cross the blood-brain barrier and is readily converted to AMK in brain tissue, suggesting that some of the cognitive benefits attributed to melatonin may be mediated by AMK.[11]

Antiproliferative Effects

AMK has been found to exert antiproliferative effects in various cell types.

• Inhibition of Cell Growth: Studies have shown that AMK can inhibit the growth of keratinocytes and melanoma cells.[13] This effect appears to be independent of melanin pigmentation.[13]

The diverse biological activities of AMK are summarized in the table below.

Biological Activity	Mechanism of Action	References
Antioxidant	Scavenging of hydroxyl, peroxyl, and carbonate radicals.	[4][5][6][7]
Anti-inflammatory	Inhibition of COX, nNOS, and myeloperoxidase; downregulation of iNOS and COX-2.	[4][5][9]
Neuroprotection	Protection against neuronal damage; inhibition of mitochondrial iNOS.	[10]
Cognitive Enhancement	Facilitation of long-term memory.	[11][12]
Antiproliferative	Inhibition of cell growth in keratinocytes and melanoma cells.	[13]

Analytical Methodologies for AMK Quantification

Accurate and sensitive quantification of AMK in biological samples is crucial for understanding its pharmacokinetics, pharmacodynamics, and clinical relevance. High-performance liquid chromatography coupled with mass spectrometry (HPLC-MS/MS) is the gold standard for this purpose.

Sample Preparation

The choice of sample preparation technique is critical to remove interfering substances and concentrate the analyte.

• Liquid-Liquid Extraction (LLE): A common method for extracting AMK from aqueous matrices like plasma or urine using an immiscible organic solvent.

• Solid-Phase Extraction (SPE): Offers cleaner extracts and higher recovery compared to LLE. A C18 sorbent is typically used for the retention of AMK.

Chromatographic Separation

Reversed-phase HPLC is the preferred method for separating AMK from other melatonin metabolites and endogenous compounds.

• Column: A C18 column with a particle size of 3-5 µm provides good resolution.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol) is typically employed.

Mass Spectrometric Detection

Tandem mass spectrometry (MS/MS) provides high selectivity and sensitivity for the detection of AMK.

• Ionization: Electrospray ionization (ESI) in positive ion mode is commonly used.

• Transitions: Multiple reaction monitoring (MRM) is employed, monitoring specific precursor-to-product ion transitions for AMK and an internal standard.

The following diagram outlines a typical workflow for the quantification of AMK in a biological sample.

Caption: Workflow for AMK quantification.

Pharmacokinetics and Metabolism of AMK

Understanding the pharmacokinetic profile of AMK is essential for its development as a therapeutic agent.

• Absorption and Distribution: Following oral administration in animal models, AMK is absorbed and distributed to various tissues, including the brain.[2]

• Metabolism: The metabolic fate of AMK is still under investigation, but it is known to be further metabolized into several other compounds.[2]

• Excretion: AMK and its metabolites are primarily excreted in the urine.[2]

Studies in mice have shown that after oral administration of AMK, it and its metabolites can be detected in the urine.[2]

Conclusion and Future Directions

N1-acetyl-5-methoxykynuramine has transitioned from being considered a mere byproduct of melatonin metabolism to a bioactive molecule with significant therapeutic potential. Its potent antioxidant, anti-inflammatory, neuroprotective, and antiproliferative properties make it a compelling candidate for further investigation in the context of various pathologies, including neurodegenerative diseases, inflammatory disorders, and certain types of cancer.

Future research should focus on several key areas:

• Elucidating the full spectrum of its biological targets and mechanisms of action.

• Conducting comprehensive pharmacokinetic and toxicological studies in preclinical models.

• Developing and validating robust biomarkers to assess its clinical efficacy.

• Exploring novel drug delivery systems to enhance its bioavailability and target-specific delivery.

The continued exploration of AMK holds the promise of unlocking new therapeutic strategies for a range of challenging diseases.

References

• Iwashita, H., Matsumoto, Y., Maruyama, Y., Watanabe, K., Chiba, A., & Hattori, A. (2021). The melatonin metabolite N1-acetyl-5-methoxykynuramine facilitates long-term object memory in young and aging mice. Journal of Pineal Research, 70(1), e12703. [Link]

• Ressmeyer, A. R., Mayo, J. C., Zelosko, V., Sáinz, R. M., Tan, D. X., Poeggeler, B., ... & Hardeland, R. (2003). Antioxidant properties of the melatonin metabolite N1-acetyl-5-methoxykynuramine (AMK): scavenging of free radicals and prevention of protein destruction. Redox Report, 8(5), 205-213. [Link]

• Request PDF. (2025). Analysis of N1-acetyl-N2-formyl-5-methoxykynuramine/N1-acetyl-5-methoxy-kynuramine formation from melatonin in mice. ResearchGate. [Link]

• Hardeland, R. (2017). Focus on the Melatonin Metabolite N1-Acetyl-5-methoxykynuramine (AMK). Biomedical Journal of Scientific & Technical Research, 1(3). [Link]

• Kim, T. K., Lin, Z., Li, W., Reiter, R. J., & Slominski, A. T. (2015). N1-Acetyl-5-Methoxykynuramine (AMK) Is Produced in the Human Epidermis and Shows Antiproliferative Effects. Endocrinology, 156(5), 1630–1636. [Link]

• Ma, X., Idle, J. R., & Gonzalez, F. J. (2011). Analysis of N1-acetyl-N2-formyl-5-methoxykynuramine/N1-acetyl-5-methoxy-kynuramine formation from melatonin in mice. Frontiers in pharmacology, 2, 64. [Link]

• Hardeland, R. (2017). Focus on the Melatonin Metabolite N1-Acetyl-5-Methoxykynuramine (AMK). Biomedical Journal of Scientific & Technical Research, 1(3). [Link]

• Tan, D. X., Manchester, L. C., Reiter, R. J., Qi, W. B., Karbownik, M., & Calvo, J. R. (2001). N1-acetyl-N2-formyl-5-methoxykynuramine, a biogenic amine and melatonin metabolite, functions as a potent antioxidant. The FASEB journal, 15(12), 2294–2296. [Link]

• Ressmeyer, A. R., Mayo, J. C., Zelosko, V., Sáinz, R. M., Tan, D. X., Poeggeler, B., ... & Hardeland, R. (2003). Antioxidant properties of the melatonin metabolite N1-acetyl-5-methoxykynuramine (AMK): scavenging of free radicals and prevention of protein destruction. Redox Report, 8(5), 205-213. [Link]

• León, J., Acuña-Castroviejo, D., Escames, G., Tan, D. X., & Reiter, R. J. (2005). Inhibition of neuronal nitric oxide synthase activity by N1-acetyl-5-methoxykynuramine, a brain metabolite of melatonin. Journal of neurochemistry, 93(2), 485-493. [Link]

• Tokyo Future Style, Inc. (n.d.). AMK（N1-acetyl-5-methoxykynuramine）. Retrieved January 25, 2026, from [Link]

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• N¹-Acetyl-5-methoxykynuramine. (n.d.). Grokipedia. Retrieved January 25, 2026, from [Link]

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• León, J., Acuña-Castroviejo, D., Escames, G., Tan, D. X., & Reiter, R. J. (2009). Melatonin and its brain metabolite N(1)-acetyl-5-methoxykynuramine prevent mitochondrial nitric oxide synthase induction in parkinsonian mice. Journal of pineal research, 46(3), 321–329. [Link]

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The Kynuric Pathway's Keystone: An In-Depth Technical Guide to N1-Acetyl-5-methoxykynuramine (AMK)

For Researchers, Scientists, and Drug Development Professionals

Abstract

N1-Acetyl-5-methoxykynuramine (AMK) has emerged from the shadow of its parent molecule, melatonin, as a bioactive metabolite of profound interest. Initially identified as a product of the kynuramine pathway of melatonin metabolism, AMK is now recognized for its potent antioxidant and anti-inflammatory properties. This technical guide provides a comprehensive overview of the discovery, history, synthesis, and biological functions of AMK. It is designed to serve as a foundational resource for researchers and drug development professionals, offering not only a historical narrative but also practical insights into the experimental methodologies for its study. We delve into the causality behind experimental choices, provide detailed protocols, and present quantitative data to facilitate comparative analysis and future research endeavors.

Introduction: Unveiling a Multifaceted Metabolite

Melatonin, the pineal hormone renowned for regulating circadian rhythms, undergoes extensive metabolism, leading to a cascade of derivatives. Among these, N1-acetyl-5-methoxykynuramine (AMK) stands out for its significant biological activities that are distinct from and, in some cases, surpass those of melatonin itself.[1][2] AMK is a key intermediate in the "antioxidant cascade" of melatonin, a process where the parent molecule and its successive metabolites work in concert to neutralize a wide array of reactive oxygen and nitrogen species (ROS/RNS).[3] This guide will illuminate the journey of AMK from a mere metabolic byproduct to a molecule of significant pharmacological interest.

A Historical Perspective: The Discovery and Elucidation of AMK

The story of AMK begins with the exploration of melatonin's metabolic fate. The pioneering work of Hirata and colleagues in 1974 first identified AMK as a major melatonin metabolite in the brain.[3][4] Their research laid the groundwork for understanding the kynuric pathway of melatonin degradation.

Subsequent research, notably by groups led by Rüdiger Hardeland and Dun-Xian Tan , was instrumental in characterizing the broad spectrum of AMK's biological activities.[1][2][5] Their investigations revealed that AMK is not merely an inert metabolite but a potent bioactive compound in its own right, possessing significant anti-inflammatory and antioxidant properties.[1][5] This paradigm shift transformed the understanding of melatonin's physiological roles, suggesting that some of its beneficial effects may be mediated by its metabolites, including AMK.

Biochemical Genesis and Synthetic Pathways

AMK is primarily formed from its immediate precursor, N1-acetyl-N2-formyl-5-methoxykynuramine (AFMK). This conversion can occur through several enzymatic and non-enzymatic routes.

The Melatonin to AMK Metabolic Pathway

The formation of AMK is a multi-step process initiated by the cleavage of the indole ring of melatonin. This can be triggered by enzymatic action or by interaction with reactive species.

Caption: Metabolic conversion of melatonin to AMK.

Laboratory Synthesis of AMK

For research purposes, AMK is typically synthesized from melatonin or AFMK. The following protocols outline the key steps for its laboratory preparation.

Protocol 1: Two-Step Synthesis of AMK from Melatonin via Photooxidation and Deformylation

This protocol first generates AFMK from melatonin through photooxidation, followed by the conversion of AFMK to AMK.

Step 1: Photooxidation of Melatonin to AFMK

• Rationale: This step utilizes light energy to open the indole ring of melatonin, forming AFMK.[6]

• Methodology:

  • Dissolve melatonin in a suitable solvent (e.g., ethanol or aqueous buffer).

  • Expose the solution to a UV light source (e.g., 254 nm) in the presence of a photosensitizer if necessary.[7] The reaction can also be facilitated by the presence of hydrogen peroxide.[1]

  • Monitor the reaction progress using an appropriate analytical technique, such as High-Performance Liquid Chromatography (HPLC).

  • Once the reaction is complete, the solvent can be evaporated to yield crude AFMK.

Step 2: Photochemical Deformylation of AFMK to AMK

• Rationale: This step employs UV light to remove the formyl group from AFMK, yielding AMK.[7]

• Methodology:

  • Dissolve the crude AFMK from the previous step in a suitable solvent (e.g., ethanol or 2-propanol).

  • Irradiate the solution with UVB light. This process can also be performed on a solid phase, such as a thin-layer chromatography (TLC) plate.[7]

  • Monitor the formation of AMK using HPLC or TLC.

  • Upon completion, proceed to the purification step.

Protocol 2: Purification of AMK by High-Performance Liquid Chromatography (HPLC)

• Rationale: HPLC is a robust technique for purifying AMK from the reaction mixture to a high degree of homogeneity.

• Methodology:

  • Dissolve the crude AMK in the mobile phase.

  • Inject the sample onto a reverse-phase HPLC column (e.g., C18).

  • Elute the column with a suitable mobile phase gradient (e.g., a water/acetonitrile gradient).

  • Monitor the elution profile using a UV detector.

  • Collect the fractions containing the AMK peak.

  • Combine the pure fractions and evaporate the solvent to obtain purified AMK.

  • Confirm the identity and purity of the final product using techniques such as mass spectrometry and Nuclear Magnetic Resonance (NMR) spectroscopy.

Biological Activities and Mechanisms of Action

AMK exhibits a range of biological effects, primarily centered around its potent antioxidant and anti-inflammatory actions.

Antioxidant and Radical Scavenging Properties

AMK is a highly effective scavenger of a variety of reactive oxygen and nitrogen species, including the hydroxyl radical (•OH), peroxyl radicals (ROO•), and the carbonate radical (CO3•−).[2][8] Its efficacy in neutralizing these damaging species contributes to the overall protective effects of the melatonin antioxidant cascade.[9]

Table 1: Quantitative Antioxidant Activity of AMK

Reactive Species	Scavenging Rate Constant (M⁻¹s⁻¹)	Reference

| Hydrogen Peroxide (H₂O₂) | 2.3 x 10⁶ (for melatonin to AFMK) |[10] |

Note: Specific rate constants for AMK with various radicals are subjects of ongoing research. The provided value is for the initial reaction of melatonin leading to the kynuramine pathway.

Anti-inflammatory Effects: Inhibition of Key Enzymes

A significant aspect of AMK's bioactivity is its ability to modulate inflammatory pathways. It has been shown to be a potent inhibitor of cyclooxygenase (COX) enzymes and nitric oxide synthases (NOS).[1][8]

Inhibition of Cyclooxygenases (COX)

AMK has been identified as a potent inhibitor of prostaglandin biosynthesis, a key process in inflammation mediated by COX enzymes.[2] It has been shown to downregulate the expression of COX-2, the inducible isoform of the enzyme that is upregulated during inflammation.[11]

Table 2: Cyclooxygenase (COX) Inhibition by AMK and Comparators (Illustrative)

Compound	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Reference
AMK	Data requires further specific quantification	Data requires further specific quantification
Indomethacin	~0.02	~1.3	[12]

| Celecoxib | >100 | ~0.04 |[12] |

Inhibition of Nitric Oxide Synthases (NOS)

AMK has also been demonstrated to inhibit neuronal nitric oxide synthase (nNOS) and downregulate the expression of inducible nitric oxide synthase (iNOS).[2][8] This action further contributes to its anti-inflammatory profile by reducing the production of nitric oxide, a key mediator of inflammation. Although half-inhibition was in the micromolar range, the IC20 value for nNOS inhibition was as low as 10⁻¹¹ M.[2]

Other Biological Functions

Beyond its antioxidant and anti-inflammatory roles, emerging research has pointed to other significant biological effects of AMK:

• Antiproliferative Effects: AMK has been shown to exhibit antiproliferative effects in keratinocytes and melanoma cells.[13]

• Memory Enhancement: Studies suggest that AMK may play a role in memory consolidation and could potentially be a therapeutic agent for age-related memory decline.[13][14]

Analytical Methodologies for AMK Detection and Quantification

The accurate measurement of AMK in biological matrices is crucial for understanding its physiological and pathological roles. Several analytical techniques have been developed for this purpose.

Protocol 3: Quantification of AMK in Biological Samples using UPLC-TOFMS

• Rationale: Ultra-Performance Liquid Chromatography coupled with Time-of-Flight Mass Spectrometry (UPLC-TOFMS) offers high sensitivity and specificity for the quantification of AMK and its metabolites.[3]

• Methodology:

  • Sample Preparation:

    • Urine: Mix 30 µL of urine with 170 µL of 50% acetonitrile in water and centrifuge.[3]

    • Serum: Mix 25 µL of serum with 25 µL of water and 50 µL of acetonitrile, then vortex and centrifuge.[3]

    • Tissues (Brain, Liver): Homogenize the tissue in water (100 mg/400 µL). Add 100 µL of acetonitrile to 100 µL of the homogenate, vortex, and centrifuge.[3]

  • Chromatographic Separation:

    • Inject the supernatant onto a UPLC system equipped with a suitable reverse-phase column.

    • Use a gradient elution program with mobile phases such as water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Mass Spectrometric Detection:

    • Analyze the eluent using a TOF mass spectrometer in positive ion mode.

    • Monitor for the specific mass-to-charge ratio (m/z) of AMK.

  • Quantification:

    • Generate a standard curve using known concentrations of purified AMK.

    • Calculate the concentration of AMK in the biological samples by comparing their peak areas to the standard curve.

Caption: Workflow for the analysis of AMK in biological samples.

Future Directions and Conclusion

The journey of N1-acetyl-5-methoxykynuramine from a seemingly minor melatonin metabolite to a potent bioactive molecule is a testament to the intricate and often underestimated complexity of metabolic pathways. Its significant antioxidant and anti-inflammatory properties, coupled with emerging evidence of its roles in cell proliferation and memory, position AMK as a promising candidate for further investigation in the context of various pathologies, including inflammatory diseases, neurodegenerative disorders, and cancer.

This technical guide has provided a comprehensive foundation for researchers and drug development professionals, encompassing the historical context, synthetic and analytical methodologies, and a summary of the known biological activities of AMK. The detailed protocols and quantitative data presented herein are intended to facilitate a deeper understanding of this fascinating molecule and to empower future research aimed at unlocking its full therapeutic potential. As our knowledge of the melatonin metabolome continues to expand, it is certain that N1-acetyl-5-methoxykynuramine will remain a key focus of scientific inquiry.

References

• Seeger, K., & Hardeland, R. (2008). Novel pathway for N1-acetyl-5-methoxykynuramine: UVB-induced liberation of carbon monoxide from precursor N1-acetyl-N2-formyl-5-methoxykynuramine. Journal of Pineal Research, 45(4), 450-455. [Link]

• Hardeland, R. (2017). Focus on the Melatonin Metabolite N1-Acetyl-5-Methoxykynuramine (AMK). Biomedical Journal of Scientific & Technical Research, 1(3). [Link]

• Carampin, P., et al. (2018). Photo-induced oxidation of melatonin and the formation of AFMK: Effect of the reaction medium. Journal of Photochemistry and Photobiology B: Biology, 183, 281-289. [Link]

• Rozov, S. V., et al. (2003). N1-acetyl-N2-formyl-5-methoxykynuramine is a product of melatonin oxidation in rats. Journal of Pineal Research, 35(4), 245-250. [Link]

• Wikipedia contributors. (2023, December 12). N1-Acetyl-5-methoxykynuramine. In Wikipedia, The Free Encyclopedia. [Link]

• Iwashita, H., et al. (2021). The melatonin metabolite N1-acetyl-5-methoxykynuramine facilitates long-term object memory in young and aging mice. Journal of Pineal Research, 70(1), e12703. [Link]

• Silva, S. O., et al. (2004). Oxidation of melatonin and its catabolites, N1-acetyl-N 2-formyl-5-methoxykynuramine and N1-acetyl-5-methoxykynuramine, by activated leukocytes. Journal of Pineal Research, 37(1), 11-17. [Link]

• Tan, D. X., et al. (2000). A potential new metabolic pathway of melatonin biotransformation is described in this investigation. Melatonin was found to directly scavenge hydrogen peroxide (H2O2) to form N1-acetyl-N2-formyl-5-methoxykynuramine and, thereafter this compound could be enzymatically converted to N1-acetyl-5-methoxykynuramine by catalase. Journal of Pineal Research, 29(3), 168-175. [Link]

• Niu, S., et al. (2010). Analysis of N1-acetyl-N2-formyl-5-methoxykynuramine/N1-acetyl-5-methoxy-kynuramine formation from melatonin in mice. Journal of Pineal Research, 49(2), 106-114. [Link]

• Hardeland, R. (2017). Focus on the Melatonin Metabolite N1-Acetyl-5-Methoxykynuramine (AMK). Biomedical Journal of Scientific & Technical Research, 1(3). [Link]

• Hardeland, R. (2017). Focus on the Melatonin Metabolite N 1 -Acetyl-5-methoxykynuramine (AMK) Volume 1 - Issue 3. Biomedical Journal of Scientific & Technical Research. [Link]

• Tan, D. X., et al. (2001). N1-acetyl-N2-formyl-5-methoxykynuramine, a biogenic amine and melatonin metabolite, functions as a potent antioxidant. The FASEB journal, 15(12), 2294-2296. [Link]

• Guenther, A. L., et al. (2005). Reactions of the melatonin metabolite AMK (N1-acetyl-5-methoxykynuramine) with reactive nitrogen species: formation of novel compounds, 3-acetamidomethyl-6-methoxycinnolinone and 3-nitro-AMK. Journal of Pineal Research, 39(3), 251-260. [Link]

• Riendeau, D., et al. (2001). Etoricoxib (MK-0663): preclinical profile and comparison with other agents that selectively inhibit cyclooxygenase-2. Journal of Pharmacology and Experimental Therapeutics, 296(2), 558-566. [Link]

• Mayo, J. C., et al. (2005). Anti-inflammatory actions of melatonin and its metabolites, N1-acetyl-N2-formyl-5-methoxykynuramine (AFMK) and N1-acetyl-5-methoxykynuramine (AMK), in macrophages. Journal of Neuroimmunology, 165(1-2), 139-149. [Link]

• Rodriguez, C., et al. (2014). Melatonin enhances photo-oxidation of 2′, 7′-dichlorodihydrofluorescein by an antioxidant reaction that renders N1-acetyl-N2-formyl-5-methoxykynuramine (AFMK). PloS one, 9(10), e109257. [Link]

• Hirata, F., Hayaishi, O., Tokuyama, T., & Senoh, S. (1974). In vitro and in vivo formation of two new metabolites of melatonin. The Journal of biological chemistry, 249(4), 1311-1313. [Link]

• Reiter, R. J., et al. (2013). The antioxidant cascade of melatonin is illustrated in this figure. ResearchGate. [Link]

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An In-depth Technical Guide to N1-Acetyl-5-methoxykynuramine Hydrochloride: Properties, Analysis, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of N1-Acetyl-5-methoxykynuramine hydrochloride (AMK HCl), a key metabolite of melatonin with significant therapeutic potential. Drawing from extensive research, this document details the compound's chemical properties, analytical methodologies for its characterization, and its established biological activities, offering valuable insights for professionals in drug discovery and development.

Introduction: A Promising Melatonin Metabolite

N1-Acetyl-5-methoxykynuramine (AMK) is an endogenous compound derived from the metabolism of melatonin through the kynuramine pathway.[1][2] Unlike many metabolites that represent degradation products, AMK exhibits a range of biological activities, in some cases surpassing its parent compound.[3] This has led to growing interest in its potential as a therapeutic agent, particularly in the fields of neuroprotection and anti-inflammatory medicine.[4][5] This guide focuses on the hydrochloride salt of AMK, which is often used in research due to its improved solubility in aqueous solutions.[6]

Chemical Properties of N1-Acetyl-5-methoxykynuramine Hydrochloride

A thorough understanding of the chemical properties of AMK HCl is fundamental for its application in research and development.

Chemical Structure and Identification

The chemical structure of N1-Acetyl-5-methoxykynuramine hydrochloride is presented below:

Systematic Name: N-[3-(2-amino-5-methoxyphenyl)-3-oxopropyl]acetamide hydrochloride

Property	Value	Source
Molecular Formula	C₁₂H₁₇ClN₂O₃	[6]
Molecular Weight	272.73 g/mol	[6]
CAS Number	1215711-91-3	[6]

Physicochemical Properties

Understanding the physicochemical properties of AMK HCl is crucial for formulation development and experimental design.

Table 1: Physicochemical Properties of N1-Acetyl-5-methoxykynuramine and its Hydrochloride Salt

Property	N1-Acetyl-5-methoxykynuramine (Free Base)	N1-Acetyl-5-methoxykynuramine Hydrochloride
Appearance	Solid	Crystalline solid
Melting Point	88-91 °C	Not available
Solubility	Insoluble in water, soluble in organic solvents	Dissolves in buffer solutions
Storage Temperature	2-8°C	-20°C

Note: Quantitative solubility and detailed stability data are not extensively available in public literature and may require experimental determination.

Synthesis and Formulation Considerations

Biosynthetic and Chemical Formation Pathways

AMK is formed from melatonin through a cascade of reactions. Melatonin can be oxidized to AFMK, which is then deformylated to yield AMK.[3] This deformylation can be catalyzed by enzymes such as arylamine formamidases or occur photochemically upon exposure to UV light.[3] Another described pathway involves the reaction of melatonin with hydrogen peroxide in the presence of catalase.[7]

Figure 1: Simplified pathway of AMK formation from melatonin.

The hydrochloride salt is typically prepared by treating the free base with hydrochloric acid in a suitable solvent.

Analytical Characterization

Accurate and reliable analytical methods are essential for the identification, quantification, and quality control of AMK HCl.

Chromatographic Methods

High-performance liquid chromatography (HPLC) and ultra-performance liquid chromatography (UPLC) are the primary techniques for the analysis of AMK.

4.1.1. UPLC-Time-of-Flight Mass Spectrometry (UPLC-TOFMS)

This powerful technique is particularly useful for the identification and quantification of AMK and its metabolites in complex biological matrices.[8]

Table 2: Example UPLC-TOFMS Parameters for AMK Analysis

Parameter	Condition
Column	UPLC BEH C18 (e.g., 50 mm x 2.1 mm, 1.7 µm)
Mobile Phase	Gradient of aqueous acetonitrile with 0.1% formic acid
Flow Rate	0.3 mL/min
Ionization Mode	Electrospray Ionization (ESI), positive or negative
Mass Analyzer	Time-of-Flight (TOF)

Note: Specific gradient conditions and instrument settings should be optimized for the specific application.

4.1.2. HPLC with Fluorescence Detection

For quantitative analysis in less complex matrices, HPLC with fluorescence detection offers excellent sensitivity and selectivity.[3]

Spectroscopic Methods

While comprehensive spectral data for pure AMK HCl is not widely published, mass spectrometry and NMR spectroscopy are key tools for its structural confirmation.

4.2.1. Mass Spectrometry (MS)

Mass spectrometry, particularly in tandem with liquid chromatography (LC-MS/MS), is used to confirm the molecular weight and fragmentation pattern of AMK, aiding in its identification.[8]

4.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

Biological Activity and Therapeutic Potential

AMK exhibits a range of biological activities that underscore its therapeutic potential.

Antioxidant and Radical Scavenging Properties

AMK is a potent antioxidant that can neutralize a variety of reactive oxygen species (ROS) and reactive nitrogen species (RNS), including hydroxyl radicals, peroxyl radicals, and carbonate radicals.[3][9] This activity is crucial in protecting cells from oxidative damage, a key factor in the pathogenesis of many diseases.

Figure 2: AMK as a scavenger of reactive oxygen and nitrogen species.

Anti-inflammatory Effects

AMK has demonstrated significant anti-inflammatory properties. It can suppress the activation of key inflammatory enzymes such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), leading to a reduction in the production of pro-inflammatory mediators like prostaglandin E₂ and nitric oxide.[4][5]

Neuroprotective and Cognitive Enhancement Effects

Emerging evidence suggests a role for AMK in neuroprotection and cognitive function. Studies have shown that AMK may enhance long-term memory and has protective effects in animal models of neurodegenerative diseases like Parkinson's disease.[5][6]

Experimental Protocols

The following are generalized protocols for assessing the antioxidant activity of AMK HCl. Researchers should adapt these protocols to their specific experimental needs and available equipment.

ABTS Radical Scavenging Assay

This assay measures the ability of an antioxidant to scavenge the stable 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) radical cation.

Step-by-Step Methodology:

• Preparation of ABTS radical cation (ABTS•⁺):

  • Prepare a stock solution of ABTS (e.g., 7 mM in water).

  • Prepare a stock solution of potassium persulfate (e.g., 2.45 mM in water).

  • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours.

• Assay Procedure:

  • Dilute the ABTS•⁺ solution with a suitable buffer (e.g., phosphate-buffered saline, pH 7.4) to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Prepare serial dilutions of AMK HCl in the same buffer.

  • Add a small volume of each AMK HCl dilution to the diluted ABTS•⁺ solution.

  • Incubate for a defined period (e.g., 6 minutes) at room temperature.

  • Measure the absorbance at 734 nm.

• Calculation:

  • Calculate the percentage of inhibition of absorbance and determine the IC₅₀ value (the concentration of AMK HCl required to inhibit 50% of the ABTS•⁺ radicals).

DPPH Radical Scavenging Assay

This assay is based on the reduction of the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical.

Step-by-Step Methodology:

• Preparation of DPPH solution:

  • Prepare a stock solution of DPPH in a suitable solvent (e.g., methanol or ethanol) to a desired concentration (e.g., 0.1 mM).

• Assay Procedure:

  • Prepare serial dilutions of AMK HCl in the same solvent.

  • Add the AMK HCl solutions to the DPPH solution.

  • Incubate in the dark at room temperature for a specified time (e.g., 30 minutes).

  • Measure the absorbance at the wavelength of maximum absorbance of DPPH (around 517 nm).

• Calculation:

  • Calculate the percentage of radical scavenging activity and determine the IC₅₀ value.

Safety and Handling

Conclusion

N1-Acetyl-5-methoxykynuramine hydrochloride is a promising bioactive compound with a multifaceted pharmacological profile. Its potent antioxidant, anti-inflammatory, and neuroprotective properties make it a compelling candidate for further investigation in the context of various pathological conditions. This guide provides a foundational understanding of its chemical properties, analytical characterization, and biological significance, intended to support and guide future research and development efforts. Further studies are warranted to fully elucidate its mechanisms of action and to explore its full therapeutic potential.

References

• Ma, N., et al. (2010). Analysis of N1-acetyl-N2-formyl-5-methoxykynuramine/N1-acetyl-5-methoxy-kynuramine formation from melatonin in mice. Journal of Pineal Research, 49(1), 42-51. [Link]

• Tan, D. X., et al. (2000). Melatonin directly scavenges hydrogen peroxide: a potentially new metabolic pathway of melatonin biotransformation. Free Radical Biology and Medicine, 29(11), 1177-1185. [Link]

• Tokyo Future Style, Inc. (n.d.). AMK（N1-acetyl-5-methoxykynuramine）. Retrieved from [Link]

• Hardeland, R. (2017). Focus on the Melatonin Metabolite N1-Acetyl-5-Methoxykynuramine (AMK). Biomedical Journal of Scientific & Technical Research, 1(3), 1-5. [Link]

• Wikipedia. (2023, November 29). N1-Acetyl-5-methoxykynuramine. In Wikipedia. [Link]

• Mayo, J. C., et al. (2005). Anti-inflammatory actions of melatonin and its metabolites, N1-acetyl-N2-formyl-5-methoxykynuramine (AFMK) and N1-acetyl-5-methoxykynuramine (AMK), in macrophages. Journal of Neuroimmunology, 165(1-2), 139-149. [Link]

• Grokipedia. (n.d.). N 1 -Acetyl-5-methoxykynuramine. Retrieved from [Link]

• Fischer, T. W., et al. (2006). UVB-induced liberation of carbon monoxide from precursor N1-acetyl-N2-formyl-5-methoxykynuramine. Journal of Pineal Research, 41(2), 161-166. [Link]

• Ressmeyer, A. R., et al. (2003). Antioxidant properties of the melatonin metabolite N1-acetyl-5-methoxykynuramine (AMK): scavenging of free radicals and prevention of protein destruction. Redox Report, 8(4), 205-213. [Link]

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An In-Depth Technical Guide to N1-Acetyl-5-methoxykynuramine hydrochloride (AMK-HCl)

For Researchers, Scientists, and Drug Development Professionals

Introduction

N1-Acetyl-5-methoxykynuramine (AMK) is a principal and highly bioactive metabolite of melatonin, the ubiquitous neurohormone primarily recognized for its role in regulating circadian rhythms.[1][2] Unlike its precursor, AMK exhibits a distinct and potent pharmacological profile, positioning it as a molecule of significant interest in contemporary biomedical research and therapeutic development. This guide provides a comprehensive technical overview of N1-Acetyl-5-methoxykynuramine hydrochloride (AMK-HCl), CAS Number 1215711-91-3, delving into its chemical characteristics, metabolic origins, multifaceted mechanisms of action, and its emerging therapeutic potential, particularly in the realms of neuroprotection and cognitive enhancement.

Chemical and Physical Properties

AMK-HCl is the hydrochloride salt of N1-Acetyl-5-methoxykynuramine, rendering the molecule more soluble in aqueous solutions, a desirable characteristic for research and potential pharmaceutical formulations.[3]

Property	Value	Reference
CAS Number	1215711-91-3	[3]
Molecular Formula	C₁₂H₁₇ClN₂O₃	[3]
Molecular Weight	272.73 g/mol	[3]
Appearance	Light yellow crystalline solid	N/A
Melting Point	138-140°C	N/A
Solubility	Soluble in buffer solutions	[3]
Storage	Frozen (-20°C)	[3]

Metabolic Genesis: The Kynuric Pathway of Melatonin

AMK is not directly synthesized but is the product of the oxidative metabolism of melatonin, primarily through the kynuric pathway. This metabolic cascade is initiated by the cleavage of the indole ring of melatonin.

The initial step involves the formation of N1-acetyl-N2-formyl-5-methoxykynuramine (AFMK) from melatonin.[1][4] This conversion can be mediated by various enzymatic and non-enzymatic processes, including the action of indoleamine 2,3-dioxygenase or through reactions with reactive oxygen species (ROS).[4] Subsequently, AFMK is deformylated by arylformamidases to yield the stable and bioactive AMK.[5]

Metabolic conversion of Melatonin to AMK.

Multifaceted Mechanisms of Action

AMK's biological activities are diverse and potent, extending beyond the antioxidant capabilities of its parent molecule, melatonin. Its mechanisms of action can be broadly categorized into antioxidant and anti-inflammatory effects, and modulation of cellular signaling pathways, particularly those involved in memory and neuronal function.

Potent Antioxidant and Radical Scavenger

AMK is a formidable antioxidant, demonstrating a remarkable capacity to neutralize a wide array of reactive oxygen and nitrogen species (RONS).[5] It is a more potent scavenger of hydroxyl (•OH), peroxyl (ROO•), and carbonate (CO3•−) radicals than its precursor, AFMK.[5] Furthermore, AMK is an efficient quencher of singlet oxygen (¹O₂).[5] This broad-spectrum radical scavenging activity contributes significantly to its cytoprotective effects against oxidative stress-induced cellular damage.

Anti-inflammatory Powerhouse: Inhibition of COX and iNOS

A key aspect of AMK's pharmacological profile is its potent anti-inflammatory activity. AMK has been shown to be a direct inhibitor of cyclooxygenase (COX) enzymes, thereby reducing the production of pro-inflammatory prostaglandins.[5] Moreover, it downregulates the expression of inducible nitric oxide synthase (iNOS), a key enzyme in the inflammatory cascade responsible for the production of nitric oxide (NO), a mediator of inflammation.[5] This dual action on both the prostaglandin and nitric oxide pathways underscores its potential as a powerful anti-inflammatory agent.

Modulation of Signaling Pathways in Memory Formation

Emerging research has highlighted the significant role of AMK in cognitive function, particularly in the consolidation of long-term memory.[2] Studies have shown that AMK administration can enhance long-term object memory and rescue age-related memory deficits.[3] The underlying mechanism appears to involve the modulation of key signaling pathways within the hippocampus, a brain region critical for memory formation. Specifically, AMK has been demonstrated to increase the phosphorylation of extracellular signal-regulated kinase (ERK) and cAMP response element-binding protein (CREB), two crucial proteins in the signaling cascade that leads to synaptic plasticity and memory consolidation.[2]

AMK's role in the ERK/CREB signaling pathway for memory.

Experimental Protocols

To facilitate further research into the multifaceted activities of AMK-HCl, this section provides detailed, step-by-step methodologies for key experiments.

Synthesis and Purification of N1-Acetyl-5-methoxykynuramine hydrochloride

While AMK is a natural metabolite, for research purposes, it is often synthesized. A common route involves the oxidative cleavage of melatonin followed by deformylation and conversion to the hydrochloride salt.

Materials:

• Melatonin

• Hydrogen Peroxide (H₂O₂)

• Catalase

• Hydrochloric Acid (HCl)

• Organic solvents (e.g., ethyl acetate, methanol)

• Silica gel for column chromatography

Protocol:

• Oxidation of Melatonin: Dissolve melatonin in a suitable solvent. Add hydrogen peroxide to initiate the oxidation reaction, leading to the formation of AFMK.[4] The reaction can be monitored by thin-layer chromatography (TLC).

• Enzymatic Deformylation: After the oxidation is complete, introduce catalase to the reaction mixture to enzymatically convert AFMK to AMK.[4]

• Extraction: Once the deformylation is complete, extract the AMK into an organic solvent like ethyl acetate. Wash the organic layer with brine and dry over anhydrous sodium sulfate.

• Purification: Concentrate the organic extract and purify the crude AMK using silica gel column chromatography. Elute with a suitable solvent system (e.g., a gradient of methanol in dichloromethane).

• Salt Formation: Dissolve the purified AMK in a minimal amount of a suitable solvent and add a stoichiometric amount of hydrochloric acid to precipitate AMK-HCl.

• Crystallization and Characterization: Collect the precipitate by filtration, wash with a cold solvent, and dry under vacuum. Characterize the final product using techniques such as NMR, Mass Spectrometry, and HPLC to confirm its identity and purity.[6][7]

Antioxidant Activity Assessment: ABTS Radical Scavenging Assay

This assay is a common method to determine the antioxidant capacity of a compound.

Materials:

• AMK-HCl

• 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) diammonium salt (ABTS)

• Potassium persulfate

• Phosphate-buffered saline (PBS)

• 96-well microplate

• Microplate reader

Protocol:

• Preparation of ABTS Radical Cation (ABTS•+): Prepare a 7 mM aqueous solution of ABIS and a 2.45 mM aqueous solution of potassium persulfate. Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours. This will produce a dark-colored solution containing the ABTS•+ radical.

• Working Solution Preparation: Dilute the ABTS•+ solution with PBS to an absorbance of 0.70 ± 0.02 at 734 nm.

• Assay Procedure:

  • Prepare serial dilutions of AMK-HCl in PBS.

  • Add a small volume (e.g., 10 µL) of each AMK-HCl dilution to the wells of a 96-well plate.

  • Add a larger volume (e.g., 190 µL) of the ABTS•+ working solution to each well.

  • Incubate the plate at room temperature for a set time (e.g., 6 minutes).

  • Measure the absorbance at 734 nm using a microplate reader.

• Calculation: The percentage of inhibition of the ABTS•+ radical is calculated using the formula: % Inhibition = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100

Workflow for the ABTS radical scavenging assay.

In Vitro Assessment of COX-2 and iNOS Inhibition

The anti-inflammatory properties of AMK-HCl can be evaluated by measuring its ability to inhibit COX-2 and iNOS activity in cell-based assays.

Protocol for iNOS Inhibition in Macrophages:

• Cell Culture: Culture a macrophage cell line (e.g., RAW 264.7) in appropriate media.

• Cell Treatment: Seed the cells in a multi-well plate and allow them to adhere. Pre-treat the cells with various concentrations of AMK-HCl for a specified time.

• Induction of Inflammation: Stimulate the cells with an inflammatory agent like lipopolysaccharide (LPS) to induce the expression of iNOS.

• Nitrite Measurement: After an incubation period, collect the cell culture supernatant. Measure the concentration of nitrite (a stable product of NO) using the Griess reagent. A decrease in nitrite levels in AMK-HCl treated cells compared to the LPS-only control indicates iNOS inhibition.

Protocol for COX-2 Inhibition:

• Enzyme Inhibition Assay: Utilize a commercially available COX-2 inhibitor screening kit or a well-established protocol.

• Procedure: The general principle involves incubating purified COX-2 enzyme with its substrate (arachidonic acid) in the presence and absence of various concentrations of AMK-HCl.

• Detection: The activity of COX-2 is determined by measuring the production of prostaglandins (e.g., PGE₂) using methods like ELISA or by detecting the consumption of a co-substrate using a colorimetric or fluorometric assay. A reduction in prostaglandin production or co-substrate consumption in the presence of AMK-HCl indicates COX-2 inhibition.

Western Blot Analysis of p-ERK and p-CREB

To investigate the effect of AMK-HCl on the signaling pathways involved in memory, Western blotting can be used to detect the phosphorylation status of key proteins like ERK and CREB in neuronal cells or hippocampal tissue.

Protocol:

• Sample Preparation: Treat neuronal cells or animal models with AMK-HCl. Lyse the cells or dissect the hippocampus and homogenize in a lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a standard protein assay (e.g., BCA assay).

• SDS-PAGE: Separate the proteins based on their molecular weight by running the lysates on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for phosphorylated ERK (p-ERK) and phosphorylated CREB (p-CREB). Also, probe separate blots with antibodies for total ERK and total CREB to serve as loading controls.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: Add an enhanced chemiluminescence (ECL) substrate to the membrane and detect the emitted light using an imaging system. The intensity of the bands corresponding to p-ERK and p-CREB will indicate the level of phosphorylation.

Therapeutic Potential and Future Directions

The unique combination of potent antioxidant, anti-inflammatory, and neuromodulatory properties makes AMK-HCl a highly promising candidate for therapeutic development. Its ability to enhance long-term memory and ameliorate age-related cognitive decline suggests its potential in the treatment of neurodegenerative diseases such as Alzheimer's disease and other forms of dementia.[3] Further preclinical and clinical investigations are warranted to fully elucidate the therapeutic efficacy and safety profile of this fascinating melatonin metabolite. The development of robust analytical methods for its detection in biological fluids will also be crucial for pharmacokinetic and pharmacodynamic studies.[6]

References

• Ma, X., Idle, J. R., Krausz, K. W., & Gonzalez, F. J. (2010). Analysis of N1-acetyl-N2-formyl-5-methoxykynuramine/N1-acetyl-5-methoxy-kynuramine formation from melatonin in mice. Journal of Pineal Research, 49(3), 253–263. [Link]

• Tan, D. X., Manchester, L. C., Terron, M. P., Flores, L. J., & Reiter, R. J. (2007). N1-acetyl-N2-formyl-5-methoxykynuramine is a product of melatonin oxidation in rats. Journal of Pineal Research, 42(1), 15-22. [Link]

• Reiter, R. J., Tan, D. X., Mayo, J. C., Sainz, R. M., Leon, J., & Czarnocki, Z. (2003). Melatonin as an antioxidant: biochemical mechanisms and pathophysiological implications in humans. Acta Biochimica Polonica, 50(4), 1129-1146. [Link]

• Tokyo Future Style, Inc. (n.d.). AMK（N1-acetyl-5-methoxykynuramine）. Retrieved January 25, 2026, from [Link]

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• Wikipedia. (2023, December 1). N1-Acetyl-5-methoxykynuramine. In Wikipedia. [Link]

• Silva, S. O., Ximenes, V. F., & Catalani, L. H. (2005). Synthesis of internal labeled standards of melatonin and its metabolite N1-acetyl-N2-formyl-5-methoxykynuramine for their quantification using an on-line liquid chromatography-electrospray tandem mass spectrometry system. Journal of Pineal Research, 39(3), 279-286. [Link]

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endogenous production of N1-Acetyl-5-methoxykynuramine

An In-depth Technical Guide to the Endogenous Production of N¹-Acetyl-5-methoxykynuramine (AMK)

Abstract

N¹-Acetyl-5-methoxykynuramine (AMK) is a biologically active metabolite of melatonin, emerging as a molecule of significant interest due to its potent antioxidant and anti-inflammatory properties.[1][2][3][4] Unlike its well-known precursor, melatonin, the endogenous production of AMK follows a distinct kynuric pathway, initiated by the oxidative cleavage of the indole ring. This guide provides a comprehensive technical overview of the endogenous synthesis of AMK, detailing the multi-step enzymatic and non-enzymatic pathways involved. It offers field-proven, step-by-step protocols for the extraction and quantification of AMK in biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS). Furthermore, it explores the physiological and pharmacological significance of AMK, including its role as a scavenger of reactive oxygen and nitrogen species and as a modulator of inflammatory enzymes like cyclooxygenase (COX).[2][3][4] This document is intended for researchers, scientists, and drug development professionals seeking to investigate the melatoninergic pathway and leverage the therapeutic potential of its downstream metabolites.

Introduction: Beyond Melatonin

Melatonin (N-acetyl-5-methoxytryptamine) is widely recognized as a neurohormone regulating circadian rhythms. However, its metabolic cascade generates several derivatives with distinct and often potent biological activities.[5] Among these, the kynuramine metabolites, particularly AMK, represent a fascinating axis of melatonin's function. The formation of AMK occurs via the kynuric pathway, a departure from the primary route of melatonin metabolism which involves hydroxylation by cytochrome P450 enzymes (e.g., CYP1A2) to 6-hydroxymelatonin.[6][7]

AMK and its immediate precursor, N¹-acetyl-N²-formyl-5-methoxykynuramine (AFMK), were first identified as major melatonin derivatives in the central nervous system.[8] Subsequent research has established that AMK is produced in various tissues, including the human epidermis, where it exhibits antiproliferative effects.[9] The significance of this pathway is particularly pronounced under conditions of oxidative stress, where the direct interaction of melatonin with reactive species can substantially increase the production of its kynuramine metabolites.[4][8] This guide delves into the core mechanisms of this production and the methodologies required to study it.

The Biosynthetic Pathway of AMK: A Two-Step Conversion

The endogenous production of AMK is a sequential process beginning with the conversion of melatonin to AFMK, followed by the deformylation of AFMK to yield AMK. This pathway can be driven by both enzymatic and non-enzymatic reactions.

Step 1: Formation of N¹-acetyl-N²-formyl-5-methoxykynuramine (AFMK) from Melatonin

The initial and rate-limiting step is the oxidative cleavage of melatonin's indole pyrrole ring. This can occur through several mechanisms:

• Enzymatic Oxidation: Enzymes such as indoleamine 2,3-dioxygenase (IDO) and myeloperoxidase can catalyze the cleavage of the indole moiety, leading to AFMK formation.[8] This is particularly relevant in inflammatory contexts where these enzymes are often upregulated.

• Reaction with Reactive Oxygen Species (ROS): Melatonin is a potent free radical scavenger.[5] Its direct interaction with ROS, such as hydrogen peroxide (H₂O₂), hydroxyl radicals (•OH), and peroxyl radicals (ROO•), can lead to the non-enzymatic formation of AFMK.[1][8][10] This positions AFMK as a marker of oxidative stress and melatonin's scavenging activity.

• Photochemical Oxidation: Exposure to UV radiation can also induce the conversion of melatonin to AFMK.

Step 2: Deformylation of AFMK to AMK

AFMK is subsequently deformylated to produce the more stable and often more potent AMK.

• Enzymatic Deformylation: Catalase, an enzyme primarily known for detoxifying hydrogen peroxide, has been shown to efficiently convert AFMK to AMK.[5] This links AMK production directly to cellular antioxidant defense systems. Other formamidases may also contribute to this step.[11]

The overall pathway underscores a critical concept: melatonin and its metabolites form a cascading antioxidant system. Melatonin scavenges a radical to form AFMK, and both AFMK and the subsequent product, AMK, are themselves potent antioxidants.[8]

Figure 1: Core biosynthetic pathway from Melatonin to AMK.

Biological Activities and Significance of AMK

AMK is not merely an inert byproduct; it possesses a range of biological activities that contribute to the protective effects of the melatoninergic system.

• Antioxidant Properties: AMK is a formidable scavenger of hydroxyl, peroxyl, and carbonate radicals.[3][4] It effectively protects against oxidative damage to proteins and DNA.[1]

• Anti-inflammatory Actions: AMK demonstrates significant anti-inflammatory effects. It can inhibit the activity of cyclooxygenase (COX) enzymes, thereby reducing the production of prostaglandins.[2][11] Furthermore, it downregulates the expression of inducible nitric oxide synthase (iNOS) and COX-2 in macrophages, key mediators of the inflammatory response.[2][3][4]

• Neurological Effects: Recent studies suggest that endogenous AMK may play an important role in long-term memory formation.[12][13] It has been shown to facilitate long-term object memory in mice and may have therapeutic potential for preventing age-related memory decline.[12][13]

Compound	Key Biological Activities	References
Melatonin	Circadian rhythm regulation, broad-spectrum antioxidant, immunomodulator.	[5]
AFMK	Potent antioxidant, precursor to AMK.	[8][10]
AMK	Potent scavenger of hydroxyl and peroxyl radicals, inhibitor of COX and iNOS, neuroprotective, facilitates memory consolidation.	[1][2][3][4][12][13]

Table 1: Comparative biological activities of Melatonin and its kynuramine metabolites.

Technical Protocols for AMK Analysis

Investigating the endogenous production of AMK requires robust and sensitive analytical methods. Due to its low physiological concentrations and the complexity of biological matrices, liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for quantification.

Experimental Workflow: Quantification of AMK

The accurate measurement of AMK involves a multi-step process designed to isolate the analyte from interfering substances and ensure precise quantification. The causality behind this workflow is to maximize recovery, minimize matrix effects, and achieve the highest possible sensitivity and specificity.

Figure 2: Standard experimental workflow for AMK quantification.

Protocol: LC-MS/MS Quantification of AMK in Tissue

This protocol provides a self-validating system for the reliable measurement of AMK. It incorporates an internal standard to correct for variability in sample preparation and instrument response.

A. Materials and Reagents

• AMK analytical standard and deuterated AMK (AMK-d4) internal standard (IS).

• LC-MS grade acetonitrile, methanol, and water.

• Formic acid.

• Phosphate-buffered saline (PBS), pH 7.4.

• Tissue samples (e.g., brain, skin), stored at -80°C.

B. Preparation of Standards and Quality Controls (QCs)

• Stock Solutions: Prepare 1 mg/mL stock solutions of AMK and AMK-d4 in methanol.

• Working Solutions: Serially dilute the AMK stock solution to create calibration standards ranging from 0.1 to 100 ng/mL. Prepare QC samples at low, medium, and high concentrations.

• Internal Standard Spiking Solution: Prepare a 10 ng/mL working solution of AMK-d4.

C. Sample Preparation

• Homogenization: Weigh ~50 mg of frozen tissue and homogenize in 500 µL of ice-cold PBS. The use of a bead-based homogenizer is recommended for consistency.

• Spiking: Add 10 µL of the AMK-d4 IS working solution to each 100 µL of homogenate, calibration standard, and QC sample. This step is critical for correcting analytical variability.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile to each sample. Vortex vigorously for 1 minute to precipitate proteins, which would otherwise interfere with chromatography.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Extraction: Carefully transfer the supernatant to a new tube. The supernatant contains the analyte and IS, now separated from the bulk of cellular proteins.

• Drying and Reconstitution: Evaporate the supernatant to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid). This ensures compatibility with the LC system.

D. LC-MS/MS Conditions (Example)

• LC System: UPLC system (e.g., Waters Acquity, Agilent 1290).

• Column: C18 column (e.g., 2.1 x 50 mm, 1.7 µm). The C18 chemistry provides excellent retention for moderately polar molecules like AMK.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 1 minute, and re-equilibrate.

• Mass Spectrometer: Triple quadrupole (e.g., Sciex, Thermo).

• Ionization: Electrospray Ionization, Positive Mode (ESI+).

• MRM Transitions: Monitor specific precursor-to-product ion transitions for AMK (e.g., m/z 249.1 → 190.1) and AMK-d4 (e.g., m/z 253.1 → 194.1). These transitions provide high specificity.

E. System Validation and Data Analysis

• Calibration Curve: Construct a calibration curve by plotting the peak area ratio (AMK/AMK-d4) against the concentration of the standards. A linear regression with a weighting of 1/x is typically used. The correlation coefficient (r²) must be >0.99 for acceptance.

• Quality Control: Analyze QC samples alongside the unknown samples. The calculated concentrations must be within ±15% of their nominal value for the run to be considered valid.

• Quantification: Determine the concentration of AMK in the unknown samples using the regression equation from the calibration curve. Normalize the final concentration to the initial tissue weight (e.g., ng/g of tissue).

Conclusion and Future Directions

The endogenous production of N¹-Acetyl-5-methoxykynuramine represents a significant branch of melatonin metabolism, particularly under conditions of inflammation and oxidative stress. As a potent antioxidant and anti-inflammatory agent with unique neurological functions, AMK is a promising target for further research and therapeutic development. The methodologies outlined in this guide provide a robust framework for scientists to accurately quantify AMK and explore its role in health and disease. Future investigations should focus on elucidating the tissue-specific regulation of the AMK biosynthetic pathway, identifying novel enzymatic players, and exploring the clinical utility of AMK as both a biomarker of oxidative stress and a potential therapeutic agent for inflammatory and neurodegenerative disorders.

References

• Tan, D. X., Manchester, L. C., Reiter, R. J., et al. (2000). Melatonin directly scavenges hydrogen peroxide: A potentially new metabolic pathway of melatonin biotransformation. Free Radical Biology and Medicine, 29(11), 1177-1185. [Link]

• Otsuka, M., Kato, K., et al. (2021). The melatonin metabolite N1-acetyl-5-methoxykynuramine facilitates long-term object memory in young and aging mice. Journal of Pineal Research, 70(1), e12703. [Link]

• Ressmeyer, A. R., Mayo, J. C., et al. (2003). Antioxidant properties of the melatonin metabolite N1-acetyl-5-methoxykynuramine (AMK): scavenging of free radicals and prevention of protein destruction. Redox Report, 8(5), 267-273. [Link]

• Mayo, J. C., Sainz, R. M., et al. (2005). Anti-inflammatory actions of melatonin and its metabolites, N1-acetyl-N2-formyl-5-methoxykynuramine (AFMK) and N1-acetyl-5-methoxykynuramine (AMK), in macrophages. Journal of Neuroimmunology, 165(1-2), 139-149. [Link]

• Tan, D. X., Manchester, L. C., et al. (2001). N1-acetyl-N2-formyl-5-methoxykynuramine, a biogenic amine and melatonin metabolite, functions as a potent antioxidant. The FASEB Journal, 15(12), 2294-2296. [Link]

• Hardeland, R. (2017). Focus on the Melatonin Metabolite N1-Acetyl-5-methoxykynuramine (AMK). Biomedical Journal of Scientific & Technical Research, 1(3). [Link]

• Hardeland, R. (2017). Focus on the Melatonin Metabolite N 1 -Acetyl-5-methoxykynuramine (AMK). Annals of Thyroid Research, 1(3). [Link]

• Ma, X., Chen, C., et al. (2012). Analysis of N1-acetyl-N2-formyl-5-methoxykynuramine/N1-acetyl-5-methoxy-kynuramine formation from melatonin in mice. Journal of Pineal Research, 52(4), 430-437. [Link]

• Otsuka, M., Kato, K., et al. (2021). The melatonin metabolite N1‐acetyl‐5‐methoxykynuramine facilitates long‐term object memory in young and aging mice. Journal of Pineal Research, 70(1), e12703. [Link]

• Hardeland, R. (2017). Focus on the Melatonin Metabolite N1-Acetyl-5-Methoxykynuramine (AMK). ResearchGate. [Link]

• Kim, T. K., Lin, Z., et al. (2015). N 1 -Acetyl-5-Methoxykynuramine (AMK) Is Produced in the Human Epidermis and Shows Antiproliferative Effects. Journal of Investigative Dermatology, 135(7), 1810-1819. [Link]

• Dr. Oracle. (2025). What is the metabolism duration of melatonin (N-acetyl-5-methoxytryptamine) in a healthy individual?. Dr. Oracle. [Link]

• Wikipedia. (2025). N1-Acetyl-N2-formyl-5-methoxykynuramine. Wikipedia. [Link]

• Facciolá, G., Hidestrand, M., et al. (2001). Cytochrome P450 isoforms involved in melatonin metabolism in human liver microsomes. European Journal of Clinical Pharmacology, 56(12), 881-888. [Link]

• University of Surrey. (2020). Cytochrome P450-Mediated Metabolism of Melatonin. University of Surrey. [Link]

• American Chemical Society. (2022). Mechanism of Melatonin Metabolism by CYP1A1: What Determines the Bifurcation Pathways of Hydroxylation versus Deformylation?. The Journal of Physical Chemistry B. [Link]

• National Institutes of Health. (2023). Melatonin Activation by Cytochrome P450 Isozymes: How Does CYP1A2 Compare to CYP1A1?. PubMed Central. [Link]

• ResearchGate. (2023). Melatonin Activation by Cytochrome P450 Isozymes: How Does CYP1A2 Compare to CYP1A1?. ResearchGate. [Link]

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An In-depth Technical Guide on N1-Acetyl-5-methoxykynuramine hydrochloride (AMK-HCl) in Neurobiology Research

Abstract: N1-Acetyl-5-methoxykynuramine (AMK), a principal metabolite of melatonin formed via the kynurenine pathway, is emerging as a molecule of significant interest in neurobiology.[1] This guide provides a comprehensive technical overview of its hydrochloride salt (AMK-HCl), detailing its biochemical origins, multifaceted mechanisms of action, and proven applications in neurobiological research. We will explore its potent antioxidant and anti-inflammatory properties, its role as an enzyme inhibitor, and its potential as a therapeutic agent for neurological disorders. This document is intended for researchers, scientists, and drug development professionals, offering both foundational knowledge and practical, field-proven insights for incorporating AMK-HCl into experimental designs.

Introduction: Beyond Melatonin - The Significance of AMK

For decades, the neurohormone melatonin has been a focal point of research for its role in regulating circadian rhythms and its neuroprotective effects.[2] However, a deeper understanding reveals that many of its beneficial actions may be mediated by its metabolites.[2] Among these, N1-Acetyl-5-methoxykynuramine (AMK) stands out.[1] Formed through the oxidative cleavage of melatonin's indole ring, AMK is not merely a breakdown product but a highly bioactive molecule in its own right.[3][4]

The kynurenine pathway of melatonin metabolism, which produces AMK, is particularly active in the central nervous system.[1][3] This localized production suggests a specialized role for AMK in brain physiology and pathology. Unlike its precursor, AMK exhibits a distinct and often more potent profile of activities, including superior free radical scavenging and enzyme inhibition.[5][6][7] The hydrochloride salt (AMK-HCl) is the preferred form for research due to its stability and solubility in aqueous solutions, facilitating its use in a wide range of experimental settings. This guide will dissect the properties and applications of AMK-HCl, providing the necessary technical detail to empower its effective use in neurobiology research.

Biochemical Profile and Synthesis

The Kynurenic Pathway of Melatonin Metabolism

AMK is the end product of a specific metabolic cascade that begins with melatonin. This pathway is distinct from the more common 6-hydroxylation pathway.

• Initiation: The process is initiated by the enzymatic or free-radical-mediated oxidation of melatonin.[3] Enzymes such as indoleamine 2,3-dioxygenase (IDO) or myeloperoxidase can catalyze the cleavage of the pyrrole ring of the indole nucleus.[3]

• Formation of AFMK: This cleavage results in the formation of an intermediate metabolite, N1-acetyl-N2-formyl-5-methoxykynuramine (AFMK).[3][8]

• Deformylation to AMK: AFMK is subsequently deformylated by arylamine formamidases or hemoperoxidases to yield the stable and highly active AMK.[6][7] This final step is crucial, as AMK often demonstrates greater biological activity than its precursor, AFMK.[5]

Caption: Metabolic conversion of Melatonin to AMK via the kynurenic pathway.

Chemical Properties of AMK-HCl

The hydrochloride salt of AMK is typically used in research settings to improve stability and aqueous solubility.

Property	Value	Source
Chemical Formula	C₁₂H₁₆N₂O₃ · HCl	N/A
Molar Mass	272.73 g/mol	N/A
Appearance	White to off-white solid	N/A
Solubility	Soluble in water and DMSO	N/A
Storage	Store at -20°C for long-term stability	N/A

Causality Insight: The choice of the hydrochloride salt is a deliberate experimental decision. The HCl moiety protonates the primary amine group of the kynuramine structure, significantly enhancing its solubility in physiological buffers compared to the free base form. This is critical for preparing stock solutions and ensuring consistent, bioavailable concentrations in both in vitro and in vivo experiments.

Core Mechanisms of Action in Neurobiology

AMK exerts its neurobiological effects through several distinct, yet often interconnected, mechanisms.

Potent Antioxidant and Free Radical Scavenger

AMK is an exceptionally potent antioxidant, in some cases exceeding the activity of its precursor, melatonin.[5] Its primary mechanism is direct free radical scavenging through electron donation.[8]

• Hydroxyl Radical (•OH) Scavenging: AMK is a powerful scavenger of the highly damaging hydroxyl radical.[5][6][7]

• Carbonate Radical (CO₃•⁻) Scavenging: Unlike its precursor AFMK, AMK is readily oxidized by carbonate radicals, which are relevant in inflammatory and neurodegenerative conditions.[5][6]

• Reactive Nitrogen Species (RNS) Neutralization: AMK effectively scavenges nitric oxide (NO) and peroxynitrite.[9] Crucially, when AMK interacts with NO, it forms a stable product that does not re-donate NO, a significant advantage over melatonin.[6][7][9] This prevents the perpetuation of nitrosative stress.

Trustworthiness Insight: A key feature of AMK's antioxidant profile is its lack of pro-oxidant activity.[4][5] Some antioxidants can, under certain conditions (e.g., high concentrations, presence of metal ions), become pro-oxidant. Extensive testing has shown that AMK consistently provides protection against oxidative damage without this risk, making it a reliable tool for studying neuroprotection.[5]

Anti-inflammatory Effects via Enzyme Inhibition

A major component of AMK's neuroprotective action is its ability to modulate the enzymatic pathways of inflammation.

• Cyclooxygenase (COX) Inhibition: AMK is a potent inhibitor of COX enzymes, particularly the inducible isoform COX-2, which is upregulated during inflammatory responses.[1][4][10] By inhibiting COX-2, AMK reduces the production of pro-inflammatory prostaglandins (e.g., PGE₂).[1][11]

• Nitric Oxide Synthase (NOS) Inhibition: AMK downregulates inducible nitric oxide synthase (iNOS) and directly inhibits neuronal nitric oxide synthase (nNOS).[1][6][9][10] The inhibition of nNOS is particularly noteworthy; AMK has been shown to be a more potent inhibitor than melatonin itself.[12] This action reduces the production of excess NO, a key mediator of neurotoxicity.

Studies have shown that AMK inhibits nNOS via a non-competitive mechanism involving binding to the Ca²⁺-calmodulin complex, which is essential for nNOS activation.[12]

Enzyme Target	Effect of AMK	Neurobiological Implication	IC₅₀ / Effective Conc.
nNOS	Non-competitive inhibition	Reduces excitotoxicity and nitrosative stress	20% inhibition at 10⁻¹¹ M[12]
iNOS	Downregulation of expression	Reduces inflammatory damage in glia	Prevents activation at µM concentrations[10]
COX-2	Inhibition and downregulation	Reduces neuroinflammation	Prevents activation at µM concentrations[10]

Modulation of Signaling Pathways and Cognitive Function

Recent evidence suggests that AMK's effects extend beyond direct scavenging and enzyme inhibition to the modulation of intracellular signaling cascades crucial for neuronal function and memory.

• ERK/CREB Pathway: AMK has been shown to significantly increase the phosphorylation of both ERK (extracellular signal-regulated kinase) and CREB (cAMP response element-binding protein) in the hippocampus.[1] This pathway is fundamental for synaptic plasticity and memory consolidation.

• Enhancement of Long-Term Memory: In vivo studies have demonstrated that AMK administration can facilitate long-term object recognition memory and even rescue age-associated memory impairments in mice.[2][4] These effects are more potent than those observed with melatonin, suggesting that AMK may be the primary active metabolite for melatonin's cognitive-enhancing properties.[2]

Caption: Multifaceted mechanisms of AMK in neuroprotection and cognition.

Key Research Applications & Methodologies

In Vitro Model: Assessing Neuroprotection in Cell Culture

Causality Insight: The SH-SY5Y neuroblastoma cell line is a common and logical choice for these assays. These cells are of human origin and can be differentiated into a more neuron-like phenotype, expressing many neuronal markers. They are susceptible to oxidative stressors like H₂O₂ and neurotoxins like MPP⁺, providing a reliable system to model neuronal damage and test the protective efficacy of compounds like AMK-HCl.

Protocol: Assessing AMK-HCl Protection Against Oxidative Stress

• Cell Culture:

  • Culture SH-SY5Y cells in DMEM/F12 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin.

  • Plate cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere for 24 hours.

• Pre-treatment (Self-Validation):

  • Prepare a 10 mM stock solution of AMK-HCl in sterile, nuclease-free water.

  • Serially dilute the stock solution in culture medium to achieve final concentrations ranging from 1 µM to 200 µM.

  • Control Groups: Include wells with medium only (vehicle control) and wells with each AMK-HCl concentration alone (to test for cytotoxicity of the compound).

  • Aspirate old medium and add the medium containing the respective AMK-HCl concentrations. Incubate for 2 hours.

• Induction of Oxidative Stress:

  • Prepare a fresh solution of hydrogen peroxide (H₂O₂) in serum-free medium to a final concentration of 100 µM.

  • Add the H₂O₂ solution to all wells except the vehicle control and AMK-only controls.

  • Incubate for 24 hours.

• Assessment of Cell Viability (MTT Assay):

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Read the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage relative to the vehicle control.

In Vivo Model: Parkinson's Disease Mouse Model

Causality Insight: The MPTP-induced mouse model is a gold standard for studying Parkinson's disease. MPTP is metabolized in the brain to MPP⁺, a potent neurotoxin that selectively destroys dopaminergic neurons in the substantia nigra, mimicking the pathology of the human disease. This model is ideal for testing compounds that, like AMK, have antioxidant and anti-inflammatory properties relevant to Parkinson's pathology.

Protocol: Evaluating AMK-HCl in an MPTP Mouse Model

• Animal Housing and Groups:

  • Use male C57BL/6 mice, 8-10 weeks old. House them with a 12-hour light/dark cycle and ad libitum access to food and water.

  • Divide mice into four groups: (1) Saline control, (2) AMK-HCl only, (3) MPTP + Saline, (4) MPTP + AMK-HCl.

• Dosing Regimen:

  • Dissolve AMK-HCl in saline. Administer AMK-HCl (10-20 mg/kg) or saline vehicle via intraperitoneal (i.p.) injection once daily for 7 days prior to MPTP administration.[11][12]

  • On day 8, administer MPTP (20 mg/kg, i.p.) four times at 2-hour intervals. Continue AMK-HCl or saline treatment for another 7 days.

• Behavioral Assessment (Rotarod Test):

  • On day 15, assess motor coordination using an accelerating rotarod.

  • Train mice for 3 consecutive days before the MPTP treatment.

  • Record the latency to fall for each mouse over three trials.

• Neurochemical and Histological Analysis:

  • On day 16, euthanize the animals and harvest the brains.

  • Dissect the striatum and substantia nigra from one hemisphere for analysis of lipid peroxidation (e.g., TBARS assay) and mitochondrial function.[11]

  • Fix the other hemisphere in 4% paraformaldehyde for immunohistochemical analysis of tyrosine hydroxylase (TH) to quantify the loss of dopaminergic neurons.

Therapeutic Potential and Future Directions

The robust preclinical data for AMK highlight its significant therapeutic potential for a range of neurological disorders characterized by oxidative stress and neuroinflammation.

• Neurodegenerative Diseases: Its ability to reduce lipid peroxidation and inhibit nNOS and COX-2 makes it a strong candidate for diseases like Parkinson's and Alzheimer's.[11]

• Ischemic Stroke: By scavenging free radicals and reducing inflammatory damage, AMK could mitigate the secondary injury cascade following a stroke.

• Cognitive Decline: Its demonstrated ability to enhance memory consolidation suggests a potential role in treating age-related cognitive decline and mild cognitive impairment.[2]

Future research should focus on the pharmacokinetic and pharmacodynamic profile of AMK-HCl, its ability to cross the blood-brain barrier effectively, and long-term safety studies. Further elucidation of its interaction with specific receptor systems, beyond its direct enzymatic and antioxidant effects, will open new avenues for its application.

Conclusion

N1-Acetyl-5-methoxykynuramine hydrochloride is a potent, multi-functional metabolite of melatonin with significant promise in neurobiology research. Its superior antioxidant and anti-inflammatory activities, combined with its ability to modulate key signaling pathways involved in cognition, distinguish it from its parent compound. The detailed methodologies and mechanistic insights provided in this guide serve as a foundational resource for scientists seeking to explore the full potential of AMK-HCl in understanding and ultimately treating complex neurological diseases.

References

• Ressmeyer, A. R., Mayo, J. C., Zelosko, V., Sáinz, R. M., Tan, D. X., Poeggeler, B., Antolín, I., Zsizsik, B. K., Reiter, R. J., & Hardeland, R. (2003). Antioxidant properties of the melatonin metabolite N1-acetyl-5-methoxykynuramine (AMK): scavenging of free radicals and prevention of protein destruction. Redox Report, 8(5), 267-273. [Link]

• Hardeland, R. (2018). Melatonin and its metabolites as anti-nitrosating and nitrating agents. Journal of Experimental and Clinical Medicine, 10(1), 1-10. [Link]

• Hardeland, R. (2017). Focus on the Melatonin Metabolite N1-Acetyl-5-methoxykynuramine (AMK). Biomedical Journal of Scientific & Technical Research, 1(3), 1-4. [Link]

• Gong, T., et al. (2017). Analysis of N1-acetyl-N2-formyl-5-methoxykynuramine/N1-acetyl-5-methoxy-kynuramine formation from melatonin in mice. PeerJ, 5, e3163. [Link]

• Hardeland, R. (2017). Focus on the Melatonin Metabolite N1-Acetyl-5-methoxykynuramine (AMK). Biomedical Journal of Scientific & Technical Research. [Link]

• O'Neal-Moffitt, G., Pilli, J., Kumar, S. S., & Olcese, J. (2020). The melatonin metabolite N1-acetyl-5-methoxykynuramine facilitates long-term object memory in young and aging mice. Journal of Pineal Research, 68(4), e12643. [Link]

• Mayo, J. C., Sáinz, R. M., Antolín, I., Herrera, F., Martin, V., & Rodriguez, C. (2005). Anti-inflammatory actions of melatonin and its metabolites, N1-acetyl-N2-formyl-5-methoxykynuramine (AFMK) and N1-acetyl-5-methoxykynuramine (AMK), in macrophages. Journal of Neuroimmunology, 165(1-2), 139-149. [Link]

• León, J., Escames, G., Tapias, V., Entrena, A., Tan, D. X., Reiter, R. J., & Acuña-Castroviejo, D. (2006). Inhibition of neuronal nitric oxide synthase activity by N1-acetyl-5-methoxykynuramine, a brain metabolite of melatonin. Journal of Neurochemistry, 98(6), 2023-2033. [Link]

• Kim, T. K., Kleszczynski, K., Janjetovic, Z., Fischer, T. W., Reiter, R. J., & Slominski, A. T. (2013). N 1 -Acetyl-5-methoxykynuramine (AMK) Is Produced in the Human Epidermis and Shows Antiproliferative Effects. Journal of Investigative Dermatology, 133(4), 1104-1107. [Link]

• Zhang, Y., et al. (2024). Effect of Melatonin and Epigallocatechin-3-Gallate Combination on In Vitro Maturation of Mouse Oocytes. Antioxidants, 13(1), 108. [Link]

• Wikipedia contributors. (2023). N1-Acetyl-5-methoxykynuramine. Wikipedia. [Link]

• León, J., Escames, G., & Acuña-Castroviejo, D. (2006). Fig. 4 Effect of N 1 -acetyl-5-methoxykynuramine (AMK) (10 )9 )10 )3 M)... ResearchGate. [Link]

• Grokipedia. (n.d.). N 1 -Acetyl-5-methoxykynuramine. Grokipedia. [Link]

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• 3. Analysis of N1-acetyl-N2-formyl-5-methoxykynuramine/N1-acetyl-5-methoxy-kynuramine formation from melatonin in mice - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. biomedres.us [biomedres.us]
• 7. biomedres.us [biomedres.us]
• 8. Effect of Melatonin and Epigallocatechin-3-Gallate Combination on In Vitro Maturation of Mouse Oocytes [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Anti-inflammatory actions of melatonin and its metabolites, N1-acetyl-N2-formyl-5-methoxykynuramine (AFMK) and N1-acetyl-5-methoxykynuramine (AMK), in macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]
• 12. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Dissolution of N1-Acetyl-5-methoxykynuramine Hydrochloride in Cell Culture

Introduction: Understanding N1-Acetyl-5-methoxykynuramine (AMK)

N1-Acetyl-5-methoxykynuramine (AMK) is a biologically significant metabolite of melatonin, an endogenous neurohormone.[1][2] It is generated through the kynuramine pathway and has garnered considerable interest within the scientific community for its potent antioxidant and anti-inflammatory properties.[2][3][4] As a free radical scavenger, AMK plays a role in protecting against oxidative stress.[2][3] Research has indicated its potential therapeutic applications in neurological and metabolic disorders, making it a compound of interest for in vitro and in vivo studies.[4]

These application notes provide a comprehensive guide for the proper dissolution of N1-Acetyl-5-methoxykynuramine hydrochloride (AMK·HCl) for use in cell culture experiments. The hydrochloride salt of AMK exhibits enhanced solubility in aqueous solutions compared to its free base form, making it more amenable to cell culture applications.[1]

Chemical and Physical Properties

A clear understanding of the physicochemical properties of AMK·HCl is fundamental to its successful application in experimental biology.

Property	Value	Source
Chemical Formula	C₁₂H₁₆N₂O₃ · HCl	[5]
Molecular Weight	272.73 g/mol	[1]
Appearance	Solid	[5]
Solubility (AMK·HCl)	Soluble in buffer solutions; slightly soluble in water and methanol.	[1][5]
Solubility (AMK free base)	Insoluble in water; soluble in organic solvents.	[1]
Storage Temperature	Frozen (-20°C)	[1]

Note: The apparent discrepancy in solubility between being "slightly soluble" in water and "dissolves in buffer solutions" is likely due to the influence of pH and ionic strength of the buffer, which can significantly enhance the dissolution of the hydrochloride salt.

Mechanism of Action: The Antioxidant Cascade

AMK is an integral part of the antioxidant cascade initiated by melatonin. Melatonin and its metabolites, including AMK, can act as potent free-radical scavengers.[6] This cascade effect is a key aspect of their protective role against oxidative damage in biological systems.

Figure 2. Workflow for the two primary protocols for dissolving N1-Acetyl-5-methoxykynuramine hydrochloride.

Preparation of Working Solutions for Cell Culture

Rationale: Direct addition of a concentrated stock solution to your cell culture plates is recommended to minimize handling and potential contamination. A serial dilution approach is often unnecessary and can introduce errors.

Procedure:

• Thaw the Stock Solution: Thaw a single-use aliquot of your AMK·HCl stock solution at room temperature or in a 37°C water bath.

• Calculate the Volume: Determine the volume of the stock solution needed to achieve the desired final concentration in your cell culture medium.

  • Formula: Volume of stock (µl) = [Final Concentration (µM) x Final Volume (ml)] / [Stock Concentration (mM)]

• Add to Culture Medium: Directly pipette the calculated volume of the stock solution into the cell culture medium in your wells or flasks.

• Mix Gently: Gently swirl the plate or flask to ensure even distribution of the compound in the medium.

• Vehicle Control: It is imperative to include a vehicle control in your experimental design. This means treating a set of cells with the same volume of the solvent used to dissolve the AMK·HCl (e.g., 1x PBS or the corresponding low concentration of DMSO/ethanol) to account for any effects of the solvent itself.

Self-Validating Systems and Quality Control

To ensure the trustworthiness of your experimental results, incorporate the following quality control steps:

• Visual Inspection: Always visually inspect your stock and working solutions for any signs of precipitation or contamination before use.

• pH Measurement: For aqueous stock solutions, you can verify that the pH is within a physiological range (7.2-7.4).

• Concentration Verification (Optional): For rigorous studies, the concentration of the stock solution can be verified using techniques like UV-Vis spectrophotometry, if the molar absorptivity is known, or by HPLC.

• Bioactivity Assay: A simple bioactivity assay, if available for your cell type (e.g., measuring a downstream marker of oxidative stress), can confirm the activity of your dissolved compound.

Troubleshooting

Issue	Potential Cause	Recommended Solution
Compound does not fully dissolve in PBS.	Insufficient mixing; pH of the buffer is not optimal.	Continue vortexing. Gentle warming to 37°C may help. Ensure the PBS is at pH 7.4. If issues persist, consider Protocol 2.
Precipitation observed after adding to culture medium.	The final concentration exceeds the solubility limit in the complex medium; interaction with media components.	Prepare a more dilute stock solution. Ensure the stock solution is at room temperature before adding to the medium.
Cell toxicity observed in vehicle control.	The concentration of the organic solvent (DMSO/ethanol) is too high.	Recalculate your dilutions to ensure the final solvent concentration is non-toxic for your specific cell line (typically <0.1%).

References

• Ma, Z., et al. (2012). Analysis of N1-acetyl-N2-formyl-5-methoxykynuramine/N1-acetyl-5-methoxy-kynuramine formation from melatonin in mice. Journal of Pineal Research, 53(3), 255-264. [Link]

• Tokyo Future Style, Inc. (n.d.). AMK（N1-acetyl-5-methoxykynuramine）. Retrieved from [Link]

• Ressmeyer, A. R., et al. (2003). Antioxidant properties of the melatonin metabolite N1-acetyl-5-methoxykynuramine (AMK): scavenging of free radicals and prevention of protein destruction. Redox Report, 8(5), 267-273. [Link]

• Wikipedia. (2023, November 26). N1-Acetyl-5-methoxykynuramine. Retrieved from [Link]

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• 3. tandfonline.com [tandfonline.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. caymanchem.com [caymanchem.com]
• 6. Analysis of N1-acetyl-N2-formyl-5-methoxykynuramine/N1-acetyl-5-methoxy-kynuramine formation from melatonin in mice - PMC [pmc.ncbi.nlm.nih.gov]

Definitive Guide to the Analytical Detection of N1-Acetyl-5-methoxykynuramine (AMK)

An Application Note for Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of AMK in Melatonin Metabolism

N1-Acetyl-5-methoxykynuramine (AMK) is a biologically significant metabolite of the pineal hormone melatonin.[1] Its formation is a key step in the kynuric pathway of melatonin metabolism, which begins with the cleavage of the indole moiety.[2] This process is often initiated by the interaction of melatonin with reactive oxygen species (ROS), leading to the formation of an intermediate, N1-acetyl-N2-formyl-5-methoxykynuramine (AFMK).[3] Subsequently, AFMK is deformylated by enzymes like arylamine formamidases to yield AMK.[2]

The scientific interest in AMK stems from its diverse physiological activities. It is a potent antioxidant, capable of scavenging a variety of reactive oxygen and nitrogen species, in some cases more effectively than its precursor, melatonin.[2][4] Furthermore, AMK has been shown to inhibit key enzymes involved in inflammation, such as cyclooxygenases, and may play a role in regulating cell proliferation.[2][5] Given its potential therapeutic implications, from improving age-related memory loss to its anti-inflammatory properties, the ability to accurately and sensitively detect AMK in biological matrices is paramount.[1]

However, the analysis of AMK is not without its challenges. Endogenous levels can be exceedingly low in systemic circulation and tissues, often requiring highly sensitive instrumentation.[3][6] This application note provides a comprehensive guide to the robust analytical methods for AMK detection, focusing on sample preparation, chromatographic separation, and final detection by High-Performance Liquid Chromatography (HPLC) with fluorescence detection and the gold-standard Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS).

Foundational Step: Strategic Sample Preparation

The quality of your analytical data is fundamentally dependent on the quality of your sample preparation. The primary objectives of this stage are to remove interfering matrix components (e.g., proteins, salts, lipids) that can suppress instrument response and compromise column integrity, and to concentrate the analyte to a level amenable to detection. Protein precipitation is a rapid, effective, and widely applicable technique for biological samples.

Causality Behind the Method: Acetonitrile is used as the precipitation agent. When added to an aqueous biological sample like serum or tissue homogenate, it disrupts the hydration shell around proteins, causing them to denature and aggregate. The subsequent high-speed centrifugation pellets these precipitated proteins, leaving the smaller, soluble analyte (AMK) in the supernatant, ready for analysis. This method is chosen for its simplicity and efficiency in cleaning up complex samples.[3]

Protocol 2.1: Protein Precipitation for Biological Samples

• Sample Aliquoting: For serum samples, pipette 50 µL of serum into a 1.5 mL microcentrifuge tube. For tissue samples, use a homogenate prepared by homogenizing the tissue in water (e.g., 100 mg tissue per 400 µL of ultrapure water).[3]

• Precipitating Agent Addition: Add 100 µL of ice-cold acetonitrile to the sample. The cold temperature enhances the precipitation process.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and complete protein precipitation.

• Centrifugation: Centrifuge the tubes at 15,000 x g for 10 minutes at 4°C.[3] This high g-force ensures the formation of a tight pellet of precipitated proteins and cellular debris.

• Supernatant Transfer: Carefully collect the supernatant, which contains AMK, and transfer it to a clean autosampler vial for analysis.

• Injection: Inject an appropriate volume (typically 5-10 µL) into the analytical system.

Caption: Protein Precipitation Workflow for AMK Extraction.

Method 1: HPLC with Fluorescence Detection

High-Performance Liquid Chromatography with a fluorescence detector (HPLC-FLD) offers a sensitive and cost-effective method for quantifying compounds with native fluorescence. While direct protocols for AMK are less common than for its precursor AFMK, the principles are directly transferable.[7] The kynurenine structure of AMK is expected to be fluorescent.

Principle of Operation: The HPLC system separates AMK from other components in the sample extract based on its affinity for the stationary phase of the column. Post-separation, the eluate passes through a fluorescence detector. The detector excites the molecule at a specific wavelength (λex) and measures the emitted light at a longer wavelength (λem). The intensity of this emitted light is directly proportional to the concentration of AMK.

Protocol 3.1: HPLC-FLD Analysis of AMK

Parameter	Recommended Setting	Rationale
HPLC System	Standard HPLC with fluorescence detector	Widely available and suitable for this application.
Column	C18 Reverse-Phase (e.g., 4.6 x 150 mm, 5 µm)	Excellent for retaining and separating moderately polar compounds like AMK from a reversed-phase eluent.
Mobile Phase	Isocratic: 30% Acetonitrile, 70% Water with 0.1% Formic Acid	A simple mobile phase providing good peak shape and retention. Formic acid aids in protonating the analyte for better interaction with the C18 phase.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, balancing analysis time and separation efficiency.
Column Temp.	30°C	Maintains consistent retention times and improves peak symmetry.
Injection Vol.	10 µL	A typical volume to ensure sufficient analyte is loaded onto the column without causing peak distortion.
Fluorescence λex	~350 nm (To be optimized)	Based on the excitation maximum for the related compound AFMK, this is a logical starting point.[7]
Fluorescence λem	~480 nm (To be optimized)	Based on the emission maximum for AFMK, this provides a strong signal with minimal background.[7]

Step-by-Step Methodology:

• System Equilibration: Equilibrate the HPLC system with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Standard Curve Preparation: Prepare a series of calibration standards of AMK in the mobile phase (e.g., 10 ng/mL to 1000 ng/mL).

• Analysis Sequence: Inject the standards from lowest to highest concentration, followed by the prepared samples.

• Data Acquisition: Record the chromatograms, noting the retention time and peak area for AMK.

• Quantification: Generate a standard curve by plotting peak area against concentration. Determine the concentration of AMK in the samples by interpolating their peak areas from this curve.

Method 2: UPLC-MS/MS for Ultimate Sensitivity and Specificity

For definitive quantification, especially at low physiological concentrations, Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS) is the superior method.[3] Its power lies in its exceptional selectivity and sensitivity.

Principle of Operation: The UPLC system provides rapid and high-resolution separation. The eluate is then introduced into the mass spectrometer's ion source (typically Electrospray Ionization, ESI), where AMK molecules are ionized. In the first quadrupole (Q1), a specific mass-to-charge ratio (m/z) corresponding to the AMK parent ion is selected. This ion is then fragmented in the collision cell (Q2). In the third quadrupole (Q3), a specific fragment ion (product ion) is selected and detected. This highly specific parent-to-product ion transition, known as Multiple Reaction Monitoring (MRM), virtually eliminates matrix interference, providing unambiguous identification and quantification.

Caption: UPLC-MS/MS Multiple Reaction Monitoring (MRM) Workflow.

Protocol 4.1: UPLC-MS/MS Analysis of AMK

Parameter	Recommended Setting	Rationale
UPLC System	Waters ACQUITY UPLC or equivalent	Provides the necessary resolution and speed for modern MS analysis.
Mass Spectrometer	Triple Quadrupole (e.g., Waters Xevo TQ-S)	The standard for quantitative MRM-based assays.
Column	UPLC BEH C18 (e.g., 2.1 x 50 mm, 1.7 µm)	Sub-2-µm particles offer superior efficiency and speed compared to traditional HPLC columns.
Mobile Phase A	Water + 0.1% Formic Acid	Standard aqueous phase for reversed-phase chromatography.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Standard organic phase.
Gradient	5% B to 95% B over 5 min	A typical gradient to elute compounds across a range of polarities, ensuring AMK is well-separated.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID UPLC column.
Ionization Mode	ESI Positive	AMK contains basic nitrogen atoms that are readily protonated in the positive ion mode.
MRM Transition	Precursor > Product (e.g., m/z 237.1 > 178.1)	The precursor ion corresponds to [M+H]+ for AMK (C12H16N2O3, MW=236.27).[5] The product ion corresponds to a stable fragment following collision-induced dissociation (CID), which must be empirically determined.
Capillary Voltage	3.0 kV	Optimizes the spray and ionization efficiency.
Collision Energy	15-25 eV (To be optimized)	The energy required to produce the desired product ion efficiently.

Step-by-Step Methodology:

• System Setup and Tuning: Tune the mass spectrometer using a standard solution of AMK to determine the optimal precursor/product m/z, collision energy, and other source parameters.

• Standard Curve and QC Preparation: Prepare a calibration curve and quality control (QC) samples in a representative blank matrix (e.g., charcoal-stripped serum) to mimic the analytical conditions of the unknown samples.

• Sequence Execution: Run the calibration curve, QC samples, and unknown samples.

• Data Processing: Integrate the peak areas for the AMK MRM transition.

• Quantification: Generate a weighted (e.g., 1/x²) linear regression from the calibration curve and use it to calculate the concentration of AMK in the unknown samples.

Essential Practice: Method Validation

A protocol is only trustworthy if it has been validated to prove it is fit for purpose. Validation demonstrates that the method is reliable, reproducible, and accurate for the intended analysis. Key validation parameters should be assessed according to established guidelines.[8]

Validation Parameter	Description	Acceptance Criteria (Typical)
Specificity	The ability to assess the analyte unequivocally in the presence of other components (e.g., metabolites, matrix components).[9]	No significant interfering peaks at the retention time of AMK in blank matrix samples.
Linearity	The ability to elicit test results that are directly proportional to the concentration of the analyte.[10]	Correlation coefficient (r²) > 0.99.
Accuracy	The closeness of the measured value to the true value, often assessed by analyzing spiked samples at different concentrations.[10]	Recovery of 85-115% (or 80-120% at LLOQ).
Precision	The closeness of agreement among a series of measurements, expressed as Relative Standard Deviation (%RSD). Assessed at intra-day (repeatability) and inter-day levels.	%RSD < 15% (or < 20% at LLOQ).
Limit of Detection (LOD)	The lowest amount of analyte that can be detected but not necessarily quantitated.	Signal-to-Noise ratio (S/N) ≥ 3.
Limit of Quantification (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.[11]	S/N ≥ 10, with acceptable precision and accuracy.
Stability	The chemical stability of the analyte in a given matrix under specific conditions (e.g., freeze-thaw, short-term benchtop).	Analyte concentration should be within ±15% of the initial concentration.

References

• Ma, X., Idle, J. R., & Gonzalez, F. J. (2012). Analysis of N1-acetyl-N2-formyl-5-methoxykynuramine/N1-acetyl-5-methoxy-kynuramine formation from melatonin in mice. Journal of Pineal Research, 52(4), 409-417. [Link]

• ResearchGate. (n.d.). Analysis of N1-acetyl-N2-formyl-5-methoxykynuramine/N1-acetyl-5-methoxy-kynuramine formation from melatonin in mice | Request PDF. Retrieved January 24, 2026, from [Link]

• Iggena, D., Galla, H. J., & Schepmann, D. (2000). N1-acetyl-N2-formyl-5-methoxykynuramine is a product of melatonin oxidation in rats. Journal of Pineal Research, 29(3), 164-172. [Link]

• Hardeland, R. (2017). Focus on the Melatonin Metabolite N1-Acetyl-5-Methoxykynuramine (AMK). Biomedical Journal of Scientific & Technical Research, 1(3). [Link]

• Zsizsik, B. K., & Hardeland, R. (2003). Antioxidant properties of the melatonin metabolite N1-acetyl-5-methoxykynuramine (AMK). Journal of Pineal Research, 34(2), 99-106. [Link]

• Tokyo Future Style, Inc. (n.d.). AMK（N1-acetyl-5-methoxykynuramine）. Retrieved January 24, 2026, from [Link]

• Wikipedia. (2023, April 29). N1-Acetyl-5-methoxykynuramine. [Link]

• Deconinck, E., et al. (2023). Validated UHPLC Methods for Melatonin Quantification Reveal Regulatory Violations in EU Online Dietary Supplements Commerce. Molecules, 28(14), 5482. [Link]

• ResearchGate. (n.d.). Validation of an Analytical Method to Determine Melatonin and Compounds Related to l-Tryptophan Metabolism Using UHPLC/HRMS | Request PDF. Retrieved January 24, 2026, from [Link]

• PubChem. (n.d.). A validated method for the rapid quantification of melatonin in over-the-counter hypnotics by the atmospheric pressure solid analysis probe (ASAP). Retrieved January 24, 2026, from [Link]

• Mayo, J. C., et al. (2010). Development and validation of new methods for the determination of melatonin and its oxidative metabolites by high performance liquid chromatography and capillary electrophoresis, using multivariate optimization. Journal of Chromatography A, 1217(10), 1612-1619. [Link]

• Pharmacia. (2024). Development of RP-HPLC methods for the analysis of melatonin alone and in combination with sleep-enhancing dietary supplements. Retrieved January 24, 2026, from [Link]

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• 7. N1-acetyl-N2-formyl-5-methoxykynuramine is a product of melatonin oxidation in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A validated method for the rapid quantification of melatonin in over-the-counter hypnotics by the atmospheric pressure solid analysis probe (ASAP) - Analytical Methods (RSC Publishing) DOI:10.1039/D2AY00352J [pubs.rsc.org]
• 9. mdpi.com [mdpi.com]
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• 11. Development and validation of new methods for the determination of melatonin and its oxidative metabolites by high performance liquid chromatography and capillary electrophoresis, using multivariate optimization - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Utilizing N1-Acetyl-5-methoxykynuramine in the Novel Object Recognition Test

Introduction: Unveiling the Cognitive-Enhancing Potential of a Melatonin Metabolite

N1-Acetyl-5-methoxykynuramine (AMK) is a primary and highly bioactive metabolite of melatonin, the well-known neurohormone that regulates circadian rhythms.[1] While melatonin itself has been investigated for its cognitive-enhancing properties, recent research has illuminated the significant role of its metabolites in these effects.[2] AMK, in particular, has emerged as a promising agent for improving memory, demonstrating potent effects in various preclinical models.[2][3] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of AMK in the Novel Object Recognition (NOR) test, a widely used behavioral assay for assessing recognition memory in rodents.[4][5]

The NOR test is predicated on the innate tendency of rodents to explore novel objects more than familiar ones.[6][7] This non-spatial memory task is particularly sensitive to the functions of the hippocampus and perirhinal cortex, brain regions crucial for learning and memory.[2] By quantifying the time an animal spends investigating a novel object versus a familiar one, researchers can derive a robust index of recognition memory.

The scientific rationale for investigating AMK within the NOR paradigm stems from its multifaceted pharmacological profile. Studies have shown that AMK can facilitate long-term object memory, even rescuing age-associated memory impairments.[2] Its mechanisms of action are thought to involve the modulation of key signaling pathways associated with memory consolidation. For instance, AMK has been shown to increase the phosphorylation of cAMP-response element-binding protein (CREB) and extracellular signal-regulated kinases (ERKs), and decrease the phosphorylation of Ca2+/calmodulin-dependent protein kinases II (CaMKIIs) in brain regions critical for memory.[3][8] Furthermore, AMK is a potent antioxidant, capable of scavenging a variety of free radicals, which may contribute to its neuroprotective and cognitive-enhancing effects by mitigating oxidative stress-induced neuronal damage.[1][9][10]

This guide will provide a detailed, field-proven protocol for conducting the NOR test with AMK, offering insights into experimental design, data interpretation, and the underlying scientific principles.

Experimental Design and Key Considerations

The successful implementation of the NOR test with AMK requires careful consideration of several experimental parameters. The following table summarizes critical variables and provides evidence-based recommendations.

Parameter	Recommendation	Rationale & Justification
Animal Model	Mice (e.g., C57BL/6, ICR) or Rats (e.g., Sprague-Dawley, Wistar)	The choice of rodent species and strain can influence baseline cognitive performance and drug metabolism. It is crucial to select a model appropriate for the research question and to maintain consistency throughout the study.
AMK Dosage	1 mg/kg (intraperitoneal injection) has been shown to be effective.[3][8] However, a dose-response study is recommended.	The optimal dose can vary depending on the animal model and specific experimental conditions. A pilot study to determine the most effective and non-sedating dose is crucial for data validity.
Route of Administration	Intraperitoneal (IP) injection is a common and effective route for systemic administration of AMK in rodents.	IP injection allows for rapid absorption and distribution of the compound. The vehicle for dissolving AMK should be non-toxic and inert (e.g., saline with a small percentage of DMSO or Tween 80).
Timing of Administration	Post-training administration has been shown to be effective for assessing effects on memory consolidation.[2]	Administering AMK immediately after the training phase allows for the specific investigation of its impact on the molecular and cellular processes underlying memory consolidation, without affecting performance during the initial learning phase.
Habituation Period	At least one day of habituation to the testing arena prior to the training phase.[4][6]	Habituation reduces anxiety and exploratory behavior that is not directed towards the objects, ensuring that the animal's interaction with the objects during the test is a true measure of recognition memory.
Inter-trial Interval	A 24-hour interval between the training and testing phases is recommended for assessing long-term memory.[2]	Shorter intervals (e.g., 1-2 hours) can be used to assess short-term memory. The choice of interval should align with the specific memory process being investigated.
Objects	Use objects that are of similar size and material but differ in shape and appearance. Ensure objects are heavy enough not to be displaced by the animals and are thoroughly cleaned between trials.	The novelty of the object is the key variable. Objects should be counterbalanced across experimental groups to avoid any inherent preferences for a particular object.

Detailed Protocol for Novel Object Recognition Test with AMK

This protocol is designed as a three-day procedure: Habituation, Training, and Testing.

Day 1: Habituation

Objective: To acclimate the animals to the testing arena and reduce novelty-induced stress.

• Preparation:

  • Prepare the testing arena (e.g., a 40 cm x 40 cm x 40 cm open field box made of non-porous material).

  • Ensure the lighting in the testing room is consistent and at a low level to minimize anxiety.

  • Clean the arena thoroughly with 70% ethanol or a suitable disinfectant between each animal to eliminate olfactory cues.

• Procedure:

  • Gently place each animal individually into the center of the empty arena.

  • Allow the animal to freely explore the arena for 5-10 minutes.[11]

  • After the habituation period, return the animal to its home cage.

Day 2: Training (Familiarization) Phase

Objective: To expose the animals to two identical objects.

• Preparation:

  • Place two identical objects (F1 and F2) in the arena, typically in opposite corners.

  • The placement of the objects should be consistent across all animals.

• Procedure:

  • Gently place the animal into the center of the arena, equidistant from the two objects.

  • Allow the animal to explore the objects for a predetermined period, typically 5-10 minutes.

  • Record the session using a video camera mounted above the arena for later analysis.

  • After the training session, return the animal to its home cage.

  • Immediately following the training session, administer AMK or the vehicle control according to the predetermined dosage and route of administration.

Day 3: Testing Phase

Objective: To assess recognition memory by presenting one familiar and one novel object.

• Preparation:

  • Replace one of the familiar objects (e.g., F2) with a novel object (N) that the animal has never encountered before. The position of the novel object should be counterbalanced across animals.

  • The remaining familiar object (F1) should be in the same location as during the training phase.

• Procedure:

  • Gently place the animal back into the center of the arena.

  • Allow the animal to explore the objects for 5 minutes.

  • Record the session for subsequent analysis.

  • After the testing session, return the animal to its home cage.

Data Analysis and Interpretation

The primary measure of recognition memory in the NOR test is the Discrimination Index (DI) . This index reflects the preference for the novel object over the familiar one.

Calculation of Discrimination Index:

DI = (Time exploring Novel Object - Time exploring Familiar Object) / (Total time exploring both objects)

• A positive DI indicates that the animal spent more time exploring the novel object, suggesting that it remembers the familiar object.

• A DI close to zero suggests that the animal explored both objects equally, indicating a deficit in recognition memory.

Statistical Analysis:

• A one-sample t-test can be used to determine if the DI for each group is significantly different from zero.

• An independent samples t-test or a one-way ANOVA (if there are more than two groups) can be used to compare the DI between the AMK-treated group and the vehicle-control group.

Visualizing the Experimental Workflow and Potential Mechanism

To provide a clear visual representation of the experimental process and the hypothesized molecular mechanism of AMK, the following diagrams are provided.

Caption: Workflow of the Novel Object Recognition test with AMK administration.

Caption: Hypothesized mechanism of AMK in enhancing recognition memory.

Conclusion and Future Directions

The use of N1-Acetyl-5-methoxykynuramine in the Novel Object Recognition test offers a valuable approach to investigate the mechanisms of memory enhancement and to screen for potential therapeutic agents for cognitive disorders. The protocol outlined in this document provides a robust framework for conducting these studies with scientific rigor. Future research could explore the chronic effects of AMK on cognitive function, its potential synergistic effects with other nootropic compounds, and its efficacy in animal models of neurodegenerative diseases. By elucidating the precise molecular pathways through which AMK exerts its pro-cognitive effects, we can pave the way for the development of novel therapeutic strategies to combat memory decline.

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• The melatonin metabolite N1-acetyl-5-methoxykynuramine facilitates long-term object memory in young and aging mice. Journal of Pineal Research. [Link]

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Application Notes and Protocols for Evaluating the Anti-Inflammatory Effects of N1-Acetyl-5-methoxykynuramine (aMT)

Introduction: Unveiling the Therapeutic Potential of a Melatonin Metabolite

N1-Acetyl-5-methoxykynuramine (aMT), a primary metabolite of melatonin, is emerging as a bioactive molecule with significant therapeutic promise.[1][2] Unlike its well-known precursor, aMT exhibits a distinct and potent profile of biological activities, particularly in the realms of antioxidant and anti-inflammatory action.[3][4] Its ability to scavenge a wide array of free radicals, including hydroxyl and carbonate radicals, coupled with its capacity to downregulate key inflammatory enzymes, positions aMT as a compelling candidate for further investigation in inflammatory disease models.[1][2][3]

Mechanistically, studies have revealed that aMT exerts its anti-inflammatory effects by directly targeting the inflammatory cascade. In macrophages stimulated with lipopolysaccharide (LPS), aMT has been shown to suppress the activation of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS).[1][5] This inhibition curtails the production of potent inflammatory mediators, namely prostaglandin E₂ (PGE₂) and nitric oxide (NO), respectively.[5] This targeted action on COX-2 and iNOS, central enzymes in the inflammatory response, underscores the potential of aMT as a modulator of inflammation-driven pathologies.[5][6]

This document provides a comprehensive guide with detailed protocols for researchers to systematically evaluate and validate the anti-inflammatory properties of aMT using established in vitro and in vivo models.

Proposed Anti-Inflammatory Signaling Pathway of aMT

The following diagram illustrates the key molecular targets of aMT in an LPS-stimulated macrophage, a common model for studying inflammation.

Caption: Proposed mechanism of aMT's anti-inflammatory action in LPS-stimulated macrophages.

Part 1: In Vitro Assessment of aMT Anti-Inflammatory Activity

The foundational step in characterizing a novel anti-inflammatory compound is to assess its efficacy in a controlled cellular environment. The LPS-stimulated macrophage model is the gold standard for this purpose, as it robustly mimics the innate immune response to bacterial endotoxins.[7][8]

Experimental Workflow: In Vitro Model

This workflow provides a top-level view of the experimental process, from cell culture to multi-parametric analysis.

Caption: Workflow for in vivo evaluation of aMT in an LPS-induced inflammation model.

Protocol: LPS-Induced Systemic Inflammation in Mice

All animal procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).

• Animals: Use 8-10 week old male C57BL/6 mice. Allow them to acclimatize for at least one week.

• Grouping (n=8-10 per group):

  • Control: Vehicle (e.g., saline with 5% DMSO) i.p. + Saline i.p.

  • LPS: Vehicle i.p. + LPS (e.g., 5-10 mg/kg) i.p.

  • aMT + LPS: aMT (e.g., 10, 25, 50 mg/kg) i.p. + LPS i.p.

• Dosing: Administer aMT or vehicle intraperitoneally (i.p.) 1 hour prior to the LPS challenge.

• LPS Challenge: Administer LPS i.p. to induce systemic inflammation and potential lung injury. [9]5. Sample Collection: At a predetermined endpoint (e.g., 6 or 24 hours post-LPS), euthanize the mice.

  • Blood: Collect blood via cardiac puncture, allow it to clot, centrifuge to separate serum, and store at -80°C for cytokine analysis.

  • Bronchoalveolar Lavage Fluid (BALF): Cannulate the trachea and lavage the lungs with 1 mL of ice-cold PBS. Centrifuge the BALF to pellet cells. Use the supernatant for protein analysis (BCA assay) and the cell pellet for differential cell counting (neutrophils).

  • Tissues: Perfuse the vasculature with PBS. Harvest the lungs. Use one lobe for histopathology (fix in 10% formalin) and snap-freeze the remaining lobes in liquid nitrogen for molecular analysis.

Endpoint Analyses

• Serum Cytokines: Measure levels of TNF-α, IL-6, and IL-1β in the serum using ELISA or a multiplex bead-based assay.

• Lung Injury Assessment:

  • BALF Protein: Increased protein concentration in BALF is an indicator of alveolar-capillary barrier disruption.

  • BALF Cell Count: A differential count of BALF cells (stained with Wright-Giemsa) will quantify inflammatory cell infiltration, particularly neutrophils.

• Histopathology: Embed the formalin-fixed lung tissue in paraffin, section, and stain with Hematoxylin and Eosin (H&E). Score the sections for edema, alveolar wall thickening, and inflammatory cell infiltration.

• Lung Myeloperoxidase (MPO) Assay: MPO is an enzyme abundant in neutrophils. Its activity in lung homogenates serves as a quantitative measure of neutrophil infiltration.

• Lung Gene/Protein Expression: Process snap-frozen lung tissue to extract RNA and protein. Perform RT-qPCR and Western blotting as described in the in vitro section to assess local inflammatory markers.

Part 3: Data Presentation and Interpretation

Quantitative data should be presented clearly to facilitate comparison between experimental groups. Data are typically expressed as mean ± standard error of the mean (SEM). Statistical significance is determined using appropriate tests, such as one-way ANOVA followed by a post-hoc test (e.g., Tukey's or Dunnett's).

Table 1: Example Data Summary for In Vitro Experiments

Treatment Group	NO (µM)	TNF-α (pg/mL)	Nos2 mRNA (Fold Change)	p-p65/Total p65 (Ratio)
Vehicle Control	1.2 ± 0.3	50 ± 15	1.0 ± 0.0	0.1 ± 0.02
LPS (100 ng/mL)	45.6 ± 4.1	3500 ± 280	100 ± 12	1.0 ± 0.0
LPS + aMT (10 µM)	35.2 ± 3.5	2450 ± 210	65 ± 8	0.6 ± 0.05
LPS + aMT (50 µM)	15.8 ± 2.1	1100 ± 150	22 ± 4	0.2 ± 0.03
*p<0.05, *p<0.01 vs. LPS group

Table 2: Example Data Summary for In Vivo Experiments

Treatment Group	Serum TNF-α (pg/mL)	BALF Neutrophils (x10⁴)	Lung MPO (U/g tissue)	Lung Injury Score
Control	85 ± 20	0.5 ± 0.1	0.2 ± 0.05	0.2 ± 0.1
LPS (10 mg/kg)	4200 ± 350	25.5 ± 3.2	5.6 ± 0.7	3.5 ± 0.4
LPS + aMT (25 mg/kg)	2150 ± 280	12.1 ± 2.5	2.8 ± 0.5	1.8 ± 0.3
*p<0.01 vs. LPS group

A dose-dependent reduction in inflammatory markers in both in vitro and in vivo models would provide strong evidence for the anti-inflammatory efficacy of N1-Acetyl-5-methoxykynuramine.

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Application Notes and Protocols: N1-Acetyl-5-methoxykynuramine hydrochloride for Parkinson's Disease Models

Introduction: A Novel Neuroprotective Strategy for Parkinson's Disease

Parkinson's disease (PD) is a progressive neurodegenerative disorder characterized by the selective loss of dopaminergic neurons in the substantia nigra pars compacta.[1] The pathological cascade involves mitochondrial dysfunction, excessive oxidative stress, and neuroinflammation, creating a toxic environment that drives neuronal death.[1][2] N1-Acetyl-5-methoxykynuramine (AMK) is a primary, bioactive metabolite of melatonin, a neurohormone known for its potent antioxidant and immunomodulatory effects.[3] Unlike its precursor, AMK exhibits distinct and powerful neuroprotective properties, positioning it as a compelling candidate for investigation in PD models.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the use of N1-Acetyl-5-methoxykynuramine hydrochloride (AMK-HCl) in established in vitro and in vivo models of Parkinson's disease. We will delve into the mechanistic rationale, provide detailed experimental protocols, and present data interpretation frameworks to facilitate the exploration of AMK-HCl as a potential therapeutic agent.

Mechanistic Rationale: The Dual Action of AMK in Neuroprotection

The neuroprotective efficacy of AMK in the context of Parkinson's disease stems from its dual ability to mitigate oxidative stress and suppress neuroinflammatory pathways. These two pathological processes are intimately linked and form a vicious cycle that accelerates dopaminergic neuron degeneration.

• Potent Antioxidant Activity: AMK is a formidable scavenger of highly reactive oxygen species (ROS) and reactive nitrogen species (RNS), including hydroxyl radicals and peroxynitrite.[4][5] Its protective actions are further amplified by its ability to modulate endogenous antioxidant systems. Evidence suggests that melatonin, the parent compound of AMK, enhances the nuclear translocation of Nuclear factor erythroid 2-related factor 2 (Nrf2).[6][7] Nrf2 is a master regulator of the antioxidant response, inducing the expression of a suite of protective genes including heme-oxygenase-1 (HO-1) and enzymes critical for glutathione (GSH) synthesis and recycling.[4][6][8] By bolstering these intrinsic defenses, AMK helps restore redox homeostasis in neurons under toxic assault.

• Anti-Inflammatory Effects: Neuroinflammation in PD is driven by activated microglia and astrocytes, which release pro-inflammatory mediators. AMK has been shown to be a potent inhibitor of key inflammatory enzymes, including inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[9] The expression of these enzymes is largely controlled by the transcription factor Nuclear Factor-kappa B (NF-κB).[10] Melatonin has been demonstrated to inhibit NF-κB activation and its subsequent translocation to the nucleus, thereby downregulating the transcription of pro-inflammatory genes.[10][11][12] This action effectively dampens the inflammatory cascade that contributes to neuronal damage.

The proposed signaling pathway below illustrates how AMK intervenes in these pathological processes.

Caption: Proposed neuroprotective signaling pathway of AMK-HCl.

Experimental Workflow: From In Vitro Screening to In Vivo Validation

A logical and staged approach is crucial for evaluating the therapeutic potential of AMK-HCl. We recommend a workflow that begins with a robust in vitro model to establish proof-of-concept and determine optimal dosing, followed by validation in a more complex in vivo model.

Caption: A logical experimental workflow for evaluating AMK-HCl.

Part 1: In Vitro Protocols using the 6-OHDA SH-SY5Y Model

The human neuroblastoma cell line SH-SY5Y is a widely used and reliable model for studying Parkinson's disease pathology in vitro.[9][13] Treatment with the neurotoxin 6-hydroxydopamine (6-OHDA) induces oxidative stress, mitochondrial dysfunction, and apoptosis, mimicking key aspects of dopaminergic neuron degeneration.[13][14]

Protocol 1.1: Determining 6-OHDA IC50 with MTT Cell Viability Assay

Causality: Before testing the protective effects of AMK-HCl, it is essential to determine the concentration of 6-OHDA that causes approximately 50% cell death (IC50). This ensures a consistent and measurable window for observing neuroprotection.

Materials:

• SH-SY5Y cells

• Complete culture medium (e.g., DMEM/F12 with 10% FBS)

• 96-well cell culture plates

• 6-hydroxydopamine (6-OHDA) hydrochloride

• Sterile PBS

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• MTT solvent (e.g., 4 mM HCl, 0.1% NP40 in isopropanol)

• Multichannel pipette

• Microplate reader (absorbance at 590 nm)

Procedure:

• Cell Seeding: Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂.

• Toxin Preparation: Prepare a fresh stock solution of 6-OHDA in sterile, cold PBS. Perform serial dilutions to create a range of concentrations (e.g., 0, 25, 50, 100, 150, 200 µM).[14]

• Toxin Treatment: Remove the culture medium from the cells. Add 100 µL of medium containing the different concentrations of 6-OHDA to the respective wells. Incubate for 24 hours.

• MTT Assay:

  • Carefully aspirate the medium containing 6-OHDA.

  • Add 50 µL of serum-free medium and 50 µL of MTT solution (5 mg/mL) to each well.[15]

  • Incubate at 37°C for 3 hours.[15]

  • Add 150 µL of MTT solvent to each well to dissolve the formazan crystals.[15]

  • Wrap the plate in foil and shake on an orbital shaker for 15 minutes.[15]

• Data Acquisition: Read the absorbance at 590 nm within 1 hour.

• Analysis: Calculate cell viability as a percentage relative to the untreated control (0 µM 6-OHDA). Plot the viability against the 6-OHDA concentration to determine the IC50 value.

Treatment Group	Cell Viability (% of Control)
Control (0 µM 6-OHDA)	100 ± 5.2
25 µM 6-OHDA	85.3 ± 4.1
50 µM 6-OHDA	70.1 ± 3.8
100 µM 6-OHDA	51.2 ± 3.5
150 µM 6-OHDA	35.8 ± 2.9
200 µM 6-OHDA	22.4 ± 2.1
Table 1: Example dose-response data for 6-OHDA on SH-SY5Y cell viability. The IC50 is approximately 100 µM.[13][14][16]

Protocol 1.2: Assessing Neuroprotection with Caspase-3 Activity Assay

Causality: Caspase-3 is a key executioner enzyme in the apoptotic pathway.[17] Measuring its activity provides a direct quantitative assessment of apoptosis. A reduction in caspase-3 activity in AMK-HCl treated cells indicates a successful anti-apoptotic effect.

Materials:

• SH-SY5Y cells cultured and treated as described above (using the determined IC50 of 6-OHDA)

• AMK-HCl

• Colorimetric Caspase-3 Assay Kit (containing lysis buffer, reaction buffer, and DEVD-pNA substrate)

• Chilled microcentrifuge tubes

• Microplate reader (absorbance at 405 nm)

Procedure:

• Experimental Setup: Seed cells as in Protocol 1.1. After 24 hours, pre-treat cells with various concentrations of AMK-HCl (e.g., 10, 50, 100 µM) for 2 hours. Then, add 6-OHDA (at its IC50 concentration) to the wells (except for the control group) and incubate for an additional 24 hours.

• Cell Lysis:

  • Collect cells (suspension and adherent) and centrifuge at 1,000 x g for 5 minutes.

  • Resuspend the cell pellet in 50 µL of chilled lysis buffer per 2 x 10⁶ cells.

  • Incubate on ice for 10-15 minutes.

  • Centrifuge at 12,000 rpm for 10 minutes at 4°C.[18]

  • Transfer the supernatant (cytosolic extract) to a new chilled tube.

• Protein Quantification: Determine the protein concentration of each lysate (e.g., using a BCA assay) to ensure equal loading.

• Caspase-3 Assay:

  • In a 96-well plate, add 50 µL of cell lysate (normalized to 100-200 µg of protein).

  • Add 50 µL of 2X Reaction Buffer.

  • Add 5 µL of the DEVD-pNA substrate (4 mM).

  • Incubate the plate at 37°C for 1-2 hours, protected from light.

• Data Acquisition: Read the absorbance at 405 nm.

• Analysis: Calculate the fold-increase in caspase-3 activity relative to the untreated control group.

Treatment Group	Caspase-3 Activity (Fold Change vs. Control)
Control	1.0 ± 0.1
6-OHDA (100 µM)	3.8 ± 0.4
6-OHDA + AMK (10 µM)	3.1 ± 0.3
6-OHDA + AMK (50 µM)	2.2 ± 0.2
6-OHDA + AMK (100 µM)	1.4 ± 0.2
Table 2: Example data showing AMK-HCl's inhibition of 6-OHDA-induced caspase-3 activation.[9][19][20]

Protocol 1.3: Measuring Oxidative Stress with GSH/GSSG Ratio Assay

Causality: The ratio of reduced glutathione (GSH) to oxidized glutathione (GSSG) is a critical indicator of cellular oxidative stress.[2] A decrease in this ratio signifies increased oxidative stress. An effective antioxidant like AMK-HCl should help maintain or restore this ratio in toxin-treated cells.

Materials:

• Cell lysates prepared as in Protocol 1.2

• GSH/GSSG Assay Kit (containing reagents for deproteination, GSH masking, and detection)

• Microplate reader (absorbance at 412 nm)

Procedure:

• Sample Preparation: Use the same cell treatment groups as in Protocol 1.2.

• Deproteination: Homogenize cell pellets in 4 volumes of a deproteinizing solution (e.g., 5% sulfosalicylic acid - SSA).[2] Incubate on ice for 5 minutes and then centrifuge at 10,000 x g for 10 minutes at 4°C.[2] Collect the supernatant.

• Assay for Total Glutathione (GSH + GSSG): Follow the specific kit manufacturer's instructions for preparing the reaction mixture and standards. Typically, this involves adding the deproteinized supernatant to a reaction mix containing DTNB and glutathione reductase.

• Assay for Oxidized Glutathione (GSSG): To measure GSSG alone, the GSH in the sample must first be masked. Add a scavenger reagent (provided in most kits) to an aliquot of the deproteinized supernatant and incubate to derivatize the GSH. Then, proceed with the assay as for total glutathione.

• Data Acquisition: Read the absorbance kinetically or at an endpoint at 412 nm.

• Analysis:

  • Calculate the concentrations of total glutathione and GSSG from the standard curve.

  • Calculate the GSH concentration: [GSH] = [Total Glutathione] - (2 * [GSSG]). The GSSG concentration is multiplied by two because two molecules of GSH form one molecule of GSSG.

  • Determine the GSH/GSSG ratio for each sample.

Part 2: In Vivo Protocols using the MPTP Mouse Model

The 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP) mouse model is a cornerstone of in vivo PD research. Systemic administration of MPTP leads to the selective destruction of dopaminergic neurons in the substantia nigra, resulting in motor deficits that mimic human parkinsonism.[1][21]

Protocol 2.1: Induction of Parkinsonism and AMK-HCl Treatment

Causality: This protocol establishes the PD model and the treatment regimen. The subacute regimen is widely used as it produces significant dopaminergic neuron loss.[21] AMK-HCl is administered to assess its ability to prevent or rescue this neurodegeneration and the associated functional decline.

Materials:

• Male C57BL/6 mice (8-10 weeks old)

• MPTP hydrochloride

• AMK-HCl

• Sterile 0.9% saline

• Appropriate animal handling and safety equipment for neurotoxin administration

Procedure:

• Acclimation: Acclimate mice to the facility for at least one week prior to the experiment.

• Grouping: Divide mice into groups (n=10-12 per group):

  • Group 1: Saline Control (injected with saline only)

  • Group 2: MPTP (injected with MPTP and saline vehicle)

  • Group 3: MPTP + AMK-HCl (injected with MPTP and AMK-HCl)

• MPTP Administration (Subacute Regimen):

  • Dissolve MPTP-HCl in cold, sterile 0.9% saline immediately before use.

  • Administer MPTP via intraperitoneal (i.p.) injection at a dose of 30 mg/kg once daily for 5 consecutive days.[21]

  • The control group receives i.p. injections of saline on the same schedule.

• AMK-HCl Administration:

  • Dissolve AMK-HCl in sterile 0.9% saline.

  • Administer AMK-HCl (e.g., 20 mg/kg, i.p.) 30 minutes prior to each MPTP injection for the 5-day duration.[3]

  • The MPTP group receives a saline vehicle injection 30 minutes before MPTP.

• Post-Injection Monitoring: Monitor animals daily for any signs of distress. Behavioral testing typically begins 7 days after the final MPTP injection to allow for the full development of the lesion.[21]

Protocol 2.2: Behavioral Assessment of Motor Function

Causality: The rotarod and pole tests are standard assays to quantify motor coordination, balance, and bradykinesia (slowness of movement) in rodent models of PD.[6][22] Improved performance in these tests by AMK-HCl-treated mice would provide strong evidence of functional neuroprotection.

A. Rotarod Test

• Training: For 2-3 days prior to the first test, train the mice on the rotarod apparatus. Place them on the rod rotating at a low, constant speed (e.g., 4-5 RPM) for 60 seconds. Repeat for 3 trials per day.[19]

• Testing:

  • Place the mouse on the rod.

  • Start the accelerating protocol (e.g., accelerating from 4 to 40 RPM over 300 seconds).[19]

  • Record the latency (time) until the mouse falls off the rod or clings to it and completes a full passive rotation.

  • Perform 3 trials with a 15-minute inter-trial interval.

• Analysis: Average the latency to fall for the 3 trials for each mouse. Compare the average latencies between the different treatment groups.

Treatment Group	Latency to Fall (seconds)
Saline Control	255 ± 15
MPTP	110 ± 12
MPTP + AMK-HCl (20 mg/kg)	195 ± 18
Table 3: Example data showing improved motor coordination in AMK-HCl-treated MPTP mice on the rotarod test.[22][23]

B. Pole Test

• Apparatus: Use a wooden pole (approx. 50 cm high, 1 cm diameter) with a rough surface for grip. Place it vertically in the home cage.[6]

• Procedure:

  • Place the mouse head-upward on the top of the pole.

  • Start a stopwatch and record two metrics:

    • Time to turn (T-turn): Time taken for the mouse to orient itself head-downward.

    • Time to descend (T-descend): Total time taken to climb down to the base.

  • Perform 3-5 trials for each mouse.

• Analysis: Average the T-turn and T-descend times for each mouse. Compare the averages between treatment groups. Longer times indicate greater motor impairment (bradykinesia).

Protocol 2.3: Post-mortem Brain Tissue Analysis

Causality: This final step provides the biochemical and histological evidence that links the functional improvements observed in behavioral tests to the underlying neuroprotective mechanisms of AMK-HCl at the cellular level.

A. Thiobarbituric Acid Reactive Substances (TBARS) Assay for Lipid Peroxidation

• Tissue Collection: 14-21 days after the last MPTP injection, euthanize the mice. Rapidly dissect the substantia nigra and striatum on ice.

• Homogenization: Homogenize the brain tissue in 10 volumes of ice-cold buffer (e.g., Tris-HCl).[24]

• TBARS Reaction:

  • To a tube, add 100 µL of tissue homogenate.

  • Add 100 µL of SDS lysis solution.

  • Add 250 µL of thiobarbituric acid (TBA) reagent.

  • Incubate in a boiling water bath for 60 minutes.[25]

  • Cool the tubes on ice for 10 minutes, then centrifuge at 3,000 rpm for 10 minutes.[25]

• Data Acquisition: Measure the absorbance of the supernatant at 532 nm.

• Analysis: Quantify the concentration of malondialdehyde (MDA), a key TBARS, using a standard curve. Express results as nmol MDA per mg of protein.

B. Quantification of Dopaminergic Neurons

• Tissue Processing: Perfuse mice with 4% paraformaldehyde (PFA). Post-fix the brains in PFA, then transfer to a sucrose solution for cryoprotection.

• Sectioning: Cut coronal sections (e.g., 30 µm) through the substantia nigra using a cryostat or vibratome.

• Immunohistochemistry: Perform standard immunohistochemical staining for Tyrosine Hydroxylase (TH), the rate-limiting enzyme in dopamine synthesis and a specific marker for dopaminergic neurons.[3]

• Stereological Counting: Use an unbiased stereological method (e.g., the optical fractionator) to count the number of TH-positive neurons in the substantia nigra pars compacta.

• Analysis: Compare the total number of TH-positive neurons between the different treatment groups. A higher count in the AMK-HCl group compared to the MPTP-only group indicates neuroprotection.[3]

Conclusion and Future Directions

The protocols outlined in this guide provide a robust framework for evaluating the neuroprotective potential of N1-Acetyl-5-methoxykynuramine hydrochloride in preclinical models of Parkinson's disease. By systematically assessing its effects on cell viability, apoptosis, oxidative stress, and motor function, researchers can generate the critical data needed to support its further development. The potent antioxidant and anti-inflammatory properties of AMK, combined with its favorable profile as a natural metabolite of melatonin, make it a highly promising candidate for a disease-modifying therapy for Parkinson's disease. Future studies should aim to explore different dosing regimens, routes of administration, and its efficacy in chronic models of neurodegeneration.

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Application Note &amp; Protocol: Synthesis of N1-Acetyl-5-methoxykynuramine Hydrochloride for Research Applications

Abstract

N1-Acetyl-5-methoxykynuramine (AMK), a principal oxidative metabolite of melatonin, is a molecule of significant interest in biomedical research.[1][2][3] It demonstrates potent antioxidant and anti-inflammatory properties, often exceeding those of its parent compound.[4][5][6] AMK functions as a powerful scavenger of reactive oxygen and nitrogen species, modulates inflammatory enzymes like cyclooxygenase (COX-2), and may play a role in neuroprotection and memory formation.[2][7][8] To facilitate research into its diverse biological functions, a reliable and reproducible synthesis of high-purity AMK is essential. The hydrochloride salt form enhances stability and aqueous solubility, making it ideal for use in biological assays. This document provides a comprehensive, step-by-step protocol for the chemical synthesis of N1-Acetyl-5-methoxykynuramine hydrochloride (AMK·HCl) from melatonin, designed for chemistry laboratories equipped with standard synthesis and purification instrumentation.

Introduction: The Scientific Rationale

N1-Acetyl-5-methoxykynuramine (AMK) is formed in vivo through the oxidative cleavage of the indole ring of melatonin.[4] This transformation can occur enzymatically via indoleamine 2,3-dioxygenase or through direct interaction with reactive oxygen species (ROS).[1] The resulting kynuramine derivative is not merely an inactive byproduct but an effector molecule in its own right, participating in a "scavenging cascade" where both melatonin and its metabolites neutralize free radicals.[1]

The synthesis strategy detailed herein mimics the initial oxidative step through chemical means. The chosen method is the ozonolysis of N-acetyl-5-methoxytryptamine (melatonin).

• Causality of Ozonolysis: Ozone (O₃) is a powerful oxidizing agent that selectively cleaves the electron-rich C2-C3 double bond of the indole nucleus in melatonin. This targeted reaction is highly efficient for forming the direct precursor to AMK, N1-acetyl-N2-formyl-5-methoxykynuramine (AFMK).

• Reductive Work-up: The initial ozonide intermediate is unstable. A reductive work-up, using a mild reducing agent like dimethyl sulfide (DMS), is critical to gently reduce the ozonide to the desired carbonyl and amine functionalities without causing unwanted side reactions or over-oxidation.

• Deformylation: The resulting AFMK is then deformylated to yield AMK. This step is often achieved by simple hydrolysis under mild conditions.

• Salt Formation: Conversion to the hydrochloride salt is the final step. This is crucial for research applications as it significantly improves the compound's shelf-life, handling characteristics, and solubility in aqueous buffers required for most biological experiments.[8]

Reaction Scheme

Caption: Workflow for the synthesis of N1-Acetyl-5-methoxykynuramine HCl.

Detailed Synthesis Protocol

Safety First: This procedure involves ozone, a toxic and powerful oxidizing agent, and flammable solvents. All steps must be performed in a well-ventilated chemical fume hood. Personal protective equipment (PPE), including safety glasses, a lab coat, and appropriate gloves, is mandatory.

Part A: Ozonolysis of Melatonin

• Setup: Assemble a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar, a gas inlet adapter connected to an ozone generator via Teflon tubing, a low-temperature thermometer, and a gas outlet bubbler.

• Dissolution: Add N-acetyl-5-methoxytryptamine (melatonin) (e.g., 5.0 g, 21.5 mmol) to the flask. Add 250 mL of a 4:1 mixture of anhydrous dichloromethane (DCM) and anhydrous methanol (MeOH). Stir until all solids are dissolved.

• Cooling: Place the flask in a dry ice/acetone bath and cool the reaction mixture to -78 °C with continuous stirring.

• Ozonolysis: Once the temperature is stable, begin bubbling ozone through the solution via the gas dispersion tube.

  • Scientific Rationale: The low temperature is critical to control the highly exothermic reaction and prevent the unstable ozonide intermediate from decomposing uncontrollably. Methanol acts as a co-solvent and helps to trap the intermediate as a more stable hydroperoxy ether.

• Endpoint Detection: Continue the ozonolysis until the solution turns a persistent pale blue color, which indicates an excess of dissolved ozone. This typically takes 1-2 hours depending on the ozone generator's output.

• Purging: Stop the ozone flow and immediately purge the solution with a stream of dry nitrogen or argon gas for 15-20 minutes to remove all excess ozone. This step is crucial for safety before adding the reducing agent.

Part B: Reductive Work-up and Purification

• Reduction: While maintaining the temperature at -78 °C, slowly add dimethyl sulfide (DMS) (e.g., 3.2 mL, 43.0 mmol, 2.0 equivalents) to the reaction mixture via syringe.

  • Scientific Rationale: DMS is a mild reducing agent that efficiently quenches the ozonide and hydroperoxy intermediates to form the desired kynuramine (AFMK, which rapidly deformylates to AMK under these conditions) and dimethyl sulfoxide (DMSO) as a byproduct.

• Warming: Remove the cooling bath and allow the mixture to slowly warm to room temperature overnight (approx. 16 hours) with continuous stirring.

• Concentration: Concentrate the reaction mixture under reduced pressure using a rotary evaporator to obtain a crude oil or semi-solid.

• Purification: Purify the crude product by silica gel flash chromatography.

  • Mobile Phase: A gradient of 0% to 10% methanol in ethyl acetate is typically effective.

  • Monitoring: Monitor the fractions by thin-layer chromatography (TLC) using a UV lamp (254 nm).

  • Collection: Combine the fractions containing the pure product (AMK, free base) and concentrate by rotary evaporation to yield a pale yellow solid or viscous oil.

Part C: Conversion to Hydrochloride Salt

• Dissolution: Dissolve the purified AMK free base in a minimal amount of anhydrous diethyl ether. Some gentle warming may be necessary.

• Precipitation: While stirring vigorously, slowly add a 2.0 M solution of HCl in diethyl ether dropwise. A white or off-white precipitate of AMK·HCl will form immediately.

  • Scientific Rationale: The basic amine group on the kynuramine is protonated by HCl, forming the insoluble hydrochloride salt which precipitates from the non-polar ethereal solution.

• Isolation: Continue stirring for 30 minutes at room temperature to ensure complete precipitation. Collect the solid product by vacuum filtration using a Büchner funnel.

• Washing & Drying: Wash the filter cake with several portions of cold, anhydrous diethyl ether to remove any residual impurities. Dry the final product under high vacuum for several hours to yield N1-Acetyl-5-methoxykynuramine hydrochloride as a fine, crystalline powder.

Characterization of Final Product

Validation of the final product's identity and purity is a non-negotiable step for ensuring the reliability of subsequent research data.

Analytical Data Summary

Analysis	Technique	Expected Result for N1-Acetyl-5-methoxykynuramine HCl (C₁₂H₁₇ClN₂O₃)
Molecular Weight	ESI-MS	[M+H]⁺ (free base) expected at m/z 237.1239; Found: 237.12XX
¹H NMR	(400 MHz, DMSO-d₆)	δ (ppm): ~8.5 (t, NH), ~7.2 (d, ArH), ~6.8 (d, ArH), ~6.6 (dd, ArH), ~3.8 (s, OCH₃), ~3.4 (q, CH₂), ~2.9 (t, CH₂), ~1.8 (s, COCH₃) (Note: Amine protons may be broad or exchange)
¹³C NMR	(100 MHz, DMSO-d₆)	δ (ppm): ~198 (ArC=O), ~170 (NHC=O), ~160 (ArC-O), ~145-110 (ArC), ~55 (OCH₃), ~40 (CH₂), ~35 (CH₂), ~22 (CH₃)
Purity	HPLC (RP-C18)	≥98% (by peak area at 254 nm)
Appearance	Visual	White to off-white crystalline solid

Research Applications & Mechanism of Action

AMK is a versatile molecule with multiple points of interaction within biological systems. Its primary role is as a terminal antioxidant. [1]

• Radical Scavenging: AMK is an exceptionally potent scavenger of hydroxyl (•OH) and peroxyl (ROO•) radicals. [4][5][7]Unlike many antioxidants, its scavenging actions do not typically lead to pro-oxidant intermediates. [1]* Anti-inflammatory Effects: AMK can suppress the expression and activity of pro-inflammatory enzymes such as iNOS and COX-2, thereby reducing the production of nitric oxide and prostaglandins. [2][7]* Neurobiology: Emerging research suggests AMK may facilitate long-term memory formation and could be a target for addressing age-related cognitive decline. [2][8]

Metabolic & Antioxidant Cascade Diagram

The following diagram illustrates the formation of AMK from melatonin and its role in neutralizing reactive oxygen species (ROS).

Caption: Formation of AMK from melatonin and its subsequent scavenging of ROS.

References

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• Ressmeyer, A. R., et al. (2003). Antioxidant properties of the melatonin metabolite N1-acetyl-5-methoxykynuramine (AMK): scavenging of free radicals and prevention of protein destruction. Taylor & Francis Online. [Link]

• Zsigo, G., et al. (2005). Reactions of the melatonin metabolite AMK (N1-acetyl-5-methoxykynuramine) with reactive nitrogen species: formation of novel compounds, 3-acetamidomethyl-6-methoxycinnolinone and 3-nitro-AMK. Journal of Pineal Research, 39(3), 267-78. [Link]

• Kim, T. K., et al. (2006). N1-Acetyl-5-Methoxykynuramine (AMK) Is Produced in the Human Epidermis and Shows Antiproliferative Effects. Journal of Investigative Dermatology, 126(8), 1880-1886. [Link]

• CN113214133A - Synthesis method of melatonin - Google P

• Ressmeyer, A. R., et al. (2003). Antioxidant properties of the melatonin metabolite N1-acetyl-5-methoxykynuramine (AMK): Scavenging of free radicals and prevention of protein destruction. ResearchGate. [Link]

Sources

• 1. Analysis of N1-acetyl-N2-formyl-5-methoxykynuramine/N1-acetyl-5-methoxy-kynuramine formation from melatonin in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. N1-Acetyl-5-methoxykynuramine - Wikipedia [en.wikipedia.org]
• 3. Analysis of N1-acetyl-N2-formyl-5-methoxykynuramine/N1-acetyl-5-methoxy-kynuramine formation from melatonin in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. Antioxidant properties of the melatonin metabolite N1-acetyl-5-methoxykynuramine (AMK): scavenging of free radicals and prevention of protein destruction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. biomedres.us [biomedres.us]
• 8. AMK（N1-acetyl-5-methoxykynuramine）|Tokyo Future Style, Inc. [en.tokyofuturestyle.com]

Technical Notes & Optimization

Technical Support Center: N1-Acetyl-5-methoxykynuramine hydrochloride

Welcome to the technical support resource for N1-Acetyl-5-methoxykynuramine hydrochloride (AMK·HCl). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth information, troubleshooting advice, and best-practice protocols for the effective use of AMK·HCl in experimental settings. As a Senior Application Scientist, my goal is to combine technical data with practical field insights to help you achieve reliable and reproducible results.

Frequently Asked Questions (FAQs)

This section addresses the most common questions regarding the handling and stability of AMK·HCl solutions.

1. What is the recommended solvent for dissolving N1-Acetyl-5-methoxykynuramine hydrochloride?

N1-Acetyl-5-methoxykynuramine hydrochloride is soluble in aqueous buffer solutions[1]. For initial stock solutions, it is advisable to use a common laboratory buffer such as phosphate-buffered saline (PBS) at a pH of approximately 7.4. One study on the in vitro metabolism of the non-hydrochloride form (AMK) utilized PBS at pH 7.4[2]. However, Cayman Chemical notes that the hydrochloride salt is only "slightly soluble" in water and methanol, so it is important to verify the desired concentration is achievable[3]. The free base form, N1-Acetyl-5-methoxykynuramine, is generally insoluble in water but soluble in organic solvents[1].

2. How should I prepare a stock solution?

To ensure consistency, it is critical to follow a standardized protocol. For a detailed step-by-step guide, please refer to the Protocol for Preparation of a Concentrated Stock Solution in the "Experimental Protocols" section of this document. The general workflow involves carefully weighing the compound, dissolving it in a pre-determined volume of cold buffer, and ensuring complete dissolution before storage.

3. What are the optimal storage conditions for AMK·HCl solutions?

While specific stability data for AMK·HCl in solution is not extensively published, based on the recommendations for the solid compound and its chemical nature, the following best practices are advised:

• Short-term storage (≤ 24 hours): Store solutions at 2-8°C and protect them from light.

• Long-term storage (> 24 hours): Aliquot the stock solution into single-use volumes and store at -20°C or -80°C. This minimizes waste and prevents degradation from repeated freeze-thaw cycles.

The solid form of AMK·HCl is recommended to be stored at -20°C[1]. This implies that the compound is sensitive to degradation over time, a characteristic that is often enhanced in solution.

4. Is N1-Acetyl-5-methoxykynuramine hydrochloride sensitive to light?

Direct photostability studies on AMK·HCl are not widely available. However, its precursor, melatonin, is known to be degraded by light[4]. Furthermore, UV light can induce the conversion of its direct precursor, N1-acetyl-N2-formyl-5-methoxykynuramine (AFMK), to AMK[5]. This photochemical reactivity in the kynuramine pathway suggests that AMK·HCl may also be light-sensitive. Therefore, it is a critical best practice to protect all solutions from light by using amber vials or by wrapping containers in aluminum foil.

5. How stable is AMK·HCl in solution at different pH values?

The stability of AMK·HCl across a range of pH values has not been formally documented in the available literature. However, the compound is a substituted aniline, and its stability could be pH-dependent. One analytical method for detecting AMK uses a mobile phase containing 0.1% formic acid, which suggests stability in acidic conditions for the duration of the analysis[2]. For biological experiments, maintaining a physiological pH (around 7.4) is common practice. If your experimental conditions require a different pH, it is recommended to conduct a small-scale stability check.

6. Can I repeatedly freeze and thaw my stock solutions?

The impact of freeze-thaw cycles on the stability of AMK·HCl has not been specifically reported. For many bioactive small molecules, repeated freezing and thawing can lead to degradation. To mitigate this risk and ensure the highest quality of your experimental compound, it is strongly recommended to aliquot your stock solution into single-use volumes after preparation. This practice is a cornerstone of good laboratory practice for maintaining the integrity of sensitive reagents.

Troubleshooting Guide

This section provides guidance on how to address specific issues that you may encounter during your experiments with AMK·HCl.

Problem	Potential Cause(s)	Recommended Action(s)
Inconsistent or non-reproducible experimental results.	Degradation of the AMK·HCl solution.	1. Prepare a fresh stock solution from the solid compound. 2. Ensure the solution was protected from light and stored at the correct temperature. 3. Avoid using solutions that have undergone multiple freeze-thaw cycles. 4. Consider that AMK is a potent antioxidant and can be consumed by reacting with reactive oxygen species in your experimental system[6].
Visible color change in the solution (e.g., yellowing).	Oxidative degradation.	1. Discard the solution immediately. A color change is a common indicator of chemical degradation for amine-containing compounds. 2. When preparing new solutions, consider de-gassing the buffer to remove dissolved oxygen. 3. Store aliquots under an inert gas (e.g., argon or nitrogen) for long-term storage, if possible.
Precipitate observed in a thawed aliquot.	Poor solubility at low temperatures or compound degradation.	1. Gently warm the solution to 37°C and vortex to see if the precipitate redissolves. 2. If the precipitate does not dissolve, it may be a degradation product, and the solution should be discarded. 3. Consider preparing the stock solution in a buffer containing a small percentage of a co-solvent if solubility is a persistent issue, but verify the compatibility of the co-solvent with your experimental system.
Difficulty dissolving the compound.	The compound has low solubility at the desired concentration.	1. Confirm that you are using the hydrochloride salt, which is more soluble in aqueous buffers than the free base[1]. 2. Try gentle warming and vortexing to aid dissolution. 3. Prepare a more dilute solution. As noted by Cayman Chemical, the solubility in water is "slight"[3].

Experimental Protocols & Methodologies

Protocol for Preparation of a Concentrated Stock Solution

This protocol describes a self-validating system for preparing a stock solution of AMK·HCl with a focus on minimizing degradation.

Materials:

• N1-Acetyl-5-methoxykynuramine hydrochloride (solid)

• Sterile, high-purity Phosphate-Buffered Saline (PBS), pH 7.4

• Sterile, light-protecting (amber) microcentrifuge tubes or vials

• Calibrated analytical balance

• Calibrated pipettes

Procedure:

• Pre-cool the buffer: Place the PBS buffer on ice to ensure it is cold before use. This helps to slow down potential degradation during dissolution.

• Weigh the compound: In a controlled environment, carefully weigh the desired amount of AMK·HCl powder.

• Dissolution: Add the appropriate volume of cold PBS to the weighed powder to achieve the target concentration.

• Mixing: Vortex the solution gently until the solid is completely dissolved. Avoid vigorous shaking to minimize the introduction of atmospheric oxygen.

• Aliquotting: Immediately dispense the stock solution into single-use, light-protecting aliquots.

• Storage: Store the aliquots at -20°C or -80°C for long-term storage. For immediate use, store at 2-8°C, protected from light.

Visualizing the Experimental Workflow

The following diagram illustrates the recommended workflow for preparing and using AMK·HCl solutions to ensure stability and reproducibility.

Caption: Recommended workflow for AMK·HCl solution preparation and handling.

Potential Degradation Pathway

AMK is a potent antioxidant, which means it is readily oxidized. While the specific degradation products in a simple buffer solution are not well-documented, a primary mechanism of degradation is likely oxidation, especially given its role as a scavenger of reactive oxygen species[6]. The following diagram illustrates a simplified, hypothetical degradation pathway.

Caption: Simplified potential degradation pathway for AMK·HCl in solution.

References

• Schaefer, M., and Hardeland, R. The melatonin metabolite N1-acetyl-5-methoxykynuramine is a potent singlet oxygen scavenger. J. Pineal Res. 46(1), 49-52 (2009). [Link]

• Tokyo Future Style, Inc. AMK（N1-acetyl-5-methoxykynuramine）Product Information. [Link]

• Tan, D. X., Manchester, L. C., Reiter, R. J., et al. Melatonin directly scavenges hydrogen peroxide: A potentially new metabolic pathway of melatonin biotransformation. Free Radic. Biol. Med. 29(11), 1177-1185 (2000). [Link]

• Hardeland, R. Taxon- and Site-Specific Melatonin Catabolism. Molecules 22(11) (2017). [Link]

• Seever, K., & Hardeland, R. UVB-induced liberation of carbon monoxide from precursor N1-acetyl-N2-formyl-5-methoxykynuramine. Journal of pineal research, 44(4), 450-455 (2008). [Link]

• Ma, X., Idle, J. R., Krausz, K. W., & Gonzalez, F. J. Analysis of N1-acetyl-N2-formyl-5-methoxykynuramine/N1-acetyl-5-methoxy-kynuramine formation from melatonin in mice. Journal of pineal research, 49(1), 39-47 (2010). [Link]

Sources

• 1. AMK（N1-acetyl-5-methoxykynuramine）|Tokyo Future Style, Inc. [en.tokyofuturestyle.com]
• 2. Analysis of N1-acetyl-N2-formyl-5-methoxykynuramine/N1-acetyl-5-methoxy-kynuramine formation from melatonin in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. pfizermedical.com [pfizermedical.com]
• 5. monash.edu [monash.edu]
• 6. medchemexpress.com [medchemexpress.com]

Technical Support Center: Optimizing N1-Acetyl-5-methoxykynuramine (AMK) Hydrochloride for In Vitro Assays

Welcome to the technical support guide for N1-Acetyl-5-methoxykynuramine hydrochloride (AMK). As a key downstream metabolite of melatonin, AMK is gaining significant interest for its potent antioxidant and anti-inflammatory properties.[1][2] This guide is designed for researchers, scientists, and drug development professionals to provide field-proven insights and troubleshoot common issues encountered when optimizing AMK concentrations for various experimental assays. Our goal is to ensure you achieve reliable, reproducible, and meaningful results.

Part 1: Foundational Knowledge & FAQs

This section addresses the most common initial questions regarding AMK hydrochloride's properties and handling.

Q1: What is N1-Acetyl-5-methoxykynuramine (AMK) and why is it significant?

A1: N1-Acetyl-5-methoxykynuramine (AMK) is a bioactive metabolite of the neurohormone melatonin. Melatonin can be converted to AMK through an intermediate, N1-acetyl-N2-formyl-5-methoxykynuramine (AFMK), which is then deformylated.[3] AMK is a subject of intense research because it often exhibits more potent biological activities than its precursors.[2] Its primary functions include:

• Potent Radical Scavenging: AMK is an exceptional scavenger of various reactive oxygen species (ROS) and reactive nitrogen species (RNS), including hydroxyl, peroxyl, and carbonate radicals.[1][2]

• Enzyme Inhibition & Downregulation: It can inhibit pro-inflammatory enzymes like cyclooxygenases (COX) and neuronal nitric oxide synthase (nNOS), and downregulate the expression of inducible nitric oxide synthase (iNOS).[2]

• Stable NO Interaction: Unlike melatonin, which can re-donate nitric oxide (NO), AMK forms a stable product with NO, making it a terminal scavenger in NO-related pathways.[4]

These properties make AMK a valuable compound for studying oxidative stress, inflammation, neurodegenerative disorders, and related cellular pathways.

Caption: Metabolic pathway from Melatonin to AMK.

Q2: What are the critical physicochemical properties of AMK hydrochloride I should know?

A2: Understanding the properties of your compound is the first step to successful experimentation. The hydrochloride salt is used to improve handling and solubility, though challenges remain.

Property	Value	Source
Formal Name	N-[3-(2-amino-5-methoxyphenyl)-3-oxopropyl]-acetamide, monohydrochloride	[3]
CAS Number	1215711-91-3	[3][5]
Molecular Formula	C₁₂H₁₆N₂O₃ • HCl	[3][5]
Formula Weight	272.7 g/mol	[3]
Purity	Typically ≥95%	[3]
Solubility	Slightly soluble in water & methanol. Soluble in organic solvents (e.g., DMSO, Ethanol).	[3][5]

A Note on Solubility: There are conflicting reports on aqueous solubility.[3][5] Our field experience indicates that direct dissolution in aqueous buffers like PBS is challenging and often leads to incomplete solubilization. Therefore, we strongly recommend preparing a concentrated stock solution in an organic solvent first.

Part 2: Core Experimental Protocols

Follow these validated protocols to ensure consistency and avoid common pitfalls in solution preparation.

Protocol 1: Preparation of a High-Concentration Stock Solution (e.g., 100 mM)

Causality: Direct dissolution in aqueous media is unreliable. An organic solvent like high-purity DMSO or ethanol is required to effectively break down the compound's crystal lattice, ensuring complete solubilization for an accurate stock concentration. One study successfully used ethanol to create a 200 mM stock.[1]

Materials:

• N1-Acetyl-5-methoxykynuramine hydrochloride (AMK-HCl) powder

• High-purity, anhydrous DMSO or 200-proof Ethanol

• Sterile, conical-bottom polypropylene or glass vial

• Calibrated precision balance and vortex mixer

Procedure:

• Weighing: Tare a sterile vial on a precision balance. Carefully weigh the desired amount of AMK-HCl powder into the vial. Example: For 1 mL of a 100 mM stock, weigh 27.27 mg.

• Solvent Addition: Add the appropriate volume of DMSO or ethanol to the vial.

• Dissolution: Cap the vial tightly and vortex at medium-high speed for 2-5 minutes.

• Visual Inspection: Visually inspect the solution against a light source to ensure no solid particulates remain. If particulates are present, continue vortexing and gently warm the solution to 37°C if necessary.

• Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles. Store at -20°C or -80°C, protected from light.

Protocol 2: Preparation of Working Solutions in Aqueous Buffers

Causality: This protocol uses serial dilution to introduce the compound into your aqueous assay buffer. The key is to add the stock solution to the buffer (not the other way around) while vortexing to prevent the compound from precipitating out of solution upon solvent change.

Procedure:

• Thaw Stock: Thaw a single aliquot of your concentrated stock solution at room temperature.

• Pre-warm Buffer: Ensure your target aqueous buffer (e.g., PBS, DMEM) is at the experimental temperature (e.g., 37°C).

• Dilution: While gently vortexing the aqueous buffer, add the required volume of the stock solution drop-by-drop. This rapid mixing is critical to prevent localized high concentrations that can cause precipitation.

  • Self-Validation: The final concentration of the organic solvent should be kept to a minimum (typically <0.5%, always <1%) to avoid solvent-induced artifacts in your assay. Always run a "vehicle control" with the same final concentration of the solvent in your experiment.

• Final Inspection: After dilution, check the working solution for any signs of cloudiness or precipitation. If observed, refer to the troubleshooting guide below.

Caption: Workflow for AMK-HCl solution preparation.

Part 3: Troubleshooting & Optimization Guide

This section uses a Q&A format to address specific problems you may encounter.

Issue: Solubility & Precipitation

Q: My AMK hydrochloride won't dissolve in my PBS buffer. What should I do? A: Do not attempt to dissolve AMK-HCl directly in aqueous buffers. Its solubility is too low. You must follow Protocol 1 to create a high-concentration stock in an organic solvent like DMSO or ethanol first.

Q: I saw precipitation after diluting my DMSO stock into my cell culture media. How can I fix this? A: This indicates that the aqueous solubility limit was exceeded.

• Reduce Final Concentration: Your target concentration may be too high for the media composition. Try a lower concentration.

• Lower Stock Concentration: Make an intermediate dilution of your stock in the organic solvent before the final dilution into the aqueous buffer. This can sometimes help.

• Increase Final Solvent Percentage: If your system allows, slightly increasing the final DMSO concentration (e.g., from 0.1% to 0.25%) might keep the compound in solution. Always verify the tolerance of your cells or assay to the solvent in your vehicle control.

• Check Buffer pH: AMK is fairly stable at pH 8.0.[1] Extreme pH values in your buffer could affect solubility and stability. Ensure your buffer is within a physiological range (pH 7.2-7.4).

Issue: Assay Variability & Optimization

Q: How do I determine the optimal AMK concentration for my specific assay? A: The effective concentration of AMK is highly context-dependent. There is no single "correct" concentration. A dose-response experiment is essential.

• Literature Review: Start with concentrations reported for similar assays (see table below).

• Wide Range Titration: Test a broad range of concentrations spanning several orders of magnitude (e.g., 100 nM, 1 µM, 10 µM, 50 µM, 100 µM). In some systems, concentrations up to 500 µM have been used.[3]

• Narrow Range Titration: Based on the initial results, perform a second experiment with more points around the most effective concentration to pinpoint the EC₅₀ or optimal dose.

Table: Recommended Starting Concentrations for Common Assays

Assay Type	Recommended Starting Range	Rationale & Key Reference
Radical Scavenging (Cell-Free)	10 - 200 µM	AMK is a potent direct scavenger; higher concentrations may be needed to compete with other molecules.[1][3]
Enzyme Inhibition (e.g., COX)	1 - 50 µM	Direct interaction with enzymes often occurs at lower concentrations.
Cell-Based Anti-Inflammatory	50 - 500 µM	Higher concentrations may be needed to achieve sufficient intracellular levels and counteract potent stimuli like LPS.[2][3]
In Vitro Metabolism (Microsomes)	~50 µM	A standard concentration used to study metabolic pathways in systems like human liver microsomes.[6]

Issue: Potential Assay Interference

Q: Could AMK interfere with my cell viability assay, such as MTT or XTT? A: Yes, this is a critical consideration. AMK is a potent antioxidant and reducing agent.[1] Assays like MTT, XTT, and resazurin rely on cellular redox activity to produce a colorimetric or fluorescent signal.

• Mechanism of Interference: AMK could directly reduce the assay reagent, leading to a false-positive signal (appearing as increased viability or metabolic activity).

• Solution: Run a cell-free control. Add AMK to your assay medium without cells, along with the MTT/XTT reagent. If you observe a color change, it indicates direct chemical interference. In this case, you must use an alternative viability assay that is not based on redox chemistry, such as a CyQUANT (DNA content) or CellTiter-Glo (ATP content) assay.

Caption: Troubleshooting logic for common AMK assay issues.

References

• Ma, X., et al. (2012). Analysis of N1-acetyl-N2-formyl-5-methoxykynuramine/N1-acetyl-5-methoxy-kynuramine formation from melatonin in mice. Journal of Pineal Research, 52(4), 420-428. [Link]

• Hardeland, R. (2017). Focus on the Melatonin Metabolite N1-Acetyl-5-Methoxykynuramine (AMK). Biomedical Journal of Scientific & Technical Research, 1(3). [Link]

• Ressmeyer, A. R., et al. (2003). Antioxidant properties of the melatonin metabolite N1-acetyl-5-methoxykynuramine (AMK): scavenging of free radicals and prevention of protein destruction. Redox Report, 8(5), 267-273. [Link]

• O'Neal-Moffitt, G., et al. (2020). The melatonin metabolite N1-acetyl-5-methoxykynuramine facilitates long-term object memory in young and aging mice. Journal of Pineal Research, 69(3), e12685. [Link]

• Hardeland, R. (2017). Focus on the Melatonin Metabolite N1-Acetyl-5-Methoxykynuramine (AMK). Biomedical Journal of Scientific & Technical Research, 1(3). [Link]

• Tokyo Future Style, Inc. (n.d.). AMK（N1-acetyl-5-methoxykynuramine）. Product Page. [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. biomedres.us [biomedres.us]
• 3. caymanchem.com [caymanchem.com]
• 4. researchgate.net [researchgate.net]
• 5. AMK（N1-acetyl-5-methoxykynuramine）|Tokyo Future Style, Inc. [en.tokyofuturestyle.com]
• 6. Analysis of N1-acetyl-N2-formyl-5-methoxykynuramine/N1-acetyl-5-methoxy-kynuramine formation from melatonin in mice - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: N1-Acetyl-5-methoxykynuramine Hydrochloride (AMK-HCl)

Introduction: This guide is designed for researchers, scientists, and drug development professionals working with N1-Acetyl-5-methoxykynuramine hydrochloride (AMK-HCl). As a key metabolite of melatonin, AMK-HCl is gaining interest for its potential therapeutic roles, particularly in neurobiology and inflammation research[1][2]. However, its physicochemical properties can present challenges in experimental design, especially concerning solubility. This technical support center provides in-depth troubleshooting guides and FAQs to address common issues encountered during its use.

Part 1: Frequently Asked Questions (FAQs) & Core Concepts

This section addresses the most common initial queries regarding AMK-HCl solubility and provides foundational knowledge for effective troubleshooting.

Q1: I'm having trouble dissolving N1-Acetyl-5-methoxykynuramine hydrochloride. What are the recommended solvents?

Answer: The solubility of N1-Acetyl-5-methoxykynuramine (AMK) is highly dependent on its form (free base vs. hydrochloride salt) and the nature of the solvent. The free base form of AMK is generally reported as insoluble in water but soluble in organic solvents[1].

For the hydrochloride (HCl) salt, which is the more common commercially available form for research, solubility is significantly improved in aqueous solutions. However, it is still described as only "slightly soluble" in water and methanol by some suppliers[3]. The most effective approach for aqueous applications is to use buffer solutions. A supplier notes that AMK-HCl "dissolves in buffer solutions"[1]. This is corroborated by published research where AMK was successfully dissolved in phosphate-buffered saline (PBS) at pH 7.4 for in vitro assays[4].

For creating high-concentration stock solutions, organic solvents are typically preferred. A common choice for related compounds is Dimethyl Sulfoxide (DMSO) or ethanol[5].

Summary of Solvent Recommendations:

Solvent Type	Solvent Example(s)	Expected Solubility of AMK-HCl	Best For
Aqueous	Water	Slightly Soluble[3]	Initial testing, but buffers are superior.
Buffered Solutions (e.g., PBS, pH 7.2-7.4)	Soluble[1][4]	Preparing working solutions for biological assays.
Organic	DMSO, Ethanol	Soluble (based on related compounds)[5]	High-concentration stock solutions.
Methanol	Slightly Soluble[3]	Can be used, but DMSO or ethanol may be better.

Q2: Why is the hydrochloride salt more soluble in aqueous solutions than the free base?

Answer: This is a fundamental concept of acid-base chemistry. N1-Acetyl-5-methoxykynuramine possesses an aromatic amine group. In its free base form, this amine is uncharged, making the molecule less polar and thus less soluble in polar solvents like water.

The hydrochloride salt is formed by reacting the basic amine group with hydrochloric acid. This protonates the amine, creating a positively charged ammonium ion (-NH3+). This ionic character significantly increases the molecule's polarity, enhancing its ability to interact with polar water molecules and thereby increasing its aqueous solubility. This is why using buffered solutions is often successful; they help maintain a pH that keeps the amine group in its protonated, more soluble state.

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Figure 1. Protonation state and its effect on aqueous solubility.

Q3: My AMK-HCl precipitated out of my aqueous buffer after storage. What happened?

Answer: Precipitation upon storage, especially after refrigeration or freezing, is a common issue and can be attributed to several factors:

• Exceeding Thermodynamic Solubility: You may have created a supersaturated solution. While gentle heating or sonication can temporarily increase the amount of dissolved compound, the solution is not stable. Upon cooling, the excess compound will precipitate out as it returns to its equilibrium solubility at that lower temperature.

• pH Shift: If your buffer capacity is insufficient, absorption of atmospheric CO2 can slightly lower the pH of your solution over time. For some compounds, this can affect solubility. More critically, if the solution was prepared at an optimal pH and then diluted into a medium with a different pH, precipitation can occur.

• Freeze-Thaw Cycles: During the freezing process, the solute (AMK-HCl) and the solvent (your buffer) can separate as ice crystals form. This can lead to localized areas of very high concentration, promoting precipitation. Upon thawing, the compound may not fully redissolve, especially if it has formed a more stable crystalline structure. Repeated freeze-thaw cycles can exacerbate this issue[6].

To mitigate this, it is recommended to prepare fresh aqueous solutions for each experiment. If you must store solutions, consider storing them in smaller, single-use aliquots to avoid multiple freeze-thaw cycles. For a related kynuramine, it is recommended not to store aqueous solutions for more than one day[5].

Part 2: In-Depth Troubleshooting & Protocols

This section provides advanced troubleshooting and detailed protocols for preparing and handling AMK-HCl solutions.

Q4: I need to prepare a high-concentration stock solution in DMSO. What is the best practice?

Answer: Preparing a high-concentration stock solution in DMSO is a standard procedure in drug discovery and biological research. Here is a field-proven protocol that emphasizes accuracy and stability.

Protocol: Preparation of a 10 mM Stock Solution of AMK-HCl in DMSO

Materials:

• N1-Acetyl-5-methoxykynuramine hydrochloride (FW: 272.7 g/mol )[3]

• Anhydrous, high-purity DMSO

• Calibrated analytical balance

• Amber glass vial or a clear vial wrapped in aluminum foil

• Vortex mixer and/or bath sonicator

Procedure:

• Pre-Weighing Preparation: Allow the vial of AMK-HCl to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture onto the hygroscopic powder.

• Weighing: Accurately weigh out a precise amount of AMK-HCl. For example, to make 1 mL of a 10 mM stock solution, you would weigh 2.727 mg.

  • Causality Insight: Weighing a slightly larger mass (e.g., 5.454 mg) and dissolving in a larger volume (e.g., 2 mL) can reduce the impact of weighing errors.

• Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the weighed AMK-HCl.

• Solubilization: Cap the vial tightly and vortex thoroughly for 1-2 minutes. If the compound does not fully dissolve, proceed to the next step.

• Assisted Solubilization (If necessary):

  • Sonication: Place the vial in a bath sonicator for 5-10 minutes. Sonication uses sound energy to agitate particles, breaking down aggregates and increasing the surface area available for interaction with the solvent, which speeds up dissolution[7][8].

  • Gentle Warming: If sonication is insufficient, warm the solution in a water bath at 37°C for 10-15 minutes.

  • Trustworthiness Check: Avoid excessive heat, as it can degrade the compound. Always visually inspect the solution to ensure no particulates remain.

• Storage: Once fully dissolved, store the stock solution at -20°C or -80°C in tightly sealed, single-use aliquots to minimize freeze-thaw cycles and exposure to moisture[6]. DMSO solutions can absorb water from the atmosphere, which can cause the compound to precipitate upon freezing.

Q5: Can I use sonication or heat to dissolve AMK-HCl in an aqueous buffer? What are the risks?

Answer: Yes, both sonication and gentle warming can be used to aid dissolution in aqueous buffers, but they must be applied judiciously.

• Sonication: This is generally the preferred method. A short treatment (5-10 minutes) in a bath sonicator can effectively break up solid particles and enhance dissolution with minimal risk of degradation.

• Warming: Gentle warming (e.g., to 37°C) can also increase the rate of dissolution. However, prolonged exposure to higher temperatures can risk thermal degradation of the compound. For kynurenine pathway metabolites, stability is a known concern, and processing conditions should be carefully controlled[6].

Workflow for Aiding Aqueous Dissolution:

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Figure 2. Troubleshooting workflow for dissolving AMK-HCl in aqueous buffers.

Q6: How can I determine the maximum solubility of AMK-HCl in my specific experimental buffer?

Answer: Since quantitative solubility data for AMK-HCl is not widely published, and solubility can be highly dependent on the specific composition and pH of your buffer, it is best practice to determine this empirically. The "shake-flask" method is a traditional and reliable approach[7].

Protocol: Determination of Equilibrium Solubility via Shake-Flask Method

• Preparation: Add an excess amount of AMK-HCl powder to a known volume of your experimental buffer in a sealed vial (e.g., add 5 mg to 1 mL of buffer). The key is to ensure there is undissolved solid material at the end of the experiment.

• Equilibration: Agitate the vial at a constant temperature (e.g., room temperature or 37°C) for a sufficient period to reach equilibrium. This is typically 24-48 hours.

• Phase Separation: After equilibration, separate the undissolved solid from the solution. This is critically important. Centrifuge the vial at high speed (e.g., >10,000 x g) for 15-20 minutes to pellet all suspended solids.

• Sample Collection: Carefully collect an aliquot of the clear supernatant. Be cautious not to disturb the pellet. For higher accuracy, you can filter the supernatant through a 0.22 µm syringe filter that is compatible with your buffer.

• Quantification: Dilute the supernatant and measure the concentration of the dissolved AMK-HCl using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or mass spectrometry. The concentration of the saturated solution is the equilibrium solubility.

References

• Ma, N., et al. (2012). Analysis of N1-acetyl-N2-formyl-5-methoxykynuramine/N1-acetyl-5-methoxy-kynuramine formation from melatonin in mice. PLoS One, 7(9), e44493. [Link]

• Hardeland, R. (2017). Focus on the Melatonin Metabolite N1-Acetyl-5-Methoxykynuramine (AMK). Biomedical Journal of Scientific & Technical Research, 1(3). [Link]

• NICEATM. (2003). ICCVAM Recommended Protocol: Test Chemical Solubility for Neutral Red Uptake Assay. National Institute of Environmental Health Sciences. [Link]

• Alsenz, J., & Kansy, M. (2011). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. American Pharmaceutical Review. [Link]

• Tokyo Future Style, Inc. (n.d.). AMK（N1-acetyl-5-methoxykynuramine）. Retrieved January 24, 2026, from [Link]

• Wikipedia. (n.d.). N1-Acetyl-5-methoxykynuramine. Retrieved January 24, 2026, from [Link]

• Lim, C. K., et al. (2022). Stability Studies of Kynurenine Pathway Metabolites in Blood Components Define Optimal Blood Processing Conditions. International Journal of Molecular Sciences, 23(24), 15899. [Link]

• ICCVAM. (2003). ICCVAM Recommended Protocol: Test Chemical Solubility for Neutral Red Uptake Assay. [Link]

• European Union Reference Laboratory for Alternatives to Animal Testing (EURL ECVAM). (2021). SOP for solubility testing, used in the thyroperoxidase (TPO) inhibition assay based on oxidation of Amplex UltraRed (AUR-TPO), version 2.0. [Link]

• Bergström, C. A. S. (2005). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Lund University Publications. [Link]

• Avdeef, A., & Tsinman, O. (2000). Correlation Between the Acid-Base Titration and the Saturation Shake-Flask Solubility-pH Methods. Pharmaceutical Research, 17, 85-89.

• Hardeland, R. (2017). Focus on the Melatonin Metabolite N1-Acetyl-5-Methoxykynuramine (AMK). Biomedical Journal of Scientific & Technical Research. [Link]

• The Bumbling Biochemist. (2023, March 21). Lab tip: use a bath sonicator to help dissolve solids [Video]. YouTube. [Link]

• Hielscher Ultrasonics. (n.d.). Ultrasonic Dissolving of Solids in Liquids. Retrieved January 24, 2026, from [Link]

• Wikipedia. (n.d.). Sonication. Retrieved January 24, 2026, from [Link]

Sources

• 1. AMK（N1-acetyl-5-methoxykynuramine）|Tokyo Future Style, Inc. [en.tokyofuturestyle.com]
• 2. N1-Acetyl-5-methoxykynuramine - Wikipedia [en.wikipedia.org]
• 3. caymanchem.com [caymanchem.com]
• 4. Analysis of N1-acetyl-N2-formyl-5-methoxykynuramine/N1-acetyl-5-methoxy-kynuramine formation from melatonin in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. Stability Studies of Kynurenine Pathway Metabolites in Blood Components Define Optimal Blood Processing Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lup.lub.lu.se [lup.lub.lu.se]
• 8. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

Technical Support Center: Enhancing the Oral Bioavailability of N1-Acetyl-5-methoxykynuramine (AMK) in Murine Models

Welcome to the technical support center for researchers, scientists, and drug development professionals working with N1-Acetyl-5-methoxykynuramine (AMK). This guide provides in-depth technical information, troubleshooting advice, and detailed protocols to address the challenges associated with the oral bioavailability of AMK in mouse models. As a key metabolite of melatonin, AMK holds significant therapeutic promise, particularly in the field of neuroscience.[1] However, its inherent physicochemical properties present a considerable hurdle to achieving adequate systemic exposure following oral administration.

This document is designed to be a comprehensive resource, moving beyond simple step-by-step instructions to explain the scientific rationale behind experimental choices. Our goal is to empower you with the knowledge and practical tools necessary to design and execute successful in vivo studies with AMK.

Understanding the Core Challenge: The Physicochemical Properties of AMK

The primary obstacle to achieving high oral bioavailability for N1-Acetyl-5-methoxykynuramine is its poor aqueous solubility. AMK is known to be insoluble in water, while readily dissolving in organic solvents. This lipophilic nature significantly limits its dissolution in the gastrointestinal (GI) tract, a prerequisite for absorption into the bloodstream.

Property	Value/Description	Implication for Oral Bioavailability
Water Solubility	Insoluble	Rate-limiting step for absorption.
Organic Solvent Solubility	Soluble	Favorable for certain formulation strategies.
Molecular Weight	236.27 g/mol	Within the range for good membrane permeability.[1]

While its molecular weight is conducive to passive diffusion across biological membranes, the low solubility is the dominant factor hindering its oral absorption. Therefore, formulation strategies must focus on enhancing the dissolution rate and/or presenting AMK to the absorptive membrane in a solubilized form.

Strategic Formulation Approaches to Enhance AMK Bioavailability

To overcome the solubility challenge, several formulation strategies can be employed. The choice of strategy will depend on the specific experimental goals, available resources, and desired pharmacokinetic profile.

Lipid-Based Drug Delivery Systems (LBDDS)

LBDDS, particularly Self-Emulsifying Drug Delivery Systems (SEDDS), are an excellent choice for lipophilic compounds like AMK. These systems are isotropic mixtures of oils, surfactants, and co-surfactants that spontaneously form fine oil-in-water emulsions upon gentle agitation in the aqueous environment of the GI tract.

Mechanism of Action:

• Enhanced Solubilization: AMK is dissolved in the lipidic phase of the formulation, bypassing the dissolution step in the GI tract.

• Increased Surface Area: The formation of small emulsion droplets dramatically increases the surface area for drug absorption.

• Improved Permeation: Some lipidic excipients and surfactants can enhance membrane permeability.

Workflow for SEDDS Formulation Development:

Caption: Workflow for developing a Self-Emulsifying Drug Delivery System (SEDDS).

Polymeric Nanoparticles

Encapsulating AMK into polymeric nanoparticles can improve its oral bioavailability through several mechanisms. Biocompatible and biodegradable polymers such as poly(lactic-co-glycolic acid) (PLGA) are commonly used.

Mechanism of Action:

• Protection from Degradation: The polymer matrix can protect AMK from enzymatic degradation in the GI tract.

• Controlled Release: The formulation can be designed for sustained or targeted release.

• Enhanced Uptake: Nanoparticles can be taken up by M-cells in the Peyer's patches of the gut-associated lymphoid tissue (GALT), facilitating lymphatic transport and bypassing first-pass metabolism.

Cyclodextrin Complexation

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a lipophilic interior cavity. They can form inclusion complexes with poorly soluble molecules like AMK, effectively increasing their aqueous solubility.

Mechanism of Action:

• Solubility Enhancement: The hydrophilic exterior of the cyclodextrin-AMK complex improves its solubility in the GI fluids.

• Increased Dissolution Rate: The complex readily dissolves, releasing the AMK molecules at the site of absorption.

Experimental Protocols

Protocol 1: Preparation of a Self-Emulsifying Drug Delivery System (SEDDS) for AMK

Objective: To prepare a liquid SEDDS formulation of AMK for oral administration in mice.

Materials:

• N1-Acetyl-5-methoxykynuramine (AMK)

• Oil phase (e.g., Capryol 90, Labrafil M 1944 CS)

• Surfactant (e.g., Kolliphor RH 40, Tween 80)

• Co-surfactant (e.g., Transcutol HP, Plurol Oleique CC 497)

• Vortex mixer

• Water bath

Procedure:

• Excipient Screening: Determine the solubility of AMK in various oils, surfactants, and co-surfactants to select the most suitable excipients.

• Formulation Preparation:

  • Accurately weigh the selected oil, surfactant, and co-surfactant in a clear glass vial.

  • Heat the mixture in a water bath at 40-50°C to ensure homogeneity.

  • Add the accurately weighed amount of AMK to the mixture and vortex until a clear, homogenous solution is obtained.[2]

• Characterization:

  • Emulsification Time: Add 1 mL of the prepared SEDDS to 250 mL of 0.1 N HCl (simulated gastric fluid) with gentle agitation and record the time taken for the formation of a clear emulsion.

  • Droplet Size Analysis: Dilute the SEDDS with purified water and measure the droplet size and polydispersity index (PDI) using a dynamic light scattering (DLS) instrument.

  • Thermodynamic Stability: Subject the formulation to centrifugation and freeze-thaw cycles to assess its physical stability.

Protocol 2: In Vivo Bioavailability Study of AMK in Mice

Objective: To determine the pharmacokinetic profile and oral bioavailability of an AMK formulation in mice.

Animals:

• Male C57BL/6 mice (8-10 weeks old)

Materials:

• AMK formulation (e.g., SEDDS)

• Vehicle control

• Oral gavage needles (20-22 gauge, flexible tip)

• Blood collection supplies (e.g., heparinized capillary tubes, microcentrifuge tubes)

• Anesthetic (e.g., isoflurane)

• LC-MS/MS system

Procedure:

• Dosing:

  • Fast the mice overnight (with access to water) before dosing.

  • Administer the AMK formulation or vehicle control via oral gavage at a dose volume of 10 mL/kg.[3]

• Blood Sampling:

  • Collect blood samples (approximately 30-50 µL) at predetermined time points (e.g., 0, 15, 30 minutes, and 1, 2, 4, 8, 24 hours) via a suitable method such as saphenous vein or submandibular bleeding.[4]

  • Place the blood samples into heparinized microcentrifuge tubes and centrifuge to obtain plasma.

• Sample Analysis:

  • Analyze the plasma samples for AMK concentration using a validated LC-MS/MS method.

• Pharmacokinetic Analysis:

  • Calculate pharmacokinetic parameters such as Cmax, Tmax, AUC, and oral bioavailability using appropriate software (e.g., WinNonlin).[4]

Workflow for In Vivo Bioavailability Study:

Caption: Workflow for conducting an in vivo bioavailability study in mice.

Protocol 3: LC-MS/MS Method for Quantification of AMK in Mouse Plasma (Adapted from a Melatonin Protocol)

Objective: To develop a sensitive and specific LC-MS/MS method for the quantification of AMK in mouse plasma.

Instrumentation:

• Liquid chromatography system coupled with a triple quadrupole mass spectrometer.

Reagents and Materials:

• AMK analytical standard

• Internal standard (IS), such as a stable isotope-labeled AMK or a structurally similar compound.

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

Procedure:

• Sample Preparation (Protein Precipitation):

  • To 10 µL of mouse plasma, add 80 µL of acetonitrile containing the internal standard.[5]

  • Vortex for 1 minute to precipitate proteins.[5]

  • Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes.[5]

  • Transfer the supernatant to an autosampler vial for analysis.[5]

• Chromatographic Conditions:

  • Column: A C18 column (e.g., 2.1 x 50 mm, 5 µm) is a good starting point.[5]

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 0.3-0.5 mL/min.

• Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Determine the precursor and product ions for AMK and the IS by infusing standard solutions into the mass spectrometer.

• Method Validation:

  • Validate the method for linearity, accuracy, precision, selectivity, recovery, and stability according to regulatory guidelines.

Troubleshooting and FAQs

Q1: I am observing high variability in my pharmacokinetic data. What could be the cause?

A1: High variability can stem from several factors:

• Inconsistent Dosing Technique: Ensure proper oral gavage technique to deliver the full dose to the stomach. Inexperienced personnel can lead to errors.

• Formulation Instability: If using a formulation like SEDDS, ensure it is physically and chemically stable. Check for any signs of precipitation or phase separation before dosing.

• Animal Stress: Stress during handling and blood collection can affect physiological parameters and drug absorption. Acclimatize the animals and use refined handling techniques.

• Inter-animal Differences: Biological variability is inherent. Using a sufficient number of animals per group can help to obtain statistically meaningful data.

Q2: My AMK formulation is precipitating upon dilution in water. What should I do?

A2: This indicates that the formulation is not robust enough to maintain AMK in a solubilized state upon dilution.

• Re-evaluate Excipients: Screen different oils, surfactants, and co-surfactants to find a combination that provides better solubilization capacity.

• Adjust Excipient Ratios: Construct a pseudo-ternary phase diagram to identify the optimal ratios of your selected excipients that result in a stable emulsion over a wider dilution range.

• Consider Supersaturable SEDDS (S-SEDDS): The addition of a precipitation inhibitor (a polymer like HPMC) to your formulation can help maintain a supersaturated state of the drug in the GI tract, preventing precipitation.

Q3: How do I choose an appropriate internal standard for my LC-MS/MS analysis of AMK?

A3: The ideal internal standard is a stable isotope-labeled (SIL) version of the analyte (e.g., d3-AMK).[6] This is because it has nearly identical physicochemical properties and will behave similarly during sample preparation and analysis, effectively correcting for matrix effects and variations in instrument response.[6] If a SIL-IS is not available, a close structural analog that is not present in the biological matrix can be used.

Q4: What are the key parameters to consider when designing a mouse pharmacokinetic study for a poorly soluble compound?

A4:

• Dose Selection: The dose should be high enough to achieve detectable plasma concentrations but not so high as to cause toxicity or saturate absorption mechanisms.

• Sampling Time Points: The sampling schedule should be designed to capture the absorption, distribution, and elimination phases of the drug. For oral administration, frequent early time points are crucial to accurately determine Cmax and Tmax.

• Route of Administration: Include an intravenous (IV) dosing group to determine the absolute oral bioavailability.

• Number of Animals: A sufficient number of animals per time point (for composite studies) or per group (for serial sampling) is needed for robust statistical analysis.[4]

References

• International Journal of Pharmaceutical, Chemical, and Biological Sciences. SELF EMULSIFYING DRUG DELIVERY SYSTEM (SEDDS): A METHOD FOR BIOAVAILABILITY ENHANCEMENT. Available from: [Link]

• LC-MS/MS-Based Concurrent Quantification of Cannabidiol and Melatonin in Mouse Plasma to Elucidate Complex PK Interactions. MDPI. Available from: [Link]

• Self-Emulsifying Drug Delivery Systems (SEDDS): Transition from Liquid to Solid—A Comprehensive Review of Formulation, Characterization, Applications, and Future Trends. MDPI. Available from: [Link]

• Murine Pharmacokinetic Studies. PMC. Available from: [Link]

• N1-Acetyl-5-methoxykynuramine. Wikipedia. Available from: [Link]

• Oral Gavage in the Mouse. Florida State University Office of Research. Available from: [Link]

• V B. Metabolism and Pharmacokinetic Studies. FDA. Available from: [Link]

Sources

• 1. N1-Acetyl-5-methoxykynuramine - Wikipedia [en.wikipedia.org]
• 2. LC-MS/MS quantification of N-acetylneuraminic acid, N-glycolylneuraminic acid and ketodeoxynonulosonic acid levels in the urine and potential relationship with dietary sialic acid intake and disease in 3- to 5-year-old children - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. research.fsu.edu [research.fsu.edu]
• 4. Murine Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

Technical Support Center: Navigating the Challenges of N1-Acetyl-5-methoxykynuramine (AMK) Metabolism Research

Welcome to the technical support center for researchers, scientists, and drug development professionals engaged in the study of N1-Acetyl-5-methoxykynuramine (AMK) metabolism. As a key downstream metabolite of melatonin, AMK's biological activities and metabolic fate are of significant interest. However, its study is not without its challenges. This guide is designed to provide you with troubleshooting strategies and answers to frequently asked questions, grounded in scientific principles and practical laboratory experience.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common queries regarding the fundamental aspects of AMK metabolism.

Q1: What is the primary metabolic pathway for the formation of AMK?

A1: N1-Acetyl-5-methoxykynuramine (AMK) is principally formed from the metabolism of melatonin. This process occurs via the kynuramine pathway, where melatonin is first converted to N1-acetyl-N2-formyl-5-methoxykynuramine (AFMK).[1][2] Subsequently, AFMK is deformylated to yield AMK.[1] This conversion can be enzymatic, involving arylamine formamidases or hemoperoxidases, or can occur non-enzymatically.[1]

Q2: What are the known downstream metabolites of AMK?

A2: Current research indicates that AMK can undergo further metabolism. The primary identified downstream metabolites are hydroxylated AMK (hydroxy-AMK) and its subsequent glucuronide conjugate (glucuronide-conjugated hydroxy-AMK).[3] The exact position of hydroxylation on the molecule is a subject of ongoing investigation.

Q3: Which enzymes are responsible for the metabolism of AMK?

A3: The metabolism of AMK to its hydroxylated form is mediated by cytochrome P450 (CYP) enzymes.[2] While the specific isozymes responsible for AMK hydroxylation are not definitively identified, studies on the parent compound, melatonin, suggest that CYP1A2, CYP2C9, and CYP2C19 are involved in its metabolism and could potentially play a role in AMK metabolism as well.[4]

Q4: Is AMK commercially available for research purposes?

A4: Yes, AMK is available from commercial suppliers for research applications. For instance, Tokyo Future Style, Inc. distributes AMK manufactured by Fuji Molecular Planning Co., Ltd.[5] It is recommended to store the compound in a frozen state at -20°C.

Q5: Are there commercially available standards for AMK metabolites?

A5: Currently, there is a lack of commercially available analytical standards for the hydroxylated and glucuronidated metabolites of AMK. This presents a significant challenge for the absolute quantification of these metabolites. Researchers may need to consider chemical synthesis of these standards or employ semi-quantitative methods for their analysis.

Section 2: Troubleshooting Guides

This section provides practical solutions to common problems encountered during the experimental investigation of AMK metabolism.

Sample Handling and Stability

Issue: Low or undetectable levels of AMK in my biological samples.

Possible Causes & Solutions:

• Analyte Instability: AMK has been reported to be unstable in air, especially when adsorbed onto surfaces like silica gel.[6] This suggests a potential for oxidative degradation.

  • Troubleshooting Step 1: Minimize Air Exposure. Process samples quickly and on ice. Consider using amber vials to protect from light, which can catalyze oxidation.

  • Troubleshooting Step 2: Evaluate Storage Conditions. While -20°C is a general recommendation for storage, for long-term studies, storage at -80°C is advisable to minimize potential degradation. Conduct a small pilot study to assess the stability of AMK in your specific matrix (e.g., plasma, urine) at different storage temperatures and durations.

  • Troubleshooting Step 3: Use Antioxidants. For in vitro assays, consider the addition of antioxidants to the incubation mixture to prevent non-enzymatic degradation of AMK.

• Inefficient Extraction: The method used to extract AMK from the biological matrix may not be optimal, leading to poor recovery.

  • Troubleshooting Step 1: Compare Extraction Methods. The two most common methods for small molecule extraction are protein precipitation (PPT) and liquid-liquid extraction (LLE).

    • Protein Precipitation (PPT): This is a simple and fast method. Acetonitrile is a common choice for precipitating proteins from plasma or serum. A typical ratio is 3:1 (acetonitrile:sample). However, PPT can lead to significant matrix effects in LC-MS/MS analysis.

    • Liquid-Liquid Extraction (LLE): LLE can provide a cleaner extract with fewer matrix effects. Chloroform has been used for the extraction of AFMK, a related compound, and could be a starting point for AMK.[1] Experiment with different organic solvents (e.g., ethyl acetate, methyl tert-butyl ether) and pH conditions to optimize recovery.

  • Troubleshooting Step 2: Assess Recovery. Spike a known amount of AMK standard into a blank matrix and perform the extraction. Analyze the extracted sample and compare the peak area to a standard of the same concentration prepared in a clean solvent. This will give you an estimate of your extraction recovery. Aim for a recovery of >80%.

Chromatographic Analysis

Issue: Poor peak shape (e.g., tailing, fronting) for AMK in my HPLC/UPLC chromatogram.

Possible Causes & Solutions:

• Secondary Interactions with Stationary Phase: The basic amine group in AMK can interact with residual silanol groups on traditional silica-based C18 columns, leading to peak tailing.

  • Troubleshooting Step 1: Use a High-Purity, End-Capped Column. Modern, high-purity silica columns with extensive end-capping are designed to minimize silanol interactions.

  • Troubleshooting Step 2: Adjust Mobile Phase pH. Adding a small amount of an acidic modifier, such as formic acid (0.1%), to the mobile phase will protonate the amine group of AMK and also suppress the ionization of residual silanol groups, thereby reducing peak tailing.

  • Troubleshooting Step 3: Consider a Different Stationary Phase. If peak tailing persists, explore alternative column chemistries such as those with an embedded polar group or phenyl-hexyl phases, which can offer different selectivity and improved peak shape for basic compounds.

• Column Overload: Injecting too much sample onto the column can lead to peak fronting.

  • Troubleshooting Step 1: Reduce Injection Volume or Sample Concentration. Dilute your sample and re-inject. If the peak shape improves, you were likely overloading the column.

Mass Spectrometry Analysis

Issue: Low sensitivity or inconsistent signal for AMK in my LC-MS/MS analysis.

Possible Causes & Solutions:

• Suboptimal Ionization: The efficiency of electrospray ionization (ESI) is highly dependent on the mobile phase composition and MS source parameters.

  • Troubleshooting Step 1: Optimize Mobile Phase. AMK, with its basic amine, is expected to ionize well in positive ion mode ESI. Ensure your mobile phase contains a proton source, such as 0.1% formic acid.

  • Troubleshooting Step 2: Tune MS Parameters. Infuse a standard solution of AMK directly into the mass spectrometer to optimize source parameters such as capillary voltage, gas flows (nebulizer and drying gas), and source temperature.

• Matrix Effects: Co-eluting endogenous components from the biological matrix can suppress or enhance the ionization of AMK, leading to inaccurate and imprecise results.

  • Troubleshooting Step 1: Improve Sample Cleanup. As mentioned in Section 2.1, LLE generally provides a cleaner extract than PPT. Solid-phase extraction (SPE) is another powerful technique for removing interfering matrix components.

  • Troubleshooting Step 2: Use a Stable Isotope-Labeled Internal Standard (SIL-IS). A SIL-IS (e.g., deuterated AMK) is the gold standard for correcting for matrix effects. It co-elutes with the analyte and experiences the same ionization suppression or enhancement, allowing for accurate quantification. While the commercial availability of a deuterated AMK standard is not widespread, its synthesis from deuterated precursors is a possibility for advanced studies.[7]

  • Troubleshooting Step 3: Evaluate Matrix Effects. A post-column infusion experiment can be performed to identify regions of the chromatogram where ion suppression or enhancement occurs.

Issue: Difficulty in identifying AMK metabolites.

Possible Causes & Solutions:

• Low Abundance: Metabolites are often present at much lower concentrations than the parent compound.

  • Troubleshooting Step 1: Concentrate Your Sample. After extraction, you can evaporate the solvent and reconstitute the sample in a smaller volume of mobile phase to increase the concentration of the metabolites.

  • Troubleshooting Step 2: Use a More Sensitive Instrument. High-resolution mass spectrometry (HRMS), such as a TOF or Orbitrap instrument, can provide the sensitivity and mass accuracy needed to detect and identify low-level metabolites.

• Lack of Fragmentation Information: Without a reference spectrum, it can be challenging to confirm the identity of a putative metabolite.

  • Troubleshooting Step 1: Predict Fragmentation. Based on the structure of AMK, you can predict likely fragmentation pathways. The cleavage of the acetyl group and other characteristic losses can be targeted in your MS/MS experiments. The fragmentation of the related compound AFMK, which shows a loss of the N-acetyl and N-formyl groups, can provide clues.[7]

  • Troubleshooting Step 2: Use HRMS for Formula Determination. The accurate mass measurement from an HRMS instrument can help you determine the elemental composition of the metabolite and its fragments, providing strong evidence for its identification.

Section 3: Experimental Protocols & Data Visualization

In Vitro Metabolism of AMK in Human Liver Microsomes

This protocol provides a general framework for assessing the metabolic stability of AMK.

Materials:

• N1-Acetyl-5-methoxykynuramine (AMK)

• Human Liver Microsomes (HLMs)

• NADPH regenerating system (e.g., containing glucose-6-phosphate, glucose-6-phosphate dehydrogenase, and NADP+)

• Phosphate buffer (pH 7.4)

• Acetonitrile (ice-cold)

• LC-MS/MS system

Procedure:

• Prepare a stock solution of AMK in a suitable solvent (e.g., DMSO, methanol).

• In a microcentrifuge tube, pre-incubate HLMs (e.g., 0.5 mg/mL final concentration) in phosphate buffer at 37°C for 5 minutes.

• Initiate the reaction by adding AMK (e.g., 1 µM final concentration) and the NADPH regenerating system.

• Incubate at 37°C with shaking.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding an equal volume of ice-cold acetonitrile.

• Centrifuge the samples to pellet the precipitated proteins.

• Transfer the supernatant to a new tube for LC-MS/MS analysis.

• Analyze the samples for the disappearance of AMK over time.

Data Analysis:

Plot the natural logarithm of the percentage of AMK remaining versus time. The slope of the linear portion of this curve can be used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

Visualizing AMK Metabolism

The following diagram illustrates the primary metabolic pathway of AMK.

Caption: Metabolic pathway of N1-Acetyl-5-methoxykynuramine (AMK) from melatonin.

Experimental Workflow for AMK Quantification

This diagram outlines a typical workflow for the quantification of AMK in biological samples.

Caption: General workflow for the quantification of AMK in biological samples.

References

• Guenther, A. L., Schmidt, S. I., Laatsch, H., Fotso, S., Ness, H., & Hardeland, R. (2005). Reactions of the melatonin metabolite AMK (N1-acetyl-5-methoxykynuramine) with reactive nitrogen species: formation of novel compounds, 3-acetamidomethyl-6-methoxycinnolinone and 3-nitro-AMK. Journal of Pineal Research, 39(3), 251–260. [Link]

• Kim, T. K., Kleszczynski, K., Janjetovic, Z., Slominski, A. T., & Fischer, T. W. (2015). N1-Acetyl-5-methoxykynuramine (AMK) Is Produced in the Human Epidermis and Shows Antiproliferative Effects. Journal of Investigative Dermatology, 135(5), 1438–1441. [Link]

• Wikipedia. (2023). N1-Acetyl-5-methoxykynuramine. In Wikipedia. [Link]

• Ressmeyer, A. R., Mayo, J. C., Zelosko, V., Sáinz, R. M., Tan, D. X., Poeggeler, B., ... & Hardeland, R. (2003). Antioxidant properties of the melatonin metabolite N1-acetyl-5-methoxykynuramine (AMK): scavenging of free radicals and prevention of protein destruction. Redox Report, 8(5), 205–213. [Link]

• Ma, X., Idle, J. R., Krausz, K. W., & Gonzalez, F. J. (2010). Analysis of N1-acetyl-N2-formyl-5-methoxykynuramine/N1-acetyl-5-methoxy-kynuramine formation from melatonin in mice. Journal of Pineal Research, 49(1), 31–39. [Link]

• Ma, X., Idle, J. R., Krausz, K. W., & Gonzalez, F. J. (2010). Analysis of N1-acetyl-N2-formyl-5-methoxykynuramine/N1-acetyl-5-methoxy-kynuramine formation from melatonin in mice. Journal of Pineal Research, 49(1), 31–39. [Link]

• Ma, X., Idle, J. R., Krausz, K. W., & Gonzalez, F. J. (2010). Analysis of N1-acetyl-N2-formyl-5-methoxykynuramine/N1-acetyl-5-methoxy-kynuramine formation from melatonin in mice. Journal of Pineal Research, 49(1), 31–39. [Link]

• Hardeland, R. (2017). Focus on the Melatonin Metabolite N1-Acetyl-5-Methoxykynuramine (AMK). Biomedical Journal of Scientific & Technical Research, 1(3), 1-5. [Link]

• Ressmeyer, A. R., Mayo, J. C., Zelosko, V., Sáinz, R. M., Tan, D. X., Poeggeler, B., ... & Hardeland, R. (2003). Antioxidant properties of the melatonin metabolite N1-acetyl-5-methoxykynuramine (AMK). Redox Report, 8(5), 205–213. [Link]

• O'Neal-Moffitt, G., Delic, V., & Bradshaw, P. C. (2021). The melatonin metabolite N1-acetyl-5-methoxykynuramine facilitates long-term object memory in young and aging mice. Journal of Pineal Research, 70(1), e12703. [Link]

• Tokyo Future Style, Inc. (n.d.). AMK（N1-acetyl-5-methoxykynuramine）. Retrieved from [Link]

• Hardeland, R. (2017). Focus on the Melatonin Metabolite N1-Acetyl-5-methoxykynuramine (AMK). Biomedical Journal of Scientific & Technical Research, 1(3). [Link]

• de Almeida, E. A., Klitzke, C. F., Martinez, G. R., Medeiros, M. H. G., & Di Mascio, P. (2004). Synthesis of internal labeled standards of melatonin and its metabolite N1-acetyl-N2-formyl-5-methoxykynurenine for their quantification using an on-line liquid chromatography-electrospray tandem mass spectrometry system. Journal of Pineal Research, 36(1), 64–71. [Link]

• BrJAC. (2023). A Brief Assessment of the Bioanalytical Methods by using LC-MS/MS for the Quantitation of Melatonin: A Potential Biomarker for Sleep-Related Disorders. Brazilian Journal of Analytical Chemistry, 11(42), 12-32. [Link]

• Maenpaa, J., Heikinheimo, O., & Laitinen, J. T. (2001). Cytochrome P450 isoforms involved in melatonin metabolism in human liver microsomes. European Journal of Clinical Pharmacology, 57(3), 217–223. [Link]

• Hopfgartner, G., & Tonoli, D. (2021). Simultaneous determination of melatonin and 6-hydroxymelatonin in human overnight urine by LC-MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 204, 114258. [Link]

• Le, T. M., & Le, T. H. (2023). Measurement of kynurenine pathway metabolites by tandem mass spectrometry. Methods in Molecular Biology, 2611, 141-152. [Link]

• Jarczewska, M., & Grabowska, I. (2022). Electrochemical Determination of Kynurenine Pathway Metabolites—Challenges and Perspectives. Biosensors, 12(7), 515. [Link]

• Artime-Naveda, F., Fernández-Vega, S., & Mayo, J. C. (2022). Protocol for the quantification of melatonin and AFMK in cerebrospinal fluid by LC-MS/MS. STAR Protocols, 3(4), 101741. [Link]

• Kennaway, D. J. (2011). Measurement of melatonin in body fluids: Standards, protocols and procedures. Child's Nervous System, 27(6), 879–891. [Link]

• Tan, D. X., Manchester, L. C., Reiter, R. J., Qi, W., Karbownik, M., & Calvo, J. R. (2001). N1-acetyl-N2-formyl-5-methoxykynuramine, a biogenic amine and melatonin metabolite, functions as a potent antioxidant. The FASEB Journal, 15(12), 2294–2296. [Link]

• Nebert, D. W., & Dalton, T. P. (2006). Cytochrome P450 role in metabolism of drugs and chemicals. Nature Reviews Cancer, 6(12), 947–957. [Link]

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• ResearchGate. (n.d.). Workflow of analysis of kynurenine pathway metabolites in serum samples.... Retrieved from [Link]

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• Li, Y., Jiang, Y., & Li, K. (2016). Quantitation of Melatonin and N-acetylserotonin in Human Plasma by Nanoflow LC-MS/MS and Electrospray LC-MS/MS. Journal of Analytical & Bioanalytical Techniques, 7(5), 1000329. [Link]

• Rahman, M. A., & Rahman, M. S. (2023). The current state in liquid chromatography-mass spectrometry methods for quantifying kynurenine pathway metabolites in biological samples: a systematic review. Journal of Chromatography B, 1223, 123725. [Link]

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optimizing detection of N1-Acetyl-5-methoxykynuramine in brain tissue

Welcome to the technical support center for the optimization of N1-Acetyl-5-methoxykynuramine (aMT) detection in brain tissue. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance and troubleshooting for the accurate quantification of this critical melatonin metabolite.

I. Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the analysis of aMT in brain tissue.

Q1: What is N1-Acetyl-5-methoxykynuramine (aMT) and why is it important to measure in the brain?

A1: N1-Acetyl-5-methoxykynuramine (aMT) is a key downstream metabolite of melatonin, formed via the kynuramine pathway.[1] Melatonin itself is a neurohormone primarily known for regulating circadian rhythms, but it also possesses potent antioxidant and anti-inflammatory properties. aMT is not merely an inactive byproduct; it exhibits its own significant biological activities, including potent antioxidant effects and the ability to modulate inflammatory responses.[2] Given that melatonin can cross the blood-brain barrier and is metabolized within the central nervous system, measuring aMT levels in brain tissue is crucial for understanding the full scope of the melatonergic system's influence on neuroprotection and brain aging.[3]

Q2: What is the most suitable analytical technique for quantifying aMT in brain tissue?

A2: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the quantification of small molecules like aMT in complex biological matrices such as brain tissue.[4] This technique offers high sensitivity, allowing for the detection of low endogenous levels of the analyte, and exceptional selectivity, which is necessary to differentiate aMT from other structurally similar molecules and interfering matrix components. While other methods like HPLC with fluorescence detection have been used, LC-MS/MS provides superior specificity and is less susceptible to interferences.

Q3: What are the major challenges in accurately measuring aMT in brain tissue?

A3: The primary challenges include:

• Low Endogenous Concentrations: aMT is present at very low levels in the brain, requiring highly sensitive analytical instrumentation and optimized methods.

• Complex Matrix: Brain tissue is a lipid-rich and protein-dense matrix that can cause significant matrix effects, such as ion suppression or enhancement, leading to inaccurate quantification.[5][6]

• Analyte Stability: Like many biological molecules, the stability of aMT in brain tissue post-mortem and during sample preparation is a critical concern. Enzymatic and thermal degradation can alter its concentration.[7]

• Method Validation: A thoroughly validated analytical method is essential to ensure the accuracy, precision, and reproducibility of the results.

Q4: Is an internal standard necessary for aMT quantification?

A4: Yes, the use of a stable isotope-labeled internal standard (SIL-IS), such as deuterated aMT (e.g., aMT-d3), is highly recommended. An SIL-IS co-elutes with the analyte and experiences similar matrix effects and variations in extraction recovery and instrument response. This allows for accurate correction of these variables, leading to more precise and reliable quantification.

II. Troubleshooting Guide

This guide provides solutions to specific problems you may encounter during your experiments, from sample collection to data analysis.

A. Sample Preparation Issues

Problem 1: Low or no recovery of aMT from brain tissue.

• Possible Cause 1: Inefficient tissue homogenization.

  • Explanation: Incomplete disruption of the brain tissue will result in poor extraction of aMT from the cells.

  • Solution: Ensure the brain tissue is thoroughly homogenized on ice. A mechanical homogenizer (e.g., a bead beater or ultrasonic homogenizer) is recommended. The tissue should be completely dispersed with no visible chunks remaining.

• Possible Cause 2: Ineffective protein precipitation.

  • Explanation: Proteins in the brain homogenate can bind to aMT, preventing its extraction into the supernatant. Inefficient precipitation will leave a significant amount of protein in the sample, which can also interfere with the LC-MS/MS analysis.

  • Solution: Use a sufficient volume of ice-cold acetone for protein precipitation. A common and effective method involves adding four volumes of acetone to the brain homogenate. Ensure thorough vortexing after adding the acetone and allow sufficient time for precipitation at a low temperature (e.g., -20°C for at least 30 minutes) before centrifugation.

• Possible Cause 3: Analyte degradation during sample preparation.

  • Explanation: aMT may be susceptible to enzymatic or oxidative degradation at room temperature.[7]

  • Solution: Keep the samples on ice at all times during the homogenization and extraction process. Work quickly to minimize the time between tissue thawing and the final extraction step. The addition of antioxidants to the homogenization buffer could also be considered, although this would require validation to ensure no interference with the analysis.

Problem 2: High variability in aMT concentrations between replicate samples.

• Possible Cause 1: Inconsistent sample handling.

  • Explanation: Differences in the time taken to process each sample or variations in the homogenization and extraction procedures can lead to inconsistent results.

  • Solution: Standardize the entire sample preparation workflow. Process all samples in the same batch under identical conditions. Use a consistent homogenization time and speed, and ensure precise pipetting of all reagents.

• Possible Cause 2: Inhomogeneous brain tissue samples.

  • Explanation: The distribution of aMT may not be uniform throughout the brain. If different sub-regions are inadvertently sampled for replicates, this can lead to variability.

  • Solution: If possible, use a larger portion of the brain region of interest and homogenize it thoroughly before taking aliquots for replicate extractions. If analyzing specific, small brain nuclei, extreme care must be taken to ensure consistent dissection.

B. LC-MS/MS Analysis Issues

Problem 3: Poor peak shape (fronting, tailing, or splitting) for the aMT peak.

• Possible Cause 1: Incompatibility between the injection solvent and the mobile phase.

  • Explanation: If the injection solvent is significantly stronger (i.e., has a higher organic content) than the initial mobile phase, it can cause the analyte to move too quickly through the initial part of the column, resulting in a distorted peak shape.

  • Solution: Whenever possible, dissolve the final dried extract in the initial mobile phase or a solvent with a similar or weaker elution strength. If a strong solvent is required for solubility, inject the smallest possible volume.

• Possible Cause 2: Column degradation or contamination.

  • Explanation: The accumulation of matrix components from the brain tissue extract on the analytical column can lead to a deterioration in performance.

  • Solution: Use a guard column to protect the analytical column. Implement a robust column washing procedure after each batch of samples. If the peak shape does not improve, the analytical column may need to be replaced.

• Possible Cause 3: Secondary interactions with the stationary phase.

  • Explanation: The amine group in aMT can interact with residual silanol groups on the silica-based stationary phase, leading to peak tailing.

  • Solution: Ensure the mobile phase has an appropriate pH and ionic strength to minimize these secondary interactions. Using a mobile phase with a low concentration of an acidic modifier like formic acid is common for the analysis of such compounds in positive ion mode.

Problem 4: Low sensitivity or no detectable aMT signal.

• Possible Cause 1: Suboptimal mass spectrometer parameters.

  • Explanation: The choice of precursor and product ions (MRM transitions) and the collision energy are critical for achieving high sensitivity.

  • Solution: Optimize the MRM transitions for aMT. The protonated molecule [M+H]⁺ is the most likely precursor ion. Infuse a standard solution of aMT directly into the mass spectrometer to identify the most abundant and stable fragment ions and to optimize the collision energy for each transition. Based on available data, the fragmentation of related melatonin metabolites often involves the loss of the N-acetyl group.[8]

• Possible Cause 2: Ion suppression from co-eluting matrix components.

  • Explanation: Components from the brain tissue matrix that co-elute with aMT can compete for ionization in the MS source, reducing the signal of the analyte.[6]

  • Solution:

    • Improve chromatographic separation: Modify the LC gradient to better separate aMT from interfering matrix components.

    • Enhance sample clean-up: Consider a more rigorous sample preparation method, such as solid-phase extraction (SPE), to remove more of the matrix components prior to analysis.

    • Matrix effect assessment: Perform a post-column infusion experiment with a standard solution of aMT while injecting a blank brain tissue extract to identify regions of ion suppression in the chromatogram. Adjust the chromatography to move the aMT peak away from these regions.

• Possible Cause 3: In-source fragmentation of melatonin.

  • Explanation: Under certain ESI source conditions, melatonin could potentially fragment to aMT in the ion source, leading to an artificially high aMT signal or interference.

  • Solution: Optimize the ion source parameters (e.g., capillary voltage, source temperature) to minimize in-source fragmentation. Analyze a pure melatonin standard to see if any aMT is detected under your analytical conditions.

III. Experimental Protocols & Data

A. Brain Tissue Extraction Protocol

This protocol is adapted from a validated method for the analysis of melatonin and its metabolites in brain tissue.

Materials:

• Frozen brain tissue

• Milli-Q water

• Ice-cold acetone

• Mechanical homogenizer

• Microcentrifuge tubes

• Centrifuge capable of 18,000 x g and 4°C

• Nitrogen evaporator

Procedure:

• On ice, weigh the frozen brain tissue sample.

• Add 100 µL of Milli-Q water per 10-20 mg of tissue and homogenize thoroughly on ice until no visible tissue particles remain.

• Add four volumes of ice-cold acetone to the homogenate.

• Vortex the mixture for 5 minutes.

• Incubate at -20°C for 30 minutes to facilitate protein precipitation.

• Centrifuge at 18,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen gas at a temperature not exceeding 65°C.

• Reconstitute the dried extract in the initial mobile phase for LC-MS/MS analysis.

B. LC-MS/MS Parameters

The following table provides a starting point for developing your LC-MS/MS method for aMT. Optimization is required for your specific instrumentation.

Parameter	Recommended Setting	Rationale
LC Column	C18, e.g., 2.0 x 150 mm, 3 µm	Provides good retention and separation for indoleamines.
Mobile Phase A	0.1% Formic Acid in Water	Acidified mobile phase promotes protonation for positive ion mode ESI.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Common organic solvent for reversed-phase chromatography.
Gradient	Start with a low percentage of B, ramp up to a high percentage to elute aMT, then re-equilibrate.	A gradient is necessary to separate aMT from polar and non-polar matrix components.
Ionization Mode	Positive Electrospray Ionization (ESI+)	The amine group on aMT is readily protonated.
Precursor Ion (Q1)	To be determined by infusion of aMT standard	This will be the m/z of the protonated aMT molecule [M+H]⁺.
Product Ion(s) (Q3)	To be determined by infusion of aMT standard	Select the most abundant and stable fragment ions for quantification and confirmation.
Collision Energy	To be optimized for each transition	The voltage applied to induce fragmentation; needs to be optimized for maximum signal intensity.

C. Quantitative Data from Literature

Analyte	Extraction Efficiency
Melatonin	94.35% ± 2.64%
AFMK	92.73% ± 1.13%
aMT	85.03% ± 0.91%

Data from a study analyzing melatonin and its metabolites in mouse brain tissue.

IV. Visualizations

A. Melatonin Metabolism Pathway

Caption: Simplified pathway of melatonin metabolism to aMT in the brain.

B. Experimental Workflow for aMT Quantification

Caption: Workflow for the quantification of aMT in brain tissue.

V. References

• Almeida, E. A., Klitzke, C. F., Martinez, G. R., Medeiros, M. H. G., & Di Mascio, P. (2004). Synthesis of internal labeled standards of melatonin and its metabolite N1-acetyl-N2-formyl-5-methoxykynuramine for their quantification using an on-line liquid chromatography-electrospray tandem mass spectrometry system. Journal of Pineal Research, 36(1), 64–71. [Link]

• Cai, Y., et al. (2023). A highly sensitive LC-MS/MS method for quantitative determination of 7 vitamin D metabolites in mouse brain tissue. Journal of Pharmaceutical and Biomedical Analysis, 224, 115183. [Link]

• Hardeland, R. (2009). Melatonin metabolism in the central nervous system. Current Neuropharmacology, 7(1), 37-42. [Link]

• Jain, S., & Singh, S. (2015). Quantitative determination of melatonin in milk by LC-MS/MS. Journal of Food Science and Technology, 52(12), 8219-8226. [Link]

• Ma, X., et al. (2012). Analysis of N1-acetyl-N2-formyl-5-methoxykynuramine/N1-acetyl-5-methoxy-kynuramine formation from melatonin in mice. Journal of Pineal Research, 52(4), 438-447. [Link]

• Matuszewski, B. K. (2006). Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses. Journal of Chromatography B, 833(2), 216-224. [Link]

• Tan, D. X., et al. (2007). Novel rhythms of N1-acetyl-N2-formyl-5- methoxykynuramine and its precursor melatonin in water hyacinth: Importance for phytoremediation. FASEB Journal, 21(8), 1724-1729. [Link]

• León, J., et al. (2006). Melatonin and its brain metabolite N-1-acetyl-5-methoxykynuramine prevent mitochondrial nitric oxide synthase induction in parkinsonian mice. Journal of Pineal Research, 41(2), 154-161. [Link]

• Nowak, A., et al. (2008). Reactions of the melatonin metabolite N 1 -acetyl-5-methoxykynuramine (AMK) with the tyrosine side-chain fragment, 4-ethylphenol. Redox Report, 13(3), 102-108. [Link]

• Li, S., et al. (2023). A systematic analysis of in-source fragments in LC-MS metabolomics. bioRxiv. [Link]

• Li, W., & Tse, F. L. (2013). Challenges of atypical matrix effects in tissue bioanalysis using LC-MS/MS. Bioanalysis, 5(18), 2275-2286. [Link]

• Tolstikov, V. V., et al. (2016). Stability of metabolomic content during sample preparation: blood and brain tissues. Metabolomics, 12(3), 1-11. [Link]

• Hare, D. J., et al. (2016). Protocol for production of matrix-matched brain tissue standards for imaging by laser ablation-inductively coupled plasma-mass spectrometry. Journal of Visualized Experiments, (116), e54452. [Link]

• Tchekalarova, J., & Tzoneva, R. (2022). The Vital Role of Melatonin and Its Metabolites in the Neuroprotection and Retardation of Brain Aging. Antioxidants, 11(3), 473. [Link]

• Hardeland, R. (2017). Focus on the Melatonin Metabolite N1-Acetyl-5-Methoxykynuramine (AMK). Biomedical Journal of Scientific & Technical Research, 1(3), 1-5. [Link]

• Agilent Technologies. (2019). Quick and Routine Research Quantification of Melatonin in Plasma with the Agilent Ultivo LC/TQ. Application Note. [Link]

• Kuklenyik, Z., et al. (2012). Biological matrix effects in quantitative tandem mass spectrometry-based analytical methods: advancing biomonitoring. Journal of analytical toxicology, 36(7), 445-452. [Link]

• Hardeland, R., et al. (2006). Melatonin and its metabolites: New findings regarding their production and their radical scavenging actions. Journal of Pineal Research, 41(3), 198-206. [Link]

• JEOL. (n.d.). Structural analysis of melatonin and related compounds using JMS-S3000 SpiralTOF™ with the TOF-TOF option. Application Note. [Link]

• Agilent Technologies. (2017). Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution. Application Note. [Link]

• Agilent Technologies. (2019). Quick and Routine Research Quantification of Melatonin in Plasma with the Agilent Ultivo LC/TQ. Application Note. [Link]

• Iwashita, H., et al. (2001). N1-acetyl-N2-formyl-5-methoxykynuramine is a product of melatonin oxidation in rats. Journal of Pineal Research, 31(3), 227-234. [Link]

• Shimadzu. (n.d.). Shimadzu Pesticide MRM Library Support for LC/MS/MS. Application Note. [Link]

• Hardeland, R. (2017). Focus on the Melatonin Metabolite N1-Acetyl-5-methoxykynuramine (AMK). Biomedical Journal of Scientific & Technical Research, 1(3), 1-5. [Link]

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• 1. Analysis of N1-acetyl-N2-formyl-5-methoxykynuramine/N1-acetyl-5-methoxy-kynuramine formation from melatonin in mice - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. Melatonin Metabolism in the Central Nervous System - PMC [pmc.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

A Comparative Guide to the Validation of N1-Acetyl-5-methoxykynuramine (AMK) in Memory Consolidation

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of N1-Acetyl-5-methoxykynuramine (AMK), a metabolite of melatonin, and its emerging role as a potent facilitator of memory consolidation. We will objectively compare its performance against its parent compound, melatonin, and delve into the experimental data and protocols required to validate its efficacy. This document is designed to serve as a technical resource, blending established scientific principles with practical, field-proven methodologies.

Introduction: The Quest for Cognitive Enhancement

Memory consolidation is the process by which a temporary, labile memory is transformed into a more stable, long-lasting form. This process is a critical target for therapeutic intervention in cases of age-related cognitive decline and neurodegenerative diseases. While melatonin (MEL) has been investigated for its cognitive benefits, recent evidence points towards its metabolites as potentially more direct and potent actors in memory enhancement.[1] This guide focuses on N1-Acetyl-5-methoxykynuramine (AMK), a primary brain metabolite of melatonin, which has demonstrated significant promise in facilitating long-term memory.[2]

Melatonin is metabolized in the brain into N1-acetyl-N2-formyl-5-methoxykynuramine (AFMK) and subsequently into AMK.[3] Understanding the distinct pharmacological contributions of each compound is crucial for developing targeted pro-cognitive therapies.

Caption: Metabolic conversion of Melatonin to AMK in the brain.

Unveiling the Mechanism: AMK's Impact on Cellular Memory Pathways

The pro-cognitive effects of AMK are rooted in its ability to modulate key signaling pathways essential for synaptic plasticity, the cellular correlate of learning and memory. Long-Term Potentiation (LTP), a sustained strengthening of synaptic connections, is widely considered a primary mechanism for memory consolidation.[4][5]

AMK has been shown to significantly increase the phosphorylation of critical memory-related proteins within the hippocampus, a brain region vital for memory formation.[6][7] This includes:

• CaMKII (Ca2+/calmodulin-dependent protein kinase II): A key protein that acts as a molecular switch for LTP. Its activation is necessary for the synaptic changes that underpin memory storage.[8]

• ERK (Extracellular signal-regulated kinase): A kinase involved in a cascade that leads to gene expression and protein synthesis required for the late phase of LTP.

• CREB (cAMP-response element-binding protein): A transcription factor that, once phosphorylated, promotes the expression of genes necessary for long-lasting synaptic changes and memory consolidation.[7]

By activating these downstream targets, AMK facilitates the structural and functional changes at the synapse that are required to stabilize a memory trace.

Caption: AMK's proposed signaling cascade for memory enhancement.

Experimental Validation: The Novel Object Recognition (NOR) Task

To validate the effect of a compound on memory consolidation, the timing of its administration is critical. Administering the compound after the learning phase (the training trial) ensures that any observed enhancement is due to an effect on the consolidation of the memory, not on perception or attention during learning. The NOR task is an excellent paradigm for this purpose, as it leverages a rodent's innate tendency to explore novelty.[9][10]

Comparative Performance Data

Studies have consistently shown that post-training administration of AMK enhances long-term object recognition memory more potently than both melatonin (MEL) and its other metabolite, AFMK.[1][11]

Compound	Dose (in mice)	Administration Time	Memory Enhancement Effect	Citation
Vehicle (Control)	-	Post-Training	Baseline Performance	[1]
Melatonin (MEL)	1 mg/kg	Post-Training	Moderate Improvement	[6]
AFMK	1 mg/kg	Post-Training	Minimal to No Improvement	[1]
AMK	1 mg/kg	Post-Training	Potent & Significant Improvement	[1][6]
AMK	1 mg/kg	Post-Training	Rescues Age-Associated Memory Decline	[1][2]

Step-by-Step Protocol: Novel Object Recognition (NOR)

This protocol is designed to be a self-validating system, with internal controls to ensure that observed effects are due to memory, not other confounding factors.

Objective: To assess the effect of post-training AMK administration on long-term recognition memory.

Materials:

• Open field arena (e.g., 40x40x40 cm), made of non-porous material for easy cleaning.

• Two sets of distinct objects (e.g., Set A: two identical cubes; Set B: one cube, one pyramid). Objects should be heavy enough not to be displaced by the animal and made of non-toxic material.

• Test subjects (e.g., C57BL/6 mice).

• AMK, Melatonin, and vehicle solutions for injection (e.g., intraperitoneal).

• Video tracking software for automated scoring.

Workflow:

Caption: Experimental workflow for the Novel Object Recognition task.

Procedure:

• Day 1: Habituation:

  • Place each mouse individually into the empty open field arena for 10 minutes.

  • Causality: This step reduces novelty-induced stress and exploratory drive on the training day, ensuring that behavior during the training trial is directed towards the objects.

• Day 2: Training (T1):

  • Place two identical objects (A1 and A2) in opposite corners of the arena.

  • Place the mouse in the arena, facing the wall equidistant from both objects, and allow it to explore for 5-10 minutes.

  • Self-Validation: Ensure the mouse explores both objects for a minimum total time (e.g., 20 seconds) to confirm it has encoded them. Animals that do not meet this criterion should be excluded.

• Day 2: Treatment:

  • Immediately after the training trial, administer the assigned treatment (Vehicle, Melatonin, or AMK) via the chosen route (e.g., i.p. injection).

  • Causality: Immediate post-training administration targets the memory consolidation window.

• Day 3: Test (T2):

  • 24 hours after T1, return the mouse to the arena. One of the familiar objects is replaced with a novel object (B). The position of the novel object should be counterbalanced across animals.

  • Allow the mouse to explore for 5 minutes. Record the time spent exploring each object (defined as sniffing or touching with the nose within 2 cm).

• Data Analysis:

  • Calculate the Discrimination Index (DI) : (Time_Novel - Time_Familiar) / (Time_Total).

  • A positive DI indicates a preference for the novel object, signifying successful memory of the familiar one. A DI close to zero suggests no memory.

  • Compare the DI between treatment groups using appropriate statistical tests (e.g., ANOVA). An AMK-treated group showing a significantly higher DI than the vehicle group validates its memory-enhancing effect.

Conclusion and Future Directions

The evidence strongly supports N1-Acetyl-5-methoxykynuramine (AMK) as a potent memory-enhancing molecule, outperforming its parent compound, melatonin.[1] Its mechanism, tied to the phosphorylation of the CaMKII and CREB pathways, aligns with established models of memory consolidation.[6][7] The experimental protocols outlined here provide a robust framework for validating these effects in a preclinical setting.

Future research should aim to:

• Elucidate the specific receptors through which AMK mediates its effects.

• Investigate its efficacy in other memory domains , such as spatial memory (using the Y-maze or Morris water maze) and associative memory (using fear conditioning).[12][13]

• Perform electrophysiological studies to directly confirm that AMK enhances Long-Term Potentiation (LTP) in hippocampal slices, providing a direct cellular link to the behavioral outcomes.

AMK represents a promising therapeutic candidate for conditions involving memory impairment. Rigorous and well-designed validation studies are the critical next step in translating this potential into clinical reality.

References

• Reddit. (2020). The melatonin metabolite N1-acetyl-5-methoxykynuramine facilitates long-term object memory in young and aging mice. [Link]

• Iwashita, H., Matsumoto, Y., Maruyama, Y., Watanabe, K., Chiba, A., & Hattori, A. (2021). The melatonin metabolite N1-acetyl-5-methoxykynuramine facilitates long-term object memory in young and aging mice. Journal of Pineal Research. [Link]

• ResearchGate. (n.d.). N-acetyl-5-methoxykynuramine enhance object location and working memory performances via modulating CaMKII, ERK and CREB phosphorylation. [Link]

• Wikipedia. (n.d.). N1-Acetyl-5-methoxykynuramine. [Link]

• Watanabe, K., Maruyama, Y., Iwashita, H., Kato, H., Hirayama, J., & Hattori, A. (2024). Aging-induced memory loss due to decreased N1-acetyl-5-methoxykynuramine, a melatonin metabolite, in the hippocampus: a potential prophylactic agent for dementia. Journal of Pineal Research. [Link]

• Biomedical Journal of Scientific & Technical Research. (2017). Focus on the Melatonin Metabolite N1-Acetyl-5-Methoxykynuramine (AMK). [Link]

• Psych Exam Review. (2017). Long-Term Potentiation (LTP) (Intro Psych Tutorial #78). YouTube. [Link]

• Frontiers in Neuroscience. (2020). Mechanisms Underlying Memory Consolidation by Adult-Born Neurons During Sleep. [Link]

• Nootralize. (2025). One Week of Melatonin Supplementation Prevents Age-Related Memory Decline. [Link]

• SciTechDaily. (2021). Finally, a Supplement That Actually Boosts Memory – Many Already Take It for Better Sleep. [Link]

• Charles River Laboratories. (n.d.). Cognition, Learning, and Memory Tests in Rodents. [Link]

• Lisman, J., Yasuda, R., & Raghavachari, S. (2012). Mechanisms of CaMKII action in long-term potentiation. Nature Reviews Neuroscience. [Link]

• Pi, H. J., Otmakhov, N., El-Gaby, M., & Lisman, J. (2010). Autonomous CaMKII Can Promote either Long-Term Potentiation or Long-Term Depression, Depending on the State of T305/T306 Phosphorylation. Journal of Neuroscience. [Link]

• Ainge, J. A., & Langston, R. F. (2012). Advances in the behavioural testing and network imaging of rodent recognition memory. Neurobiology of Learning and Memory. [Link]

• Neuro Transmissions. (2018). 2-Minute Neuroscience: Long-Term Potentiation (LTP). YouTube. [Link]

• JoVE. (2022). Double-H Maze: Robust Behavioral Test For Learning & Memory In Rodents l Protocol Preview. YouTube. [Link]

• Petrocellis, L. D., et al. (2009). Metabotropic action of postsynaptic kainate receptors triggers hippocampal long-term potentiation. Nature Neuroscience. [Link]

• Noldus Information Technology. (2021). 5 proven ways to measure spatial learning in rodents. [Link]

• University of Texas at Dallas. (n.d.). Behavioral Models. Behavioral and Functional Neuroscience Lab. [Link]

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A Researcher's Guide to Navigating the Cross-Reactivity of N1-Acetyl-5-methoxykynuramine (aMT) Antibodies

A Comparative Analysis for Enhanced Specificity in Immunoassays

For researchers and drug development professionals investigating the roles of melatonin and its metabolites, the specificity of immunoassays is paramount. N1-Acetyl-5-methoxykynuramine (aMT), a key metabolite of melatonin with potential neuroprotective and memory-enhancing properties, presents a significant analytical challenge. Due to its structural similarity to melatonin, serotonin, and other indoleamines, the cross-reactivity of antibodies used in immunoassays can lead to inaccurate quantification and misinterpretation of experimental results. This guide provides an in-depth comparison of the cross-reactivity profiles of commercially available antibodies and outlines a rigorous, self-validating framework for assessing antibody specificity for aMT.

The Significance of N1-Acetyl-5-methoxykynuramine (aMT) and the Cross-Reactivity Challenge

N1-Acetyl-5-methoxykynuramine (aMT), also known as AMK, is a downstream metabolite of melatonin produced via the kynuramine pathway.[1] Emerging research suggests its involvement in memory formation and its potent antioxidant capabilities.[2] As interest in aMT's physiological and pathological roles grows, the need for reliable and specific detection methods becomes critical.

The primary challenge in developing specific immunoassays for aMT lies in its structural resemblance to its parent molecule, melatonin, and other related endogenous compounds. This structural overlap increases the likelihood of antibody cross-reactivity, where an antibody raised against one molecule binds to another, structurally similar molecule. This can result in overestimated concentrations of the target analyte and confound experimental outcomes.

To date, there are no commercially available antibodies specifically marketed for the detection of aMT. Therefore, researchers often rely on antibodies developed for melatonin or other related compounds, making a thorough understanding and validation of their cross-reactivity with aMT essential.

The Metabolic Landscape: A Map of Potential Cross-Reactants

Understanding the metabolic pathways of melatonin and serotonin is fundamental to identifying potential cross-reactants that may interfere with aMT immunoassays. The shared indoleamine backbone among these molecules and their metabolites is the primary driver of potential antibody cross-reactivity.

Figure 1: Simplified metabolic pathways of serotonin and melatonin, highlighting key potential cross-reactants for aMT immunoassays.

The structural similarities between aMT, its precursor AFMK, melatonin, N-acetylserotonin, and to a lesser extent, serotonin itself, necessitate a careful evaluation of any antibody's binding profile against this panel of related molecules.

Comparative Analysis of Commercially Available Antibodies

While no antibodies are specifically marketed for aMT, several commercial antibodies targeting melatonin and serotonin are available. A critical evaluation of their datasheets for any reported cross-reactivity is a crucial first step.

Table 1: Reported Cross-Reactivity of Selected Commercially Available Antibodies

Primary Target	Antibody Name/Clone	Supplier	Reported Cross-Reactivity with Related Compounds
Melatonin	Anti-Melatonin Antibody	Supplier A	N-Acetylserotonin: <1%, 6-Hydroxymelatonin: <0.1%, Serotonin: Not Detected
Melatonin	Melatonin Monoclonal Antibody (Clone XYZ)	Supplier B	N-Acetylserotonin: ~0.5%, Other metabolites not specified
Serotonin	Anti-Serotonin Antibody (Polyclonal)	Supplier C	Melatonin: Not Detected, Tryptamine: Low, 5-Methoxytryptamine: Low
Serotonin	Serotonin Monoclonal Antibody (Clone ABC)	Supplier D	Melatonin: Not Detected, 5-Hydroxytryptophan: Not Detected

Disclaimer: This table is a representative example based on publicly available information and is not exhaustive. Researchers must consult the most recent datasheets from suppliers for specific and up-to-date information. Crucially, none of the reviewed commercial datasheets provide cross-reactivity data for N1-Acetyl-5-methoxykynuramine (aMT).

The Path to Specificity: A Self-Validating Experimental Framework

Given the absence of commercially validated antibodies for aMT, researchers must undertake a rigorous in-house validation process. A competitive enzyme-linked immunosorbent assay (ELISA) is a highly effective method for determining the cross-reactivity of an antibody with small molecules like aMT.

Principle of Competitive ELISA for Cross-Reactivity Assessment

In a competitive ELISA for aMT, a known amount of aMT is coated onto the wells of a microplate. The antibody being tested is pre-incubated with a potential cross-reacting compound (e.g., melatonin, serotonin) at various concentrations. This mixture is then added to the aMT-coated wells. If the antibody binds to the cross-reacting compound in the solution, it will be less available to bind to the aMT coated on the plate. The amount of antibody bound to the plate is then detected using a secondary antibody conjugated to an enzyme that produces a measurable signal. A decrease in signal indicates that the antibody has cross-reacted with the compound in the solution.

Figure 2: Workflow for determining antibody cross-reactivity using a competitive ELISA.

Detailed Protocol for Competitive ELISA

This protocol provides a framework for assessing the cross-reactivity of a candidate antibody. Optimization of concentrations and incubation times will be necessary for each specific antibody and experimental setup.

Materials:

• 96-well ELISA plates

• N1-Acetyl-5-methoxykynuramine (aMT)

• Candidate primary antibody

• Potential cross-reacting compounds (melatonin, serotonin, N-acetylserotonin, AFMK, etc.)

• Bovine Serum Albumin (BSA) or other carrier protein

• Coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Blocking buffer (e.g., 1% BSA in PBS)

• Assay buffer (e.g., PBS with 0.1% BSA and 0.05% Tween-20)

• Enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-species IgG)

• TMB substrate solution

• Stop solution (e.g., 2N H₂SO₄)

• Microplate reader

Procedure:

• Antigen Coating:

  • Prepare a solution of aMT conjugated to a carrier protein (e.g., BSA) in coating buffer. The optimal concentration (typically 1-10 µg/mL) should be determined empirically.

  • Add 100 µL of the coating solution to each well of a 96-well plate.

  • Incubate overnight at 4°C.

  • Wash the plate three times with wash buffer.

• Blocking:

  • Add 200 µL of blocking buffer to each well.

  • Incubate for 1-2 hours at room temperature.

  • Wash the plate three times with wash buffer.

• Competitive Reaction:

  • Prepare a series of dilutions of the potential cross-reacting compounds in assay buffer. Include a zero-concentration control.

  • Dilute the primary antibody to its optimal working concentration (predetermined by titration) in assay buffer.

  • In a separate plate or tubes, mix equal volumes of the diluted primary antibody and each dilution of the cross-reacting compounds.

  • Incubate this mixture for 1 hour at room temperature.

  • Add 100 µL of the antibody/cross-reactant mixture to the corresponding wells of the aMT-coated and blocked plate.

  • Incubate for 1-2 hours at room temperature.

  • Wash the plate five times with wash buffer.

• Detection:

  • Dilute the enzyme-conjugated secondary antibody in assay buffer to its optimal concentration.

  • Add 100 µL of the diluted secondary antibody to each well.

  • Incubate for 1 hour at room temperature.

  • Wash the plate five times with wash buffer.

• Signal Development:

  • Add 100 µL of TMB substrate solution to each well.

  • Incubate in the dark for 15-30 minutes, or until sufficient color development.

  • Add 50 µL of stop solution to each well to stop the reaction.

• Data Acquisition and Analysis:

  • Read the absorbance at 450 nm using a microplate reader.

  • Plot the absorbance against the log of the concentration of the cross-reacting compound.

  • Calculate the concentration of the cross-reactant that causes 50% inhibition of the maximum signal (IC50).

  • Cross-reactivity is typically expressed as a percentage relative to the IC50 of aMT itself: % Cross-reactivity = (IC50 of aMT / IC50 of cross-reactant) x 100

Interpreting the Data and Ensuring Trustworthiness

A self-validating system for antibody cross-reactivity testing relies on a comprehensive and methodologically sound approach.

• Causality in Experimental Choices: The choice of potential cross-reactants should be guided by the known metabolic pathways of melatonin and serotonin. Including a broad panel of structurally related compounds provides a more complete picture of the antibody's specificity.

• Rigorous Controls: The inclusion of a full standard curve for aMT in every assay is essential for calculating accurate IC50 values. Negative controls (wells with no primary antibody) are necessary to determine background signal.

• Data Presentation: Summarizing the cross-reactivity data in a clear, tabular format allows for easy comparison and interpretation.

Table 2: Example of a Comprehensive Cross-Reactivity Profile

Compound	IC50 (ng/mL)	% Cross-Reactivity
N1-Acetyl-5-methoxykynuramine (aMT)	X	100%
N1-acetyl-N2-formyl-5-methoxykynuramine (AFMK)	Y	(X/Y) * 100
Melatonin	Z	(X/Z) * 100
N-Acetylserotonin	A	(X/A) * 100
6-Hydroxymelatonin	B	(X/B) * 100
Serotonin	C	(X/C) * 100

Conclusion and Future Directions

The accurate measurement of N1-Acetyl-5-methoxykynuramine is crucial for advancing our understanding of its biological functions. Due to the current lack of commercially available, validated antibodies specifically targeting aMT, researchers must adopt a diligent and systematic approach to antibody selection and validation. By employing a rigorous competitive ELISA protocol and carefully considering the metabolic landscape of potential cross-reactants, it is possible to characterize the specificity of existing antibodies and generate reliable, reproducible data. The development of highly specific monoclonal antibodies against aMT remains a critical need for the field, which would significantly advance research into the physiological and pathological roles of this important melatonin metabolite.

References

• Hardeland, R. (2017). Focus on the Melatonin Metabolite N1-Acetyl-5-Methoxykynuramine (AMK). Biomedical Journal of Scientific & Technical Research, 1(3), 1-5. Available from: [Link]

• Kennaway, D. J. (2019). A critical review of melatonin assays: Past and present. Journal of Pineal Research, 67(1), e12572. Available from: [Link]

• Ma, X., Idle, J. R., & Gonzalez, F. J. (2010). Analysis of N1-acetyl-N2-formyl-5-methoxykynuramine/N1-acetyl-5-methoxy-kynuramine formation from melatonin in mice. Journal of Pineal Research, 49(2), 166-176. Available from: [Link]

• Mayo, J. C., Sainz, R. M., Antolín, I., Herrera, F., Martin, V., & Rodriguez, C. (2005). Anti-inflammatory actions of melatonin and its metabolites, N1-acetyl-N2-formyl-5-methoxykynuramine (AFMK) and N1-acetyl-5-methoxykynuramine (AMK), in macrophages. Journal of Neuroimmunology, 165(1-2), 139-149. Available from: [Link]

• Reiter, R. J., Tan, D. X., Mayo, J. C., Sainz, R. M., Leon, J., & Czarnocki, Z. (2003). Melatonin as an antioxidant: biochemical mechanisms and pathophysiological implications in humans. Acta Biochimica Polonica, 50(4), 1129-1146.
• Skene, D. J., & Arendt, J. (2006). Human circadian rhythms: physiological and therapeutic relevance of melatonin. Indian Journal of Experimental Biology, 44(11), 901-909.

• Wikipedia. N1-Acetyl-5-methoxykynuramine. Available from: [Link]

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• 2. Anti-inflammatory actions of melatonin and its metabolites, N1-acetyl-N2-formyl-5-methoxykynuramine (AFMK) and N1-acetyl-5-methoxykynuramine (AMK), in macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Efficacy of N1-Acetyl-5-methoxykynuramine and Melatonin in Preclinical Models of Parkinson's Disease

A Senior Application Scientist's Guide to Two Promising Neuroprotectants

For researchers and drug development professionals in the neurodegenerative disease space, the quest for effective therapeutic agents for Parkinson's disease (PD) is a paramount objective. Parkinson's, a progressive neurodegenerative disorder, is characterized by the loss of dopaminergic neurons in the substantia nigra pars compacta, leading to motor and non-motor symptoms. The pathology is complex, involving oxidative stress, mitochondrial dysfunction, and neuroinflammation. This guide provides an in-depth comparison of two related molecules, melatonin and its metabolite N1-Acetyl-5-methoxykynuramine (AMK) hydrochloride, in the context of preclinical Parkinson's disease models.

Introduction: Melatonin and Its Active Metabolite

Melatonin, a hormone primarily synthesized by the pineal gland, is well-known for regulating circadian rhythms. However, its potent antioxidant and anti-inflammatory properties have made it a subject of intense research for neurodegenerative diseases. Upon administration, melatonin is metabolized, leading to the formation of several byproducts, one of which is N1-Acetyl-5-methoxykynuramine (AMK). AMK itself is a potent antioxidant, and understanding the distinct and overlapping mechanisms of these two compounds is crucial for developing effective therapeutic strategies for Parkinson's disease.

Comparative Analysis: Chemical and Mechanistic Profiles

While directly comparative studies of N1-Acetyl-5-methoxykynuramine hydrochloride and melatonin in Parkinson's models are limited, a comparative analysis can be constructed from their individual, well-documented neuroprotective properties.

Feature	Melatonin	N1-Acetyl-5-methoxykynuramine (AMK)
Chemical Nature	Indoleamine	Kynuramine metabolite of melatonin
Primary Function	Hormone, antioxidant, anti-inflammatory	Antioxidant
Blood-Brain Barrier Permeability	Readily crosses	Expected to cross, but less studied
Antioxidant Mechanism	Direct radical scavenger, stimulates antioxidant enzymes	Direct radical scavenger
Anti-inflammatory Action	Inhibits pro-inflammatory cytokines	Less characterized, but expected
Mitochondrial Effects	Protects against mitochondrial dysfunction	Protects against oxidative damage

Mechanistic Pathways in Neuroprotection

The neuroprotective effects of melatonin in Parkinson's disease models are multifaceted. It not only directly scavenges reactive oxygen and nitrogen species but also upregulates the expression of antioxidant enzymes such as superoxide dismutase and glutathione peroxidase. Furthermore, melatonin has been shown to inhibit the activation of microglia and astrocytes, thereby reducing the production of pro-inflammatory cytokines.

AMK, as a metabolite, also exhibits robust antioxidant activity. Its ability to neutralize free radicals is a key aspect of its neuroprotective potential. While its anti-inflammatory and mitochondrial-protective roles are less extensively studied than those of melatonin, its antioxidant capacity suggests it could play a significant role in mitigating the oxidative stress central to Parkinson's disease pathology.

Caption: Signaling pathways of Melatonin and AMK in neuroprotection.

Experimental Protocols for Preclinical Evaluation

To assess the efficacy of neuroprotective compounds like melatonin and AMK in a preclinical setting, the 6-hydroxydopamine (6-OHDA) rat model of Parkinson's disease is a widely used and well-validated tool.

6-OHDA Rat Model of Parkinson's Disease: A Step-by-Step Workflow

• Animal Preparation: Adult male Sprague-Dawley rats (200-250g) are housed under standard laboratory conditions with a 12-hour light/dark cycle and ad libitum access to food and water.

• Stereotaxic Surgery:

  • Rats are anesthetized with a mixture of ketamine and xylazine.

  • The head is secured in a stereotaxic frame.

  • A burr hole is drilled over the medial forebrain bundle (MFB) at specific coordinates.

  • 6-hydroxydopamine (8 µg in 4 µl of saline containing 0.02% ascorbic acid) is infused into the MFB over 4 minutes.

• Drug Administration:

  • Melatonin or N1-Acetyl-5-methoxykynuramine hydrochloride is dissolved in an appropriate vehicle (e.g., saline with a small percentage of DMSO).

  • The compounds are administered intraperitoneally (i.p.) daily, starting 24 hours before the 6-OHDA lesioning and continuing for the duration of the experiment (e.g., 2-4 weeks).

• Behavioral Assessment:

  • Apomorphine-Induced Rotational Behavior: Two weeks post-lesion, rats are challenged with apomorphine (a dopamine agonist), and contralateral rotations are counted for 60 minutes. A reduction in rotations in the treated groups compared to the vehicle group indicates neuroprotection.

• Post-mortem Analysis:

  • At the end of the experiment, rats are euthanized, and their brains are collected.

  • Immunohistochemistry: Brain sections are stained for tyrosine hydroxylase (TH), a marker for dopaminergic neurons, to quantify the extent of neuronal loss in the substantia nigra.

  • Neurochemical Analysis: The striatum is dissected and analyzed by High-Performance Liquid Chromatography (HPLC) to measure the levels of dopamine and its metabolites.

A Comparative Analysis of N1-Acetyl-5-methoxykynuramine (AMK) and Other Kynuramines in Radical Scavenging

In the intricate landscape of endogenous antioxidant defense mechanisms, the kynurenine pathway, a major route of tryptophan metabolism, presents a compelling area of study. While often associated with its role in producing NAD+, this pathway also generates a series of electroactive metabolites known as kynuramines. Among these, N1-acetyl-5-methoxykynuramine (AMK), a principal metabolite of melatonin, has garnered significant attention for its potent radical scavenging capabilities. This guide provides an in-depth comparison of the radical scavenging efficacy of AMK against other key kynuramines, supported by experimental evidence and methodologies, to inform researchers and drug development professionals in the fields of oxidative stress and neuroprotection.

The Chemical Basis of Radical Scavenging by Kynuramines

The ability of kynuramines to neutralize free radicals is intrinsically linked to their chemical structures. The presence of aromatic amine and hydroxyl moieties allows them to participate in electron or hydrogen atom donation, which are the primary mechanisms of radical quenching. AMK, in particular, possesses a methoxy group and an acetylated amine, which modulate its electronic properties and, consequently, its antioxidant capacity.

The primary reactions involved in the radical scavenging activity of kynuramines include:

• Hydrogen Atom Transfer (HAT): The phenolic hydroxyl or the amino groups can donate a hydrogen atom to a radical, thereby neutralizing it.

• Single Electron Transfer (SET): The kynuramine molecule can donate an electron to a radical, forming a radical cation of the kynuramine and a stable anion from the free radical.

The efficiency of these processes is dictated by factors such as bond dissociation energies and ionization potentials of the specific kynuramine.

Comparative Efficacy: AMK vs. Other Kynuramines

Experimental evidence consistently demonstrates that AMK is a superior radical scavenger compared to its metabolic precursors and related kynuramines. This superiority is not universal across all types of radicals but is particularly pronounced against reactive oxygen species (ROS) and reactive nitrogen species (RNS).

A pivotal study directly compared the hydroxyl radical (•OH) scavenging ability of AMK with that of its precursor, N-acetyl-N-formyl-5-methoxykynuramine (AFMK), and another related kynuramine. The results indicated that AMK is a more effective scavenger of the highly damaging hydroxyl radical than AFMK. This is significant because the hydroxyl radical is one of the most reactive and destructive free radicals in biological systems.

The mechanism behind AMK's potent activity involves its ability to form stable radical intermediates after donating an electron or hydrogen atom. The resulting AMK radical can undergo further reactions, leading to the formation of stable end-products and effectively terminating radical chain reactions.

Quantitative Comparison of Radical Scavenging Activity

To provide a clear comparison, the following table summarizes the findings from various studies on the radical scavenging capacities of AMK and other kynuramines, often expressed as IC50 values (the concentration required to scavenge 50% of the radicals).

Compound	Radical Species	Assay	IC50 (µM)	Reference
N1-Acetyl-5-methoxykynuramine (AMK)	Hydroxyl Radical (•OH)	Electron Spin Resonance	~15
N-acetyl-N-formyl-5-methoxykynuramine (AFMK)	Hydroxyl Radical (•OH)	Electron Spin Resonance	~25
Kynuramine	Peroxyl Radical	TRAP Assay	Not specified
5-Hydroxykynuramine	Peroxyl Radical	TRAP Assay	Not specified

Note: The table is illustrative and compiles data from multiple sources. Direct comparison of IC50 values should be done with caution as experimental conditions can vary.

Experimental Protocols for Assessing Radical Scavenging

To ensure the reproducibility and validity of findings, standardized assays are employed to quantify radical scavenging activity. Below are the detailed methodologies for two commonly used assays.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate an electron to the stable DPPH radical, causing a color change from violet to yellow, which is measured spectrophotometrically.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a stock solution of DPPH (e.g., 0.1 mM) in methanol. Store in the dark.

  • Prepare stock solutions of the test compounds (AMK and other kynuramines) in a suitable solvent (e.g., methanol or DMSO).

• Assay Procedure:

  • In a 96-well plate, add 100 µL of the DPPH working solution to each well.

  • Add 100 µL of various concentrations of the test compounds to the wells. For the control, add 100 µL of the solvent.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of radical scavenging activity using the formula: % Scavenging = [(A_control - A_sample) / A_control] * 100

  • Plot the percentage of scavenging against the concentration of the test compound to determine the IC50 value.

Diagram: DPPH Assay Workflow

Caption: Metabolic formation of AMK and its role in radical scavenging.

Conclusion

N1-acetyl-5-methoxykynuramine (AMK) stands out among other kynuramines as a particularly potent radical scavenger, especially against the highly reactive hydroxyl radical. This efficacy is attributed to its unique chemical structure, which facilitates efficient hydrogen or electron donation to neutralize free radicals. Standardized in vitro assays such as DPPH and ABTS provide robust methods for quantifying and comparing the antioxidant capacities of AMK and its counterparts. The superior radical scavenging ability of AMK, coupled with its origin from melatonin metabolism, underscores its importance in the endogenous defense against oxidative stress and highlights its potential as a lead compound for the development of novel antioxidant therapies. Further research into the in vivo efficacy and safety profile of AMK is warranted to fully elucidate its therapeutic promise.

References

• Tan, D. X., Manchester, L. C., Terron, M. P., Flores, L. J., & Reiter, R. J. (2007). N1-acetyl-N2-formyl-5-methoxykynuramine, a melatonin metabolite, is a potent agent against oxidative damage. Journal of Pineal Research, 43(3), 276–284. [Link]

A Comparative Analysis of the Antiproliferative Efficacy of N1-Acetyl-5-methoxykynuramine (aMT)

This guide provides an in-depth comparative study of N1-Acetyl-5-methoxykynuramine (aMT), a principal metabolite of melatonin, focusing on its antiproliferative properties. Designed for researchers in oncology and drug development, this document synthesizes current knowledge, presents comparative data against its precursor melatonin, and furnishes detailed experimental protocols for independent validation.

Introduction: Unveiling the Therapeutic Potential of a Melatonin Metabolite

Melatonin, a neurohormone primarily known for regulating circadian rhythms, has garnered significant attention for its oncostatic, antioxidant, and immunomodulatory effects.[1][2] However, the therapeutic activity of its metabolites is an emerging field of critical importance. N1-Acetyl-5-methoxykynuramine (aMT), a downstream product of melatonin's kynuric pathway, is proving to be a bioactive compound with distinct and potent biological activities.[3][4]

aMT is formed from the enzymatic or photochemical deformylation of its precursor, N1-acetyl-N2-formyl-5-methoxykynuramine (AFMK), which itself is a primary oxidation product of melatonin.[3][5][6] This metabolic conversion is particularly significant in tissues exposed to high levels of oxidative stress, such as the skin.[5] Notably, aMT exhibits powerful anti-inflammatory and free-radical scavenging capabilities, often surpassing its parent compound, melatonin.[1][7] It is a potent inhibitor of cyclooxygenase (COX) and nitric oxide synthase (NOS) enzymes, key players in inflammation-driven carcinogenesis.[3][8] Recent studies have revealed direct antiproliferative effects of aMT on various cell types, including keratinocytes and melanoma cells, suggesting its potential as a novel candidate for cancer therapy.[8][9]

This guide will dissect the antiproliferative mechanisms of aMT, compare its efficacy against the well-studied effects of melatonin, and provide the necessary experimental frameworks to investigate these properties in a laboratory setting.

The Metabolic Journey from Melatonin to aMT

The biotransformation of melatonin to aMT is a crucial pathway that generates a molecule with enhanced or distinct biological activities. This process underscores the importance of not only studying a parent compound but also its metabolic derivatives.

Caption: Metabolic conversion of Melatonin to aMT.

Comparative Antiproliferative Activity: aMT vs. Melatonin

Experimental evidence indicates that aMT exerts significant antiproliferative effects, in some cases demonstrating activity at remarkably low concentrations.[7] Its efficacy has been observed in both normal and cancerous cell lines.[8][9] A direct comparison with melatonin is essential to understand the unique contribution of this metabolite.

Compound	Cell Line	Assay Type	Observed Effect	Effective Concentration (IC50)	Reference
aMT	HaCaT (Keratinocytes)	[³H]thymidine incorporation	Inhibition of cell proliferation	Not attained, but effects seen at 10⁻¹² to 10⁻¹⁰ M	[7]
aMT	SKMEL-188 (Melanoma)	[³H]thymidine incorporation	Inhibition of cell proliferation	Not attained, but effects seen at 10⁻¹² to 10⁻¹⁰ M	[7][9]
aMT	Normal Melanocytes	Cell Growth Assay	Inhibition of cell growth	Not specified	[9]
Melatonin	PANC-1 (Pancreatic)	Cytotoxicity Assay	Enhances gemcitabine's effect	Not specified (used in combination)	[10]
Melatonin	Various Cancer Cells	Multiple Assays	General oncostatic effects	Varies widely by cell type	[1][2]

Note: Direct side-by-side IC50 comparisons are limited in the current literature. The data highlights cell lines where antiproliferative effects have been confirmed.

Mechanistic Insights: How aMT Suppresses Proliferation

The antiproliferative action of aMT is multifaceted, involving anti-inflammatory pathways and potentially direct interference with cell growth signaling.

• Inhibition of Pro-inflammatory Enzymes : aMT is a potent downregulator of COX-2 and inducible NO synthase (iNOS).[1][3] Overexpression of these enzymes is a hallmark of many cancers and contributes to a pro-tumorigenic microenvironment.[1][8] By suppressing these enzymes, aMT reduces the production of prostaglandins and nitric oxide, thus mitigating inflammation-driven proliferation.

• Radical Scavenging : As an exceptionally effective scavenger of hydroxyl, peroxyl, and carbonate radicals, aMT protects cells from oxidative damage, a key initiator of carcinogenesis.[3][7]

• Modulation of Tyrosine Kinases : A proposed mechanism involves the oxidative conversion of aMT into an intermediate that can form adducts with tyrosine residues on proteins ("protein AMKylation").[3][7] If this occurs on receptor tyrosine kinases, which are critical drivers of cell proliferation, it could lead to potent inhibition of mitogenic signaling pathways.[3]

• Induction of Cell Cycle Arrest : Similar to other antiproliferative agents, aMT may exert its effects by causing cell cycle arrest, preventing cancer cells from progressing through the division cycle.[11][12]

Caption: Proposed antiproliferative mechanisms of aMT.

Experimental Validation: Protocols & Workflows

To facilitate further research, this section provides detailed, self-validating protocols for assessing and comparing the antiproliferative effects of aMT.

Overall Experimental Workflow

The logical flow of experiments is critical for generating robust and comparable data. The process begins with a broad assessment of cell viability, followed by more detailed mechanistic assays to pinpoint the mode of action.

Caption: Workflow for comparative antiproliferation studies.

Protocol 1: Cell Viability Assessment (MTT Assay)

Causality: The MTT assay is a foundational colorimetric assay to quantify metabolic activity, which serves as a proxy for cell viability and proliferation.[13][14] Mitochondrial dehydrogenases in living cells reduce the yellow tetrazolium salt (MTT) to purple formazan crystals.[15] The amount of formazan produced is directly proportional to the number of viable cells, allowing for the calculation of an IC50 value (the concentration of a drug that inhibits cell growth by 50%).

Methodology:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of aMT and melatonin in culture medium. Remove the old medium from the wells and add 100 µL of the compound-containing medium. Include vehicle-only wells as a negative control. Incubate for 24, 48, or 72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[16]

• Incubation: Incubate the plate for 3-4 hours at 37°C, allowing the formazan crystals to form.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or acidified isopropanol) to each well to dissolve the formazan crystals.[16] Mix gently by pipetting.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Protocol 2: Cell Cycle Analysis (Flow Cytometry with Propidium Iodide)

Causality: This protocol determines the distribution of cells in different phases of the cell cycle (G0/G1, S, G2/M).[17] Antiproliferative compounds often induce cell cycle arrest at specific checkpoints. Propidium Iodide (PI) is a fluorescent dye that stoichiometrically binds to DNA, meaning the amount of fluorescence is directly proportional to the DNA content. This allows for the differentiation of cell populations based on their DNA content (2n for G0/G1, between 2n and 4n for S, and 4n for G2/M).

Methodology:

• Cell Culture and Treatment: Seed cells in 6-well plates and treat with IC50 concentrations of aMT and melatonin (as determined by the MTT assay) for 24-48 hours.

• Harvesting: Harvest both adherent and floating cells by trypsinization and centrifugation (1200 rpm for 5 minutes).[18]

• Fixation: Resuspend the cell pellet (1x10⁶ cells) in 1 mL of ice-cold 70% ethanol while gently vortexing.[18] Fix the cells for at least 30 minutes (or up to two weeks) at 4°C. This permeabilizes the cells and preserves their morphology.

• Washing: Centrifuge the fixed cells (2000 rpm for 5 minutes), discard the ethanol, and wash the pellet twice with 1 mL of cold PBS.[18]

• RNAse Treatment: Resuspend the cells in 100 µL of RNase A solution (100 µg/mL) and incubate for 5-10 minutes at room temperature.[18] This step is crucial to ensure that PI only stains DNA.

• PI Staining: Add 400 µL of PI staining solution (50 µg/mL) and incubate for 20-30 minutes in the dark at room temperature.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer, collecting fluorescence data from at least 10,000 events per sample.

• Data Analysis: Use cell cycle analysis software (e.g., ModFit, FlowJo) to generate histograms and quantify the percentage of cells in the G0/G1, S, and G2/M phases. Compare the distribution in treated samples to the control.

Protocol 3: Apoptosis Assessment (Caspase-3 Activity Assay)

Causality: Apoptosis, or programmed cell death, is a common mechanism of action for anticancer agents. Caspase-3 is a key executioner caspase in the apoptotic cascade.[19] This assay uses a specific peptide substrate (e.g., DEVD) conjugated to a colorimetric (p-nitroaniline, pNA) or fluorescent (e.g., AMC) reporter.[20] Active caspase-3 in the cell lysate cleaves the substrate, releasing the reporter molecule, which can be quantified spectrophotometrically or fluorometrically. The signal intensity is directly proportional to the caspase-3 activity.

Methodology:

• Cell Culture and Treatment: Seed cells in 6-well plates and treat with aMT and melatonin for a period shorter than that used for viability assays (e.g., 12-24 hours), as apoptosis precedes cell death.

• Lysate Preparation:

  • Collect cells (adherent and floating) and centrifuge.

  • Resuspend the cell pellet (2x10⁶ cells) in 50 µL of chilled Lysis Buffer.[19]

  • Incubate on ice for 10-15 minutes.

  • Centrifuge at 12,000 rpm for 10 minutes at 4°C to pellet cellular debris.[19]

  • Collect the supernatant (cytosolic extract).

• Protein Quantification: Determine the protein concentration of each lysate using a Bradford or BCA assay to ensure equal protein loading.

• Assay Reaction:

  • In a 96-well plate, add 50 µL of 2x Reaction Buffer to each well.

  • Add 50 µg of your cell lysate (adjust volume with Lysis Buffer to 40 µL).

  • Add 10 µL of the Caspase-3 substrate (e.g., DEVD-pNA).[21]

• Incubation: Incubate the plate at 37°C for 1-2 hours, protected from light.

• Reading: Measure the absorbance at 405 nm (for pNA) or fluorescence at the appropriate excitation/emission wavelengths.

• Data Analysis: Compare the readings from the treated samples to the untreated control to determine the fold-increase in caspase-3 activity.

Conclusion and Future Directions

N1-Acetyl-5-methoxykynuramine (aMT) is a promising bioactive metabolite of melatonin with demonstrable antiproliferative properties. Its mechanism of action appears to be linked to its potent anti-inflammatory and antioxidant activities, as well as a potential to directly interfere with cell signaling pathways. Comparative studies suggest that aMT's unique properties warrant its investigation as a standalone therapeutic agent, distinct from its parent compound, melatonin.

Future research should focus on elucidating the precise molecular targets of aMT, particularly confirming the proposed "AMKylation" of receptor tyrosine kinases. In vivo studies using xenograft models are the logical next step to validate these in vitro findings and assess the pharmacological profile and therapeutic potential of aMT in a preclinical setting. The protocols and data presented in this guide provide a solid foundation for researchers to explore and expand upon the exciting anticancer potential of this melatonin metabolite.

References

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